1,2-Dioleoyl-sn-glycero-3-succinate

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) for Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dioleoyl-sn-glycero-3-succinate (DGS) is an anionic, pH-sensitive lipid that has garnered significant interest in the field of drug delivery. Its unique structure, featuring two unsaturated oleoyl chains and a succinate headgroup, imparts desirable properties for the formulation of advanced delivery systems such as liposomes and lipid nanoparticles (LNPs).[] This guide provides a comprehensive overview of the chemical and physical properties of DGS, its applications in drug delivery, detailed experimental protocols for the formulation and characterization of DGS-containing lipid nanoparticles, and a discussion of its mechanism of action.

Chemical and Physical Properties

DGS is a diglyceride derivative with a succinic acid moiety attached to the sn-3 position of the glycerol backbone. This succinate headgroup is responsible for the lipid's anionic nature and pH-responsive behavior.[] The oleoyl chains, being unsaturated, contribute to the fluidity and fusogenicity of lipid bilayers, which is advantageous for drug release.[]

Data Presentation: Physicochemical Properties of DGS

Property	Value	Reference
Molecular Formula	C43H76O8	[]
Molecular Weight	721.06 g/mol	[]
Appearance	White Solid	[]
Purity	>98%	[]
Storage Temperature	-20°C	[]
Synonyms	18:1 DGS, DOGS, Succinic acid 1-[(2R)-2,3-bis(oleoyloxy)propyl] ester	[]
IUPAC Name	4-[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-4-oxobutanoic acid	[]
Estimated pKa	~4.5	Succinic acid has pKa values of 4.2 and 5.6. The monoester is expected to have a pKa in the lower end of this range.

Role in Drug Delivery

The primary application of DGS in drug delivery is as a component of pH-sensitive lipid-based carriers. The succinate headgroup has a carboxyl group with a pKa in the acidic range. At physiological pH (7.4), the carboxyl group is deprotonated, rendering the lipid negatively charged. However, in the acidic environment of endosomes (pH 5.0-6.5), the carboxyl group becomes protonated, neutralizing its charge. This change in ionization state can trigger the destabilization of the lipid nanoparticle and facilitate the release of its encapsulated cargo into the cytoplasm of target cells.[] This mechanism is crucial for the intracellular delivery of therapeutics such as nucleic acids (siRNA, mRNA), proteins, and small molecule drugs.[]

Experimental Protocols

Synthesis of 1,2-Dioleoyl-sn-glycero-3-succinate

A plausible chemoenzymatic synthesis of DGS can be adapted from methods for similar diacylglycerol compounds.

Step 1: Protection of Glycerol

• React sn-glycerol-3-phosphate with a suitable protecting group for the phosphate moiety.

• Enzymatically acylate the sn-1 and sn-2 positions of the protected glycerol with oleic acid using a lipase specific for these positions.

Step 2: Deprotection and Succinylation

• Selectively deprotect the phosphate group at the sn-3 position.

• React the free hydroxyl group at the sn-3 position with succinic anhydride in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to form the succinate ester.

Step 3: Purification

• Purify the final product using column chromatography on silica gel to yield pure 1,2-Dioleoyl-sn-glycero-3-succinate.

Formulation of DGS-Containing Lipid Nanoparticles (LNPs) by Microfluidic Mixing

This protocol is adapted from standard LNP formulation procedures and incorporates DGS as a pH-sensitive component.

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA)

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG 2000)

• Ethanol (RNase-free)

• Aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0, RNase-free)

• mRNA or other cargo in the aqueous buffer

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare Lipid Stock Solutions: Dissolve the ionizable lipid, DGS, cholesterol, and PEG-lipid in ethanol to create individual stock solutions of known concentrations.

• Prepare Lipid Mixture: Combine the lipid stock solutions in an appropriate molar ratio. A representative molar ratio could be: Ionizable lipid:DGS:Cholesterol:PEG-lipid of 50:15:33.5:1.5.

• Prepare Aqueous Phase: Dissolve the mRNA or other cargo in the aqueous buffer at the desired concentration.

• Microfluidic Mixing: Set up the microfluidic mixing device according to the manufacturer's instructions. Load the lipid mixture (in ethanol) into one syringe and the aqueous phase containing the cargo into another syringe.

• Formulation: Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to lipid phase). The rapid mixing of the two phases will induce the self-assembly of the lipids into LNPs, encapsulating the cargo.

• Purification: The resulting LNP dispersion is typically dialyzed against a suitable buffer (e.g., PBS, pH 7.4) to remove the ethanol and unencapsulated cargo.

Characterization of DGS-Containing LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS).

• Procedure: Dilute a small aliquot of the LNP dispersion in PBS. Analyze the sample using a DLS instrument to determine the hydrodynamic diameter and PDI.

2. Zeta Potential Measurement:

• Method: Laser Doppler Velocimetry.

• Procedure: Dilute the LNP dispersion in an appropriate buffer (e.g., 10 mM NaCl) and measure the electrophoretic mobility to determine the zeta potential. Measurements should be performed at both physiological pH (7.4) and acidic pH (e.g., 5.5) to confirm the pH-responsiveness of the LNPs.

3. Encapsulation Efficiency:

• Method: RiboGreen Assay (for nucleic acid cargo).

• Procedure:

  • Measure the total amount of nucleic acid in the LNP formulation after disrupting the nanoparticles with a surfactant (e.g., Triton X-100).

  • Measure the amount of unencapsulated nucleic acid in the supernatant after separating the LNPs (e.g., by spin column filtration).

  • Calculate the encapsulation efficiency using the formula: Encapsulation Efficiency (%) = [(Total Nucleic Acid - Unencapsulated Nucleic Acid) / Total Nucleic Acid] * 100

Data Presentation: Expected Characteristics of DGS-Containing LNPs

Parameter	Expected Value
Particle Size (Diameter)	80 - 150 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential (pH 7.4)	-20 mV to -40 mV
Zeta Potential (pH 5.5)	Close to neutral (0 mV)
Encapsulation Efficiency	> 90%

Mandatory Visualizations

Signaling Pathway: Endosomal Escape of DGS-Containing LNPs

Caption: Mechanism of pH-mediated endosomal escape of DGS-LNPs.

Experimental Workflow: LNP Formulation and Characterization

Caption: Workflow for DGS-LNP formulation and characterization.

Conclusion

1,2-Dioleoyl-sn-glycero-3-succinate is a valuable lipid for the development of pH-responsive drug delivery systems. Its well-defined chemical structure and predictable pH-sensitive behavior make it an attractive component for lipid nanoparticles designed for intracellular drug delivery. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to incorporate DGS into their formulation strategies, with the potential to enhance the therapeutic efficacy of a wide range of encapsulated agents. Further research into optimizing the molar ratios of DGS in various LNP formulations will continue to expand its utility in advanced drug delivery.

References

An In-depth Technical Guide on the Cellular Mechanism of Action of 1,2-Dioleoyl-sn-glycerol (DOG)

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

1,2-Dioleoyl-sn-glycerol (DOG) is a biologically crucial diacylglycerol (DAG) that functions as a second messenger in a multitude of cellular signaling pathways.[] Comprised of a glycerol backbone with two oleic acid chains attached at the sn-1 and sn-2 positions, DOG is a key signaling lipid that modulates a variety of cellular processes.[2] Its most well-documented role is the activation of Protein Kinase C (PKC), a family of enzymes that are central to the regulation of cell proliferation, differentiation, apoptosis, and metabolism.[][3] This guide provides a detailed overview of the mechanism of action of DOG in cells, including its role in signaling cascades, relevant quantitative data, and the experimental protocols used to study its function.

Core Mechanism of Action: The Diacylglycerol (DOG) Signaling Pathway

The primary mechanism of action for DOG revolves around its ability to activate Protein Kinase C (PKC). This process is initiated by the hydrolysis of membrane phospholipids, particularly phosphatidylinositol 4,5-bisphosphate (PIP2), by phospholipase C (PLC). This reaction generates two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), such as DOG. While IP3 diffuses into the cytoplasm to trigger the release of calcium from intracellular stores, DOG remains in the plasma membrane.

The increase in intracellular calcium concentration, mediated by IP3, causes the translocation of conventional PKC isoforms (cPKCs) from the cytosol to the plasma membrane. At the membrane, DOG binds to the C1 domain of PKC, leading to a conformational change that activates the enzyme.[] Activated PKC can then phosphorylate a wide array of downstream protein targets, thereby influencing numerous cellular responses.[]

Beyond its role in PKC activation, DOG is also a key substrate for diacylglycerol O-acyltransferase (DGAT) enzymes, which catalyze the final step in triglyceride synthesis.[4][5] This metabolic pathway is crucial for cellular lipid storage and energy homeostasis.[5]

Signaling Pathway Diagram

Caption: The DOG signaling pathway, illustrating the activation of PKC and triglyceride synthesis.

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the cellular actions of DOG and related enzymes. This data is essential for building accurate models of signal transduction and for designing experiments to probe the system.

Parameter	Description	Typical Value/Range	Reference/Notes
PKC Activation
DOG Binding Affinity to PKC (Kd)	The concentration of DOG required to occupy 50% of PKC C1 domains.	Varies by PKC isoform, typically in the low micromolar to nanomolar range.	Dependent on phospholipid composition and Ca2+ concentration.
DGAT Activity
DGAT1 Km for DOG	Michaelis-Menten constant for DOG as a substrate for DGAT1.	~5-50 µM	Can vary based on the specific isoform and experimental conditions.
DGAT2 Km for DOG	Michaelis-Menten constant for DOG as a substrate for DGAT2.	~10-100 µM	Generally, DGAT1 has a higher affinity for DAGs than DGAT2.
DGAT1 Vmax	Maximum reaction velocity for DGAT1.	Highly variable depending on the source of the enzyme and assay conditions.
DGAT2 Vmax	Maximum reaction velocity for DGAT2.	Highly variable depending on the source of the enzyme and assay conditions.

Experimental Protocols

Studying the mechanism of action of DOG involves a variety of in vitro and cell-based assays. Below are detailed methodologies for key experiments.

In Vitro DGAT Activity Assay

This assay measures the enzymatic activity of DGAT by quantifying the incorporation of a labeled acyl-CoA into triacylglycerol using DOG as the acyl acceptor.

Methodology:

• Preparation of Cell Lysates or Microsomes:

  • Homogenize cells or tissues in a suitable buffer (e.g., Tris-HCl with sucrose and EDTA).

  • Centrifuge to pellet cellular debris.

  • For microsomal fractions, perform further ultracentrifugation.

  • Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Reaction:

  • Prepare a reaction mixture containing:

    • Buffer (e.g., 100 mM Tris-HCl, pH 7.4)

    • MgCl2 (5 mM)

    • Fatty acid-free bovine serum albumin (BSA) (1 mg/ml)

    • DOG (e.g., 200 µM) delivered in a suitable solvent.

    • Radiolabeled oleoyl-CoA (e.g., [14C]oleoyl-CoA, 25 µM).[6]

  • Initiate the reaction by adding the cell lysate or microsomal protein (e.g., 50 µg).[6]

  • Incubate at 37°C for a defined period (e.g., 5-15 minutes).

• Lipid Extraction and Analysis:

  • Stop the reaction by adding a mixture of chloroform and methanol.

  • Extract the lipids using the Bligh-Dyer method.[7]

  • Separate the lipid classes by thin-layer chromatography (TLC) on a silica gel plate using a solvent system such as hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

  • Visualize the lipid spots (e.g., with iodine vapor).

  • Scrape the triacylglycerol spot and quantify the radioactivity by scintillation counting.

Workflow Diagram:

Caption: Workflow for an in vitro DGAT activity assay.

Fluorescent DGAT Activity Assay

A non-radioactive alternative to the traditional DGAT assay utilizes a fluorescently labeled fatty acyl-CoA substrate.[8]

Methodology:

• Reaction Setup:

  • Similar to the radioactive assay, but replace [14C]oleoyl-CoA with a fluorescent fatty acyl-CoA, such as NBD-palmitoyl-CoA.[8]

  • The reaction produces fluorescently labeled triacylglycerol (NBD-TG).

• Detection:

  • After TLC separation, the NBD-TG spot can be visualized and quantified using a fluorescent imaging system.[8]

Advantages:

• Avoids the use of radioactivity.

• More economical.

In-Cell PKC Translocation Assay

This cell-based assay visualizes the activation of PKC by monitoring its translocation from the cytosol to the plasma membrane in response to DOG or other stimuli.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293, HeLa) on glass coverslips.

  • Transfect the cells with a plasmid encoding a fluorescently tagged PKC isoform (e.g., PKC-GFP).

• Cell Treatment:

  • Treat the cells with a cell-permeable DOG analog (e.g., 1,2-dioctanoyl-sn-glycerol) or a stimulus that generates endogenous DOG (e.g., a phorbol ester like PMA).

• Imaging:

  • Visualize the subcellular localization of the fluorescently tagged PKC using fluorescence microscopy (e.g., confocal microscopy) before and after treatment.

  • An increase in fluorescence at the plasma membrane indicates PKC translocation and activation.

Logical Relationship Diagram:

Caption: Logical flow of a PKC translocation assay.

Conclusion

1,2-Dioleoyl-sn-glycerol is a pivotal lipid second messenger that plays a central role in cellular signaling, primarily through the activation of Protein Kinase C. Its metabolism is also intricately linked to cellular energy storage through the synthesis of triacylglycerols. A thorough understanding of the mechanisms of action of DOG, supported by robust quantitative data and well-defined experimental protocols, is essential for researchers in cell biology and for the development of therapeutic agents that target these critical pathways. The methodologies and data presented in this guide provide a solid foundation for further investigation into the multifaceted roles of this important signaling lipid.

References

• 2. bluetigerscientific.com [bluetigerscientific.com]
• 3. The tail wagging the dog--regulation of lipid metabolism by protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diacylglycerol O-acyltransferase 2 - Wikipedia [en.wikipedia.org]
• 5. Human Metabolome Database: Showing Protein Diacylglycerol O-acyltransferase 2 (HMDBP04483) [hmdb.ca]
• 6. Targeting Acyl-CoA:Diacylglycerol Acyltransferase 1 (DGAT1) with Small Molecule Inhibitors for the Treatment of Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.biologists.com [journals.biologists.com]
• 8. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of 1,2-Dioleoyl-sn-glycero-3-succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) is a synthetic, anionic diacylglycerol lipid that plays a significant role in the formulation of advanced drug delivery systems. Its unique structure, featuring two unsaturated oleoyl chains and a succinate headgroup, imparts valuable pH-responsive properties and enhances the fusogenicity of lipid bilayers.[][] This makes it a critical component in the design of liposomes and lipid nanoparticles for the targeted delivery of therapeutics. This guide provides a comprehensive overview of the known physical properties of DOGS, detailed experimental protocols for their characterization, and a logical workflow for the analysis of such lipids.

Core Physical Properties

A summary of the core physical and chemical properties of 1,2-Dioleoyl-sn-glycero-3-succinate is presented below. This data has been compiled from various supplier and chemical database sources.

Property	Value	Source
Molecular Formula	C43H76O8	[][3]
Molecular Weight	721.06 g/mol	[][3]
Appearance	White Solid	[]
Purity	>98%	[]
Solubility	Soluble in chloroform, methanol, and ethanol.[4]	Various
Storage Temperature	-20°C	[][4]
Shelf Life	1 Year	[]
IUPAC Name	4-[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-4-oxobutanoic acid	[]
Synonyms	Succinic acid 1-[(2R)-2,3-bis(oleoyloxy)propyl] ester; 18:1 DGS	[][]

Experimental Protocols

The following sections detail the general experimental methodologies for determining key physical properties of lipid molecules like 1,2-Dioleoyl-sn-glycero-3-succinate.

Determination of Melting Point

The melting point of a lipid is a critical parameter that influences the fluidity and stability of the lipid bilayers it forms. For lipids, this is often observed as a phase transition temperature.

Methodology: Capillary Melting Point Determination

This is a standard and accessible method for determining the melting range of a solid compound.

• Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)

  • Thermometer

  • Mortar and pestle

• Procedure:

  • Ensure the 1,2-Dioleoyl-sn-glycero-3-succinate sample is dry and finely powdered using a mortar and pestle.

  • Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat the block rapidly to a temperature approximately 15-20°C below the expected melting point.

  • Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.

  • Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting). This range is the melting point of the sample.[5][6][7]

Methodology: Differential Scanning Calorimetry (DSC)

DSC is a more sophisticated thermoanalytical technique that can provide detailed information about the phase transitions of a lipid.

• Apparatus:

  • Differential Scanning Calorimeter

  • Hermetic aluminum pans

• Procedure:

  • Accurately weigh a small amount (typically 1-5 mg) of the 1,2-Dioleoyl-sn-glycero-3-succinate sample into a hermetic aluminum pan.

  • Seal the pan. An empty sealed pan is used as a reference.

  • Place both the sample and reference pans into the DSC cell.

  • The sample is then subjected to a controlled temperature program, for example, heating from -50°C to 80°C at a rate of 10°C/min.[8]

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • The resulting thermogram will show endothermic peaks corresponding to phase transitions. The peak temperature is often taken as the melting point.[8]

Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration of an amphiphilic molecule above which micelles spontaneously form. This is a key parameter for understanding the self-assembly behavior of the lipid in aqueous solutions.

Methodology: Fluorescence Spectroscopy using a Hydrophobic Probe

This is a highly sensitive method for determining the CMC of surfactants and lipids. It utilizes a fluorescent probe (e.g., pyrene) whose fluorescence emission spectrum is sensitive to the polarity of its microenvironment.

• Apparatus:

  • Fluorometer

  • Quartz cuvettes

  • Stock solution of pyrene in a volatile solvent (e.g., acetone)

  • A series of aqueous solutions of 1,2-Dioleoyl-sn-glycero-3-succinate at varying concentrations.

• Procedure:

  • Prepare a stock solution of 1,2-Dioleoyl-sn-glycero-3-succinate in an appropriate buffer.

  • Create a series of dilutions of the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

  • To each dilution, add a small aliquot of the pyrene stock solution. The final concentration of pyrene should be very low (micromolar range) to avoid self-quenching.

  • Gently mix and allow the solutions to equilibrate.

  • Measure the fluorescence emission spectrum of each sample, typically with an excitation wavelength of around 335 nm.

  • Pyrene exhibits several emission peaks. The ratio of the intensity of the first peak (I1, around 373 nm) to the third peak (I3, around 384 nm) is sensitive to the polarity of the environment. In a polar aqueous environment, the I1/I3 ratio is high. When micelles form, pyrene partitions into the hydrophobic core, and the I1/I3 ratio decreases.

  • Plot the I1/I3 ratio as a function of the logarithm of the 1,2-Dioleoyl-sn-glycero-3-succinate concentration.

  • The plot will show a sigmoidal curve. The inflection point of this curve, or the intersection of the two linear portions of the plot, corresponds to the CMC.[9][10]

Visualizations

Experimental Workflow for Lipid Characterization

The following diagram illustrates a general workflow for the physical and chemical characterization of a novel lipid such as 1,2-Dioleoyl-sn-glycero-3-succinate.

References

• 3. 1,2-Dioleoyl-sn-glycero-3-succinate | C43H76O8 | CID 3036017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2-Dioleoyl-sn-Glycero-3-Succinate - CD BioSustainable [sustainable-bio.com]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 9. Critical micellar concentration determination of pure phospholipids and lipid-raft and their mixtures with cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

An In-depth Technical Guide to the Synthesis of 1,2-Dioleoyl-sn-glycero-3-succinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS), a key lipid component in the development of advanced drug delivery systems. DOGS is an anionic, pH-sensitive lipid that is instrumental in the formulation of lipid nanoparticles (LNPs) for therapeutic applications, including mRNA vaccines and gene therapies. Its unique structure, featuring a succinate headgroup, allows for controlled release of therapeutic payloads in response to changes in pH within the cellular environment.

Core Synthesis Pathway

The primary pathway for the synthesis of 1,2-Dioleoyl-sn-glycero-3-succinate involves the esterification of 1,2-dioleoyl-sn-glycerol with succinic anhydride. This reaction is typically catalyzed by a mild base, such as 4-(Dimethylamino)pyridine (DMAP), in an aprotic solvent. The use of a base like pyridine or triethylamine is also common to neutralize the succinic acid byproduct and drive the reaction to completion.

The synthesis can be conceptually broken down into the following key stages:

• Activation of the Succinate Moiety: Succinic anhydride serves as an activated form of succinic acid, ready to react with the free hydroxyl group of the diacylglycerol.

• Nucleophilic Attack: The primary hydroxyl group at the sn-3 position of 1,2-dioleoyl-sn-glycerol acts as a nucleophile, attacking one of the carbonyl carbons of succinic anhydride.

• Ring Opening: This nucleophilic attack leads to the opening of the anhydride ring, forming an ester bond between the glycerol backbone and the succinate group.

• Proton Transfer: A final proton transfer step yields the desired 1,2-Dioleoyl-sn-glycero-3-succinate and a molecule of succinic acid.

Below is a diagram illustrating the logical flow of the synthesis reaction.

An In-depth Technical Guide to the Critical Micelle Concentration of 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) Lipid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-dioleoyl-sn-glycero-3-succinate (DOGS) is an anionic, pH-responsive phospholipid increasingly utilized in advanced drug delivery systems, particularly in the formulation of liposomes and other nanoparticles. A fundamental parameter governing the self-assembly of this lipid in aqueous environments is its critical micelle concentration (CMC). The CMC is the concentration at which individual lipid monomers begin to aggregate into micelles, a process that is crucial for the encapsulation and delivery of therapeutic agents. This technical guide provides a comprehensive overview of the methodologies for determining the CMC of DOGS lipid, contextual data from structurally similar lipids, and insights into the potential signaling roles of its succinate headgroup.

Introduction to 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) Lipid

DOGS is a synthetic phospholipid characterized by two unsaturated oleoyl chains and a succinate headgroup. This unique structure imparts a net negative charge and pH-responsive properties, making it a valuable component in stimuli-responsive drug delivery systems. The oleoyl chains contribute to the flexibility and fusogenicity of lipid bilayers, while the succinate moiety allows for electrostatic interactions and triggered release in response to pH changes. Understanding the CMC of DOGS is paramount for controlling the formation and stability of lipid-based nanoparticles.

Critical Micelle Concentration (CMC)

The critical micelle concentration is a key characteristic of any surfactant or amphiphilic molecule. Below the CMC, lipid molecules exist predominantly as monomers in solution. As the concentration increases to the CMC, the monomers rapidly associate to form organized structures such as micelles. Above the CMC, any additional lipid added to the system will primarily form new micelles, while the monomer concentration remains relatively constant. The CMC is a critical parameter for:

• Formulation Development: Ensuring the formation of stable lipid nanoparticles.

• Drug Loading and Encapsulation: Optimizing the concentration for efficient encapsulation of therapeutic payloads.

• Predicting In Vivo Behavior: Understanding how dilution in physiological fluids might affect nanoparticle stability.

Comparative CMC Data of Structurally Similar Lipids

To provide a contextual framework, the following table summarizes the reported CMC values for lipids with structural similarities to DOGS, such as those containing oleoyl chains or dicarboxylic acid headgroups. These values can offer an estimated range for the CMC of DOGS.

Lipid	Abbreviation	Chain Length and Unsaturation	Headgroup	CMC (in aqueous buffer)	Reference(s)
1,2-dioleoyl-sn-glycero-3-phosphocholine	DOPC	18:1	Phosphocholine	~20-50 µM (in oil)	[1][2]
1,2-dioleoyl-sn-glycero-3-phosphoethanolamine	DOPE	18:1	Phosphoethanolamine	~200 µM (in oil)	[1]
1,2-dioleoyl-sn-glycero-3-phosphate (sodium salt)	DOPA	18:1	Phosphate	Not specified	[3]
1,2-dioleoyl-sn-glycero-3-phosphoglycerol	DOPG	18:1	Phosphoglycerol	Low µM to nM range

Note: The CMC is highly dependent on experimental conditions such as temperature, pH, and buffer composition. The values for DOPC and DOPE are for reverse micelles in oil, which may differ significantly from micelles in an aqueous solution.

Experimental Protocols for CMC Determination

The following sections detail the standard experimental procedures for determining the CMC of lipids like DOGS.

Fluorescence Spectroscopy using Pyrene as a Probe

This is a highly sensitive and widely used method for determining the CMC of surfactants and lipids.[4][5][6]

Principle: The fluorescent probe pyrene exhibits a characteristic change in its emission spectrum depending on the polarity of its microenvironment. In a polar aqueous solution (below the CMC), the ratio of the intensity of the third vibronic peak (I3 at ~383 nm) to the first vibronic peak (I1 at ~372 nm) is low. When micelles form, pyrene partitions into the hydrophobic core of the micelles, a nonpolar environment. This leads to a significant increase in the I3/I1 ratio. The CMC is determined from the inflection point of a plot of the I3/I1 ratio versus the logarithm of the lipid concentration.[4][7]

Detailed Protocol:

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of DOGS lipid in a suitable organic solvent (e.g., chloroform or methanol) and then evaporate the solvent under a stream of nitrogen to form a thin lipid film. Hydrate the film with the desired aqueous buffer (e.g., PBS, Tris-HCl) to form a stock lipid suspension.

  • Prepare a stock solution of pyrene in a volatile organic solvent like ethanol or acetone (e.g., 0.2 mM).

• Sample Preparation:

  • Prepare a series of dilutions of the DOGS lipid suspension in the aqueous buffer.

  • To each dilution, add a small aliquot of the pyrene stock solution to achieve a final pyrene concentration that is very low (e.g., 1 µL of 0.2 mM pyrene in 1 ml of lipid solution) to avoid altering the micellization process.

  • Allow the samples to equilibrate for a sufficient time (e.g., overnight) in the dark to ensure the complete partitioning of pyrene.

• Fluorescence Measurement:

  • Set the excitation wavelength of the fluorometer to 334 nm.

  • Record the emission spectra from 350 nm to 450 nm for each sample.

  • Extract the fluorescence intensities at the first (I1, ~372 nm) and third (I3, ~383 nm) vibronic peaks.

• Data Analysis:

  • Calculate the I3/I1 ratio for each DOGS lipid concentration.

  • Plot the I3/I1 ratio as a function of the logarithm of the DOGS lipid concentration.

  • The resulting plot will typically show a sigmoidal curve. The CMC is determined from the intersection of the two tangent lines drawn from the rapidly changing and the relatively constant parts of the curve.

Surface Tensiometry

This method is based on the principle that surfactants, including lipids, reduce the surface tension of a solution.

Principle: As the concentration of a surfactant increases, it adsorbs at the air-water interface, causing a decrease in surface tension. Once the interface is saturated, the surfactant molecules begin to form micelles in the bulk solution. At this point, the surface tension remains relatively constant with further increases in surfactant concentration. The CMC is the concentration at which this break in the surface tension versus concentration curve occurs.[8][9]

Detailed Protocol:

• Preparation of Solutions:

  • Prepare a series of aqueous solutions of DOGS lipid with varying concentrations in the desired buffer.

• Surface Tension Measurement:

  • Use a tensiometer (e.g., with a Wilhelmy plate or Du Noüy ring) to measure the surface tension of each solution.

  • Ensure the measuring probe is thoroughly cleaned before each measurement to avoid contamination.

  • Allow the surface tension to equilibrate for each concentration before recording the value.

• Data Analysis:

  • Plot the surface tension (γ) as a function of the logarithm of the DOGS lipid concentration (log C).

  • The plot will typically show two linear regions. The first region will have a negative slope, indicating a decrease in surface tension with increasing concentration. The second region, above the CMC, will be nearly horizontal.

  • The CMC is determined by the intersection of the two extrapolated linear portions of the plot.[8][10]

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for CMC Determination

References

• 1. researchgate.net [researchgate.net]
• 2. Water content, critical micelle concentration of phospholipids and formation of association colloids as factors influencing autoxidation of rapeseed oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. agilent.com [agilent.com]
• 8. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. Measuring Critical Micelle Concentration as a Function of Cavitand Additives Using Surface Tension and Dye Micellization - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1,2-Dioleoyl-sn-glycero-3-succinate (CAS Number: 127640-49-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) is a synthetic, anionic diacylglycerol lipid that has garnered significant attention in the field of drug delivery and nanomedicine. Its unique structure, featuring two unsaturated oleoyl chains and a pH-sensitive succinate headgroup, imparts desirable properties to lipid-based formulations, particularly liposomes and lipid nanoparticles (LNPs). This technical guide provides a comprehensive overview of DOGS, including its physicochemical properties, applications in drug and gene delivery, and detailed experimental protocols for the formulation and characterization of DOGS-containing nanoparticles. The document is intended to serve as a valuable resource for researchers and professionals engaged in the development of advanced therapeutic delivery systems.

Introduction

The development of effective drug delivery systems is paramount for enhancing the therapeutic efficacy and safety of a wide range of pharmaceutical agents. Lipid-based nanocarriers, such as liposomes and lipid nanoparticles, have emerged as a leading platform for the delivery of both small molecule drugs and biologics, including nucleic acids.[1] The versatility of these systems stems from the ability to tailor their physicochemical properties by carefully selecting their lipid components.

1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) is an anionic phospholipid derivative that is increasingly utilized in the design of sophisticated drug and gene delivery vehicles.[2] Structurally, DOGS consists of a glycerol backbone to which two oleic acid chains are esterified at the sn-1 and sn-2 positions, and a succinic acid moiety is attached at the sn-3 position.[2] This unique chemical structure confers a net negative charge and pH-responsive behavior, making it an invaluable component in formulations designed for triggered release in specific microenvironments, such as tumors or the endosomal compartment of cells.[2][]

This guide will delve into the technical details of DOGS, providing a thorough examination of its properties and its role in advancing drug delivery technologies.

Physicochemical Properties

The distinct physicochemical characteristics of DOGS are central to its utility in drug delivery applications. A summary of these properties is presented in the table below.

Property	Value	Reference(s)
CAS Number	127640-49-7	[4]
Molecular Formula	C₄₃H₇₆O₈	[2]
Molecular Weight	721.06 g/mol	[2]
IUPAC Name	4-[(2R)-2,3-bis[[(9Z)-octadec-9-enoyl]oxy]propoxy]-4-oxobutanoic acid	[2]
Synonyms	18:1 DGS, Succinic acid 1-[(2R)-2,3-bis(oleoyloxy)propyl] ester	[2]
Appearance	White Solid or Light yellow liquid	[2][5]
Purity	>95-98%	[2][5]
Solubility	Soluble in chloroform, methanol, ethanol, and dichloromethane	[5][6]
Storage Conditions	-20°C, away from light	[2][5][6]

Applications in Drug and Gene Delivery

The primary application of DOGS lies in its incorporation into lipid-based nanoparticles to enhance their performance as delivery vehicles. Its anionic nature and pH sensitivity are key to its functionality.

pH-Responsive Drug Release

The succinate headgroup of DOGS has a pKa in the acidic range. At physiological pH (around 7.4), the carboxyl group is deprotonated, rendering the lipid and the liposomal surface negatively charged.[] However, in acidic environments, such as the tumor microenvironment or within endosomes (pH 5.0-6.5), the carboxyl group becomes protonated.[][8] This change in ionization state can lead to the destabilization of the lipid bilayer, triggering the release of the encapsulated therapeutic agent.[8][9] This pH-triggered release mechanism is highly desirable for targeted drug delivery, as it can minimize off-target effects and increase the concentration of the drug at the site of action.[10]

Formulation of Lipid Nanoparticles (LNPs) for Nucleic Acid Delivery

DOGS is a valuable component in LNP formulations for the delivery of nucleic acids, such as small interfering RNA (siRNA) and messenger RNA (mRNA). In these formulations, DOGS is often combined with cationic lipids.[2] The negative charge of DOGS helps to modulate the overall surface charge of the LNPs, which can influence their stability and interaction with biological systems.[2] Furthermore, the pH-responsive nature of DOGS can facilitate the endosomal escape of the nucleic acid cargo, a critical step for its cytosolic delivery and subsequent therapeutic action.[][8][11]

Biophysical Impact on Lipid Bilayers

The incorporation of DOGS into a lipid bilayer influences its biophysical properties. The two unsaturated oleoyl chains contribute to a lower phase transition temperature and increased membrane fluidity.[2] This flexibility can be advantageous for the formulation of stable liposomes and can impact their interaction with cells.[2] The anionic headgroup also plays a role in modulating lipid packing and surface potential.[2]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of DOGS-containing liposomes. These protocols are intended as a starting point and may require optimization based on the specific application and encapsulated cargo.

Preparation of Doxorubicin-Loaded pH-Sensitive Liposomes using the Thin-Film Hydration Method

This protocol describes the preparation of doxorubicin-loaded liposomes where DOGS is a key component for conferring pH-sensitivity.

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS)

• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• Doxorubicin HCl

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Citrate buffer, pH 4.0

• Sephadex G-50 column

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm)

Methodology:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DOGS, DOPE, and cholesterol in a chloroform/methanol mixture (e.g., 2:1 v/v) at a desired molar ratio (e.g., DOGS:DOPE:Cholesterol 2:6:2).

  • Remove the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 37-40°C) to form a thin, uniform lipid film on the wall of the flask.

  • Dry the lipid film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration and Liposome Formation:

  • Hydrate the lipid film with a doxorubicin solution in citrate buffer (pH 4.0) by vortexing or gentle agitation. The final lipid concentration is typically in the range of 10-20 mg/mL.

  • The resulting suspension of multilamellar vesicles (MLVs) is then subjected to 5-10 freeze-thaw cycles using liquid nitrogen and a warm water bath to increase encapsulation efficiency.

• Extrusion for Size Reduction:

  • To obtain unilamellar vesicles of a defined size, the MLV suspension is extruded 10-20 times through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a mini-extruder. The extrusion should be performed at a temperature above the lipid phase transition temperature.

• Purification:

  • Remove unencapsulated doxorubicin by passing the liposome suspension through a Sephadex G-50 column pre-equilibrated with PBS (pH 7.4). The liposomes will elute in the void volume.

Workflow for Doxorubicin-Loaded Liposome Preparation

References

• 1. researchgate.net [researchgate.net]
• 2. liposomes.ca [liposomes.ca]
• 4. 1,2-DIOLEOYL-SN-GLYCERO-3-SUCCINATE | 127640-49-7 [chemicalbook.com]
• 5. 1,2-Dioleoyl-sn-Glycero-3-Succinate - CD BioSustainable [sustainable-bio.com]
• 6. 1,2-Dioleoyl-sn-Glycero-3-Phosphoethanolamine-N-(Succinimidyl Succinate) - CD BioSustainable [sustainable-bio.com]
• 8. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJNANO - Mechanistic insights into endosomal escape by sodium oleate-modified liposomes [beilstein-journals.org]
• 10. Recent Developments in Liposome-Based Veterinary Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Diacylglycerol in Membrane Biophysics: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diacylglycerol (DOG), a seemingly simple glycerolipid, commands a central role in the intricate world of membrane biophysics. Though a minor constituent of cellular membranes—typically around 1 mole%—its influence is profound and multifaceted.[1] As a potent second messenger, DOG is instrumental in a multitude of signal transduction pathways that govern cellular processes from proliferation to apoptosis.[2][3] Beyond its signaling capabilities, the unique molecular geometry of DOG imparts significant biophysical alterations to the lipid bilayer, influencing its structure, fluidity, and curvature. These changes are not mere passive consequences but are themselves critical to the regulation of membrane protein function and cellular events such as membrane fusion and fission. This technical guide provides an in-depth exploration of the core functions of DOG in membrane biophysics, presenting quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to support advanced research and drug development endeavors.

The Biophysical Impact of Diacylglycerol on the Lipid Bilayer

The integration of diacylglycerol into a phospholipid membrane triggers a cascade of biophysical changes. Its cone-like shape, with a small hydrophilic headgroup and a larger hydrophobic acyl chain region, is a primary determinant of these effects.

Induction of Negative Membrane Curvature

One of the most significant biophysical roles of DOG is its ability to induce negative curvature in membrane monolayers.[1] This property is crucial for a variety of cellular processes that involve membrane remodeling, such as vesicle budding, endocytosis, and exocytosis.[2] The small headgroup of DOG occupies less space than the splayed acyl chains, creating a packing stress that encourages the membrane to bend away from the DOG-containing leaflet. At higher concentrations, this preference for negative curvature can even promote the transition from a lamellar (bilayer) phase to non-lamellar inverted hexagonal or cubic phases.[1][4]

Alterations in Membrane Fluidity and Acyl Chain Order

The presence of DOG within the bilayer has a notable impact on the ordering of adjacent phospholipid acyl chains, an effect sometimes referred to as a "condensing effect".[5][6] Molecular dynamics simulations have demonstrated that DOG increases the acyl chain order and the overall thickness of the bilayer.[5][6] Concurrently, it reduces the lateral diffusion of molecules within the membrane.[5] The extent of these effects can be influenced by the specific acyl chain composition of the DOG molecule, with unsaturated chains having distinct effects compared to their saturated counterparts.[6]

Modulation of Interfacial Properties

DOG molecules are situated deeper within the phospholipid bilayer compared to adjacent phospholipids.[1] This positioning, combined with their minimal headgroup, leads to an increase in the spacing between phospholipid headgroups and a decrease in the hydration of the bilayer surface.[1][5] This alteration of the membrane interface is hypothesized to be a critical factor in the recruitment and activation of various membrane-associated proteins, most notably Protein Kinase C.[5]

Quantitative Effects of Diacylglycerol on Membrane Properties

The following tables summarize quantitative data from molecular dynamics simulations and experimental studies on the biophysical effects of diacylglycerol on model membranes.

Table 1: Effect of Diacylglycerol on Bilayer Thickness and Acyl Chain Order

Membrane Composition	Bilayer Thickness (nm)	Average Acyl Chain Order Parameter (S_CD)	Reference
Pure POPC	3.64 ± 0.02	~0.18	[5]
POPC with 12.5% di16:0DAG	3.82 ± 0.02	Increased	[5]
POPC with 18.75% Cholesterol	3.93 ± 0.02	Increased	[5]
POPC with 9.375% di16:0DAG and 9.375% Cholesterol	3.91 ± 0.02	Increased	[5]

Note: POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine), di16:0DAG (1,2-dipalmitoyl-sn-glycerol). The order parameter is a measure of the orientational order of the acyl chains; a higher value indicates a more ordered state.

Table 2: Effect of Diacylglycerol on Lateral Diffusion

Membrane Composition	Lateral Diffusion Coefficient of POPC (10⁻⁷ cm²/s)	Reference
Pure POPC	1.12 ± 0.04	[5]
POPC with 12.5% di16:0DAG	0.83 ± 0.03	[5]
POPC with 18.75% Cholesterol	0.65 ± 0.02	[5]
POPC with 9.375% di16:0DAG and 9.375% Cholesterol	0.70 ± 0.02	[5]

Diacylglycerol as a Second Messenger: The Gq-PLC-PKC Signaling Pathway

Diacylglycerol's role as a second messenger is exemplified by its function in the Gq-protein coupled receptor (GPCR) signaling cascade. This pathway is fundamental to numerous physiological responses.

Upon binding of an agonist to a Gq-coupled receptor, the Gαq subunit is activated and, in turn, activates the enzyme Phospholipase C (PLC).[7][8][9] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the inner plasma membrane, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol.[7][10][11]

IP3, being water-soluble, diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the cytosol.[7][10] The resulting increase in intracellular Ca²⁺ concentration, in concert with the membrane-bound DOG, leads to the recruitment and activation of conventional and novel isoforms of Protein Kinase C (PKC).[12][13] Activated PKC then phosphorylates a wide array of downstream target proteins, orchestrating a diverse range of cellular responses.[13]

Gq-PLC-PKC Signaling Pathway.

Key Experimental Protocols

A thorough understanding of DOG's role in membrane biophysics relies on a robust set of experimental techniques. Below are detailed methodologies for key experiments.

Quantification of Cellular Diacylglycerol

This protocol is adapted from established methods utilizing a diacylglycerol kinase assay to quantify cellular DOG levels.[2][3][14]

Materials:

• Cells of interest

• Lipid extraction solvents: Chloroform, Methanol, 1 M HCl

• Solubilizing buffer: 7.5% (w/v) octyl-β-D-glucoside, 5 mM cardiolipin in 1 mM DETAPAC (pH 7.0)

• 2x reaction buffer: 100 mM imidazole HCl (pH 6.6), 100 mM NaCl, 25 mM MgCl₂, 2 mM EGTA

• 100 mM DTT

• E. coli diacylglycerol (DOG) kinase

• [γ-³²P]ATP or [γ-³³P]ATP

• Thin-layer chromatography (TLC) plates (silica gel)

• TLC developing solvents: Acetone, and Chloroform/Methanol/Acetic Acid (65:15:5 v/v/v)

• Phosphorimager system

Procedure:

• Lipid Extraction:

  • Harvest and wash cells.

  • Perform a Bligh-Dyer lipid extraction by adding a single phase of chloroform:methanol:cell suspension.

  • Induce phase separation by adding chloroform and 1 M HCl.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• DOG Kinase Reaction:

  • Resuspend the dried lipids in solubilizing buffer with vigorous vortexing.

  • Incubate at room temperature for 10 minutes.

  • On ice, add 2x reaction buffer, DTT, and E. coli DOG kinase.

  • Initiate the reaction by adding radiolabeled ATP.

  • Incubate at 25°C for 30 minutes.

  • Stop the reaction by placing the tubes on ice and re-extracting the lipids as in step 1.

• Analysis by TLC:

  • Dry the final lipid extract and resuspend in a small volume of chloroform/methanol (2:1 v/v).

  • Spot the sample onto a TLC plate alongside a phosphatidic acid standard.

  • Develop the plate first in acetone, then in the chloroform/methanol/acetic acid solvent system.

  • Dry the TLC plate and expose it to a phosphor screen.

  • Quantify the radiolabeled phosphatidic acid (the product of the DOG kinase reaction) using a phosphorimager. The amount of radioactivity is proportional to the initial amount of DOG in the sample.

Workflow for Diacylglycerol Quantification.

Preparation of DOG-Containing Liposomes

Incorporating DOG into model membranes like liposomes is essential for studying its biophysical effects in a controlled system.[15][16]

Materials:

• Primary phospholipid (e.g., DOPC) in chloroform

• Diacylglycerol (e.g., DOG) in chloroform

• Round-bottom flask

• Rotary evaporator

• Hydration buffer (e.g., PBS)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, mix the desired molar ratios of phospholipid and DOG dissolved in chloroform.

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Add the hydration buffer to the flask containing the lipid film.

  • Hydrate the film by gentle agitation (e.g., vortexing or swirling) at a temperature above the phase transition temperature of the lipids. This results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To produce unilamellar vesicles of a defined size, subject the MLV suspension to extrusion.

  • Pass the suspension repeatedly (e.g., 11-21 times) through a polycarbonate membrane with a specific pore size (e.g., 100 nm) using a mini-extruder. This should also be performed at a temperature above the lipid phase transition temperature.

  • The resulting solution will contain large unilamellar vesicles (LUVs) with a diameter close to the pore size of the membrane.

In Vitro Phospholipase C Activity Assay

This assay measures the activity of PLC, the enzyme responsible for generating DOG from PIP2. This example is a colorimetric assay.[17]

Materials:

• Phospholipase C Activity Assay Kit (e.g., from Abcam or Sigma-Aldrich) containing:

  • PLC Assay Buffer

  • PLC Substrate (a chromogenic analog)

  • PLC Standard

  • PLC Positive Control

• 96-well clear, flat-bottom plate

• Microplate reader capable of measuring absorbance at 405 nm in kinetic mode

• Sample containing PLC (e.g., purified enzyme, cell or tissue lysate)

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples according to the kit manufacturer's instructions.

• Standard Curve Preparation: Create a standard curve by preparing serial dilutions of the PLC standard in the 96-well plate.

• Sample and Control Preparation:

  • Add your samples to the appropriate wells.

  • Include a sample blank (sample buffer without the sample) and a positive control.

  • Adjust the volume of all wells to 50 µL with PLC Assay Buffer.

• Reaction Initiation:

  • Prepare a Reaction Mix containing the PLC substrate as per the kit protocol.

  • Add 50 µL of the Reaction Mix to each sample and positive control well.

• Measurement:

  • Immediately measure the absorbance at 405 nm in kinetic mode at 37°C for 60 minutes.

• Calculation: Determine the PLC activity in your samples by comparing the rate of change in absorbance to the standard curve.

Conclusion

Diacylglycerol is far more than a simple lipid intermediate; it is a critical modulator of membrane biophysics and a pivotal signaling molecule. Its ability to alter membrane curvature, fluidity, and interfacial properties is intrinsically linked to its function in recruiting and activating key proteins in a multitude of cellular pathways. The experimental protocols detailed herein provide a foundation for researchers to further dissect the complex roles of DOG. A deeper understanding of these mechanisms will continue to be vital for drug development professionals targeting pathways where DOG metabolism and signaling are dysregulated, such as in cancer and metabolic diseases. The interplay between the biophysical and signaling roles of diacylglycerol remains a fertile ground for discovery, promising new insights into the fundamental workings of the cell.

References

• 1. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative Analysis of Cellular Diacylglycerol Content [en.bio-protocol.org]
• 3. Quantitative Analysis of Cellular Diacylglycerol Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alteration of lipid membrane structure and dynamics by diacylglycerols with unsaturated chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 8. SMPDB [smpdb.ca]
• 9. commerce.bio-rad.com [commerce.bio-rad.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Mechanism of Activation and Inactivation of Gq/Phospholipase C-β Signaling Nodes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The mechanism of protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantitative Analysis of Cellular Diacylglycerol Content [bio-protocol.org]
• 15. Liposome-encapsulated diacyl glycerol and inositol triphosphate-induced delayed oocyte activation and poor development of parthenotes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. abcam.com [abcam.com]

A Technical Guide to 1,2-Dioleoyl-sn-glycero-3-succinate: Sourcing and Application in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 1,2-Dioleoyl-sn-glycero-3-succinate (DGS), a key lipid in the development of advanced drug delivery systems. This document outlines major suppliers, detailed technical specifications, and experimental protocols for its application, particularly in the formulation of pH-sensitive liposomes for targeted therapeutic delivery.

Introduction to 1,2-Dioleoyl-sn-glycero-3-succinate

1,2-Dioleoyl-sn-glycero-3-succinate, also known as 18:1 DGS or DOSG, is a synthetic, anionic phospholipid derivative. Its structure features two unsaturated oleoyl chains linked to a glycerol backbone, which is further modified with a succinate headgroup.[][2] This unique structure imparts a net negative charge and, critically, pH-responsive behavior.[][2] These characteristics make it an invaluable component in the formulation of liposomes and other lipid nanoparticles designed for the targeted delivery of therapeutics, including small molecules, nucleic acids, and proteins.[][2][3] The oleoyl chains contribute to the flexibility and fusogenicity of the lipid bilayer, while the succinate headgroup allows for controlled destabilization and release of encapsulated contents in acidic environments, such as those found in tumor microenvironments or endosomes.[][4]

Purchasing and Supplier Information

A variety of chemical and life science suppliers offer 1,2-Dioleoyl-sn-glycero-3-succinate for research and development purposes. The following table summarizes key suppliers and their offerings. Note that availability and product specifications may vary.

Supplier	Known As	CAS Number	Purity	Notes
Avanti Polar Lipids (dist. by MilliporeSigma)	18:1 DGS	127640-49-7	>99% (TLC)[5]	A leading supplier of high-purity lipids.[5]
BOC Sciences	1,2-dioleoyl-sn-glycero-3-succinate	127640-49-7	>98%[]	Provides detailed QC data (HPLC, HNMR, CNMR, MS).[]
CD Bioparticles	1,2-dioleoyl-sn-glycero-3-succinate	Not specified	Not specified	Marketed for research on biodegradable polymers.[6]
CD BioSustainable	1,2-dioleoyl-sn-glycero-3-succinate	Not specified	Not specified	Offered for compound delivery applications.
ChemicalBook	1,2-DIOLEOYL-SN-GLYCERO-3-SUCCINATE	127640-49-7	Not specified	A directory of various suppliers.[7]
DC Chemicals	18:1 DGS	127640-49-7	>98%[3]	For research use only.[3]
SHOCHEM	1,2-Dioleoyl-Sn-Glycero-3-Succinat	127640-49-7	Not specified	A China-based manufacturer and supplier.[8]

Technical Specifications

The physicochemical properties of 1,2-Dioleoyl-sn-glycero-3-succinate are critical for its function in drug delivery systems. The following table summarizes key technical data.

Property	Value	Source
Molecular Formula	C43H76O8	[]
Molecular Weight	721.06 g/mol	[]
CAS Number	127640-49-7	[7]
Appearance	White Solid	[]
Purity	>98% or >99% (supplier dependent)	[][5]
Solubility	Chloroform, Methanol, Ethanol
Storage Temperature	-20°C	[]
Key Feature	Anionic, pH-responsive lipid	[][2]

Experimental Protocols and Applications

1,2-Dioleoyl-sn-glycero-3-succinate is predominantly used in the preparation of pH-sensitive liposomes. These liposomes are stable at neutral pH but become destabilized in acidic environments, leading to the release of their contents. This property is exploited for targeted drug delivery to acidic tumor microenvironments or for facilitating endosomal escape of therapeutics within cells.

Preparation of pH-Sensitive Liposomes using Thin-Film Hydration

This protocol describes a common method for preparing unilamellar liposomes incorporating 1,2-Dioleoyl-sn-glycero-3-succinate.

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (helper lipid)

• Cholesterol (optional, for stability)

• Therapeutic agent (e.g., small molecule drug, siRNA)

• Chloroform

• Hydration buffer (e.g., HEPES-buffered saline, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Formation:

  • Dissolve DGS, DOPE, and cholesterol (e.g., in a 2:3:1 molar ratio) in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the hydration buffer containing the therapeutic agent. The buffer should be pre-heated to a temperature above the lipid phase transition temperature.

  • Vortex the flask to form multilamellar vesicles (MLVs).

• Sonication and Extrusion:

  • To reduce the size and lamellarity of the vesicles, sonicate the MLV suspension in a bath sonicator.

  • For a more uniform size distribution, extrude the liposome suspension multiple times (e.g., 11-21 passes) through polycarbonate membranes of a defined pore size (e.g., 100 nm) using a mini-extruder.

• Purification:

  • Remove any unencapsulated therapeutic agent by methods such as dialysis or size exclusion chromatography.

Workflow for Liposome Preparation and Drug Delivery

The following diagram illustrates the general workflow for preparing DGS-containing liposomes and their subsequent application in drug delivery.

Caption: Workflow for pH-sensitive liposome preparation and drug delivery.

Mechanism of pH-Responsive Release

The succinate headgroup of DGS has a carboxyl group that can be protonated at acidic pH. At neutral pH (e.g., in the bloodstream), the carboxyl group is deprotonated and negatively charged, which stabilizes the liposome structure. However, in an acidic environment (e.g., an endosome or tumor microenvironment), the carboxyl group becomes protonated. This neutralizes the headgroup's charge, leading to destabilization of the lipid bilayer and subsequent release of the encapsulated drug. This mechanism is often enhanced by the inclusion of a fusogenic helper lipid like DOPE.

Caption: Mechanism of pH-triggered drug release from DGS-containing liposomes.

Applications in Research and Drug Development

The unique properties of 1,2-Dioleoyl-sn-glycero-3-succinate make it a versatile tool for various applications in drug delivery research:

• Oncology: For targeted delivery of chemotherapeutic agents to solid tumors, leveraging the acidic tumor microenvironment to trigger drug release.

• Gene Therapy: In the formulation of lipoplexes for the delivery of nucleic acids (siRNA, mRNA, plasmid DNA). The pH-responsive nature can facilitate endosomal escape, a critical step for the therapeutic action of genes.

• Protein and Peptide Delivery: For the encapsulation and intracellular delivery of therapeutic proteins, protecting them from degradation in the bloodstream and promoting their release into the cytoplasm.

Conclusion

1,2-Dioleoyl-sn-glycero-3-succinate is a powerful tool for researchers and drug development professionals working on advanced drug delivery systems. Its well-defined chemical properties, commercial availability, and, most importantly, its pH-responsive nature enable the creation of sophisticated nanocarriers for targeted and controlled release of a wide range of therapeutic agents. The protocols and information provided in this guide serve as a starting point for the successful application of this lipid in innovative therapeutic strategies.

References

• 2. Liposomes: Protocol [inanobotdresden.github.io]
• 3. 18:1 DGS 1,2-Dioleoyl-sn-glycerol-3-succinate |CAS 127640-49-7|DC Chemicals [dcchemicals.com]
• 4. Stimuli-Responsive Liposomes for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1,2-dioleoyl-sn-glycero-3-succinate - CD Bioparticles [cd-bioparticles.net]
• 7. 1,2-DIOLEOYL-SN-GLYCERO-3-SUCCINATE | 127640-49-7 [chemicalbook.com]
• 8. de.shochem.net [de.shochem.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Formulation of 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular nanocarriers composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility and ability to encapsulate both hydrophilic and lipophilic therapeutic agents make them ideal candidates for advanced drug delivery systems. 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) is an anionic, pH-sensitive phospholipid that is increasingly being incorporated into liposomal formulations. The succinate headgroup of DGS provides a net negative charge at physiological pH and becomes protonated in acidic environments, such as those found in tumor microenvironments or endosomal compartments. This pH-responsiveness can be harnessed to trigger the release of encapsulated drugs at the target site, enhancing therapeutic efficacy and minimizing off-target effects.

These application notes provide a detailed protocol for the preparation and characterization of liposomes incorporating 1,2-Dioleoyl-sn-glycero-3-succinate. The primary method described is the well-established thin-film hydration technique followed by extrusion for size homogenization.

Materials and Equipment

Lipids and Reagents

Material	Supplier (Example)	Purpose
1,2-Dioleoyl-sn-glycero-3-succinate (DGS)	Avanti Polar Lipids	Primary anionic, pH-sensitive lipid
1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)	Avanti Polar Lipids	Helper lipid, promotes fusogenicity
Cholesterol	Sigma-Aldrich	Stabilizes the lipid bilayer
Chloroform	Fisher Scientific	Organic solvent for lipids
Methanol	Fisher Scientific	Co-solvent for lipids
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	Hydration and external buffer
Deionized (DI) Water	---	For cleaning and buffer preparation
Nitrogen or Argon Gas	Airgas	To evaporate organic solvent

Equipment

Equipment	Purpose
Rotary Evaporator	To create a thin lipid film
Round-bottom flasks (50 mL)	For lipid film formation
Water bath	To control temperature during evaporation and hydration
Vacuum pump	To ensure complete removal of organic solvent
Liposome extruder (e.g., Avanti Mini-Extruder)	For size homogenization of liposomes
Polycarbonate membranes (e.g., 100 nm pore size)	To control the final size of the liposomes
Gas-tight syringes (1 mL)	For use with the liposome extruder
Dynamic Light Scattering (DLS) instrument	To measure particle size, polydispersity index, and zeta potential
Glass vials and pipettes	For handling lipids and solutions

Experimental Protocols

Protocol 1: Preparation of DGS-Containing Liposomes by Thin-Film Hydration and Extrusion

This protocol outlines the preparation of small unilamellar vesicles (SUVs) with a target diameter of approximately 100 nm. A common molar ratio for pH-sensitive liposomes is used here as an example: DOPE:DGS:Cholesterol (6:2:2).

1. Lipid Stock Solution Preparation: a. In a clean glass vial, dissolve the lipids (DOPE, DGS, and cholesterol) in a chloroform:methanol (2:1 v/v) solvent mixture. b. For a total lipid amount of 25 mg, the required masses would be calculated based on their molecular weights and the desired molar ratio.

2. Thin-Film Formation: a. Transfer the lipid solution to a 50 mL round-bottom flask. b. Attach the flask to a rotary evaporator. c. Immerse the flask in a water bath set to 37-40°C. d. Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. A thin, uniform lipid film will form on the inner surface of the flask. e. Continue the evaporation for at least 30 minutes after the film appears dry to ensure the removal of the bulk solvent. f. For complete removal of residual solvent, place the flask under a high vacuum for at least 2 hours, or overnight.

3. Lipid Film Hydration: a. Pre-warm the hydration buffer (PBS, pH 7.4) to a temperature above the phase transition temperature (Tc) of the lipid with the highest Tc. For this formulation, hydration at room temperature is generally sufficient. b. Add 2.5 mL of the warm hydration buffer to the flask containing the dry lipid film to achieve a final lipid concentration of 10 mg/mL. c. Agitate the flask by hand or on the rotary evaporator (with the vacuum off) for 1-2 hours to allow the lipid film to hydrate and form multilamellar vesicles (MLVs). The resulting suspension will appear milky.

4. Liposome Extrusion (Size Homogenization): a. Assemble the liposome extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions. b. Load the MLV suspension into one of the gas-tight syringes. c. Attach the loaded syringe to one side of the extruder and an empty syringe to the other side. d. Pass the lipid suspension through the membrane by gently pushing the plunger of the loaded syringe. e. Repeat this extrusion process for an odd number of passes (e.g., 11 to 21 times) to ensure a homogenous population of small unilamellar vesicles (SUVs). The final liposome suspension should be in the opposite syringe from which you started. f. The resulting liposome suspension should appear translucent.

5. Storage: a. Store the prepared liposome suspension at 4°C. For long-term storage, the stability should be assessed.

Caption: Workflow for DGS liposome preparation.

Protocol 2: Characterization of DGS-Containing Liposomes

1. Particle Size and Polydispersity Index (PDI) Measurement: a. Dilute a small aliquot of the liposome suspension in PBS (pH 7.4) to an appropriate concentration for DLS analysis. b. Transfer the diluted sample to a clean cuvette. c. Measure the particle size (Z-average diameter) and PDI using a DLS instrument at 25°C. d. Perform the measurement in triplicate.

2. Zeta Potential Measurement: a. Dilute a small aliquot of the liposome suspension in an appropriate low-ionic-strength buffer (e.g., 10 mM NaCl) to the required concentration for the instrument. b. Transfer the sample to a zeta potential cuvette. c. Measure the zeta potential using the DLS instrument. d. Perform the measurement in triplicate.

3. pH-Responsiveness Assessment (Drug Release Study - Conceptual): a. Encapsulate a fluorescent marker (e.g., calcein) during the hydration step. b. Remove the unencapsulated marker using size exclusion chromatography. c. Divide the liposome suspension into two aliquots. d. Adjust the pH of one aliquot to an acidic pH (e.g., 5.5) and the other to physiological pH (7.4). e. Monitor the release of the fluorescent marker over time using a fluorescence spectrophotometer. An increase in fluorescence indicates the release of the marker from the liposomes.

Expected Results and Data Presentation

The physicochemical characteristics of the prepared DGS-containing liposomes should be systematically evaluated. The following table summarizes the expected quantitative data.

Parameter	Expected Value	Significance
Particle Size (Z-average)	90 - 120 nm	Influences biodistribution and cellular uptake.
Polydispersity Index (PDI)	< 0.2	Indicates a homogenous and monodisperse population of liposomes.
Zeta Potential (at pH 7.4)	-20 to -50 mV	The negative charge from DGS contributes to colloidal stability by preventing aggregation.
Encapsulation Efficiency (%)	> 80% (for hydrophilic drugs)	A high value indicates efficient drug loading.

Signaling Pathways and Mechanisms

The pH-responsive nature of DGS-containing liposomes is a key feature for targeted drug delivery. In the acidic tumor microenvironment or upon endocytosis into the acidic endosomal compartment, the succinate headgroup of DGS becomes protonated. This neutralizes the negative charge, leading to destabilization of the lipid bilayer and subsequent release of the encapsulated drug. When formulated with a helper lipid like DOPE, the protonation of DGS can trigger a phase transition of DOPE from a lamellar to an inverted hexagonal phase, further promoting membrane fusion and drug release into the cytoplasm.

Caption: pH-triggered drug release mechanism.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Large particle size or high PDI	Incomplete hydration; Insufficient extrusion passes; Membrane rupture	Ensure hydration is performed above the Tc of all lipids; Increase the number of extrusion passes; Check the extruder assembly and membrane integrity.
Low encapsulation efficiency	Poor hydration; Drug leakage during extrusion	Optimize hydration time and temperature; Consider using a more gentle sizing method or optimizing extrusion pressure.
Liposome aggregation over time	Insufficient surface charge; Inappropriate storage conditions	Verify the molar ratio of DGS; Ensure the final pH of the suspension provides sufficient charge; Store at 4°C and avoid freezing.

Conclusion

The protocol described provides a reliable method for the formulation of pH-sensitive liposomes containing 1,2-Dioleoyl-sn-glycero-3-succinate. The incorporation of DGS offers a promising strategy for the targeted delivery of therapeutic agents to acidic microenvironments characteristic of various pathologies. Proper characterization of the physicochemical properties of these liposomes is crucial for ensuring their quality, stability, and in vivo performance. These application notes serve as a comprehensive guide for researchers and professionals in the field of drug delivery to develop and optimize DGS-based liposomal formulations.

Application Notes and Protocols for siRNA Delivery Using DOGS-Containing Liposomes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of liposomes containing dioctadecyl-amidoglycyl-spermine (DOGS) for the delivery of small interfering RNA (siRNA). These guidelines are intended for researchers, scientists, and professionals in the field of drug development.

Introduction

RNA interference (RNAi) is a powerful biological process for sequence-specific gene silencing, with significant therapeutic potential. The delivery of siRNA, the effector molecule in RNAi, to its target cells remains a critical challenge. Cationic liposomes have emerged as a promising non-viral vector for siRNA delivery. DOGS is a multivalent cationic lipid that can be formulated into liposomes to efficiently complex with negatively charged siRNA, facilitate cellular uptake, and promote endosomal escape for effective gene silencing.[1] These application notes provide a framework for the formulation, characterization, and application of DOGS-containing liposomes for siRNA-mediated gene silencing.

Data Presentation

The following tables summarize quantitative data on the formulation and efficacy of spermine-based liposomal siRNA delivery systems.

Table 1: Formulation and Physicochemical Properties of siRNA Lipoplexes

Cationic Lipid/Helper Lipid (Molar Ratio)	N/P Ratio	Particle Size (nm)	Zeta Potential (mV)	Reference
LinOS/Cholesterol (1:2)	3.0	160 - 220	+29 to +38	[2][3]
DOS/Cholesterol (1:2)	3.0	Not Specified	Not Specified	[2]
DOTAP/Cholesterol/DOPE (1:0.75:0.5)	10	Not Specified	Not Specified	[1]
DDAB/Cholesterol (1:1)	4:1	~190	+40 to +50	[3][4]

N/P ratio refers to the molar ratio of the nitrogen atoms in the cationic lipid to the phosphate groups in the siRNA. LinOS and DOS are derivatives of spermine, similar in structure to DOGS.

Table 2: In Vitro Gene Silencing Efficiency and Cytotoxicity

Cell Line	Cationic Lipid Formulation	siRNA Target	Silencing Efficiency (% knockdown)	Cell Viability (%)	Reference
HeLa	LinOS/Cholesterol (1:2)	EGFP	~80%	89%	[2]
HeLa	DOS/Cholesterol (1:2)	EGFP	Less than LinOS/Chol	Not Specified	[2]
A549	DOTAP/DOPE (1:1)	Splicing Factor	~80%	Not Specified	[1]
A549	DOTAP/Cholesterol/DOPE (1:0.75:0.5)	Splicing Factor	Lower than DOTAP/DOPE	~30% (at N/P 10)	[1]

Experimental Protocols

Protocol 1: Preparation of DOGS-Containing Liposomes

This protocol describes the preparation of DOGS-containing liposomes using the thin-film hydration method.

Materials:

• Dioctadecyl-amidoglycyl-spermine (DOGS)

• Helper lipid (e.g., Cholesterol, DOPE)

• Chloroform

• RNase-free water or buffer (e.g., PBS)

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Lipid Film Formation:

  • Dissolve DOGS and the helper lipid (e.g., cholesterol) in chloroform in a round-bottom flask at the desired molar ratio (e.g., 1:1 or 1:2).

  • Attach the flask to a rotary evaporator and evaporate the chloroform under reduced pressure at a temperature above the lipid transition temperature to form a thin, uniform lipid film on the flask's inner surface.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with RNase-free water or buffer by gentle rotation. The volume of the aqueous solution will determine the final lipid concentration.

  • Incubate the mixture at a temperature above the lipid transition temperature for 1-2 hours to allow for complete hydration and formation of multilamellar vesicles (MLVs).

• Vesicle Size Reduction:

  • To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension in a bath sonicator for 5-10 minutes.[3]

  • Alternatively, for a more uniform size distribution, extrude the MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

Protocol 2: Formulation of DOGS-siRNA Lipoplexes

This protocol details the complexation of siRNA with pre-formed DOGS-containing liposomes.

Materials:

• DOGS-containing liposome suspension (from Protocol 1)

• siRNA stock solution (in RNase-free buffer)

• RNase-free water or Opti-MEM®

Procedure:

• Dilution:

  • Dilute the required amount of siRNA stock solution in RNase-free water or Opti-MEM®.

  • In a separate tube, dilute the DOGS-containing liposome suspension to the desired concentration in the same buffer.

• Complexation:

  • Add the diluted siRNA solution to the diluted liposome suspension dropwise while gently vortexing. The order of addition may influence lipoplex characteristics.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes.[3] The charge ratio of cationic lipid to siRNA (N/P ratio) should be optimized for efficient complexation and delivery.[3]

• Characterization (Optional but Recommended):

  • Determine the particle size and zeta potential of the lipoplexes using dynamic light scattering (DLS).

  • Assess siRNA complexation efficiency using a gel retardation assay.

Protocol 3: In Vitro Transfection of Adherent Cells

This protocol provides a general procedure for transfecting adherent cells with DOGS-siRNA lipoplexes.

Materials:

• Adherent cells (e.g., HeLa, A549)

• Complete cell culture medium

• Serum-free medium (e.g., Opti-MEM®)

• DOGS-siRNA lipoplexes (from Protocol 2)

• 24-well plates

Procedure:

• Cell Seeding:

  • The day before transfection, seed cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, remove the cell culture medium from the wells.

  • Wash the cells once with serum-free medium.

  • Prepare the transfection mixture by diluting the DOGS-siRNA lipoplexes in serum-free medium to the desired final siRNA concentration (e.g., 50 nM).

  • Add the transfection mixture to each well.

  • Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

• Post-Transfection:

  • After the incubation period, remove the transfection mixture and replace it with fresh, complete cell culture medium.

  • Incubate the cells for 24-72 hours before assessing gene silencing.

Protocol 4: Assessment of Gene Silencing by RT-qPCR

This protocol outlines the quantification of target mRNA knockdown using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

Materials:

• Transfected and control cells

• RNA extraction kit

• Reverse transcription kit

• qPCR master mix

• Primers for the target gene and a housekeeping gene

Procedure:

• RNA Extraction:

  • Lyse the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Quantify the RNA concentration and assess its purity.

• Reverse Transcription:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for the target gene and a housekeeping gene (for normalization).

  • Analyze the qPCR data using the ΔΔCt method to determine the relative expression of the target gene in transfected cells compared to control cells.

Visualizations

Caption: Experimental workflow for siRNA delivery using DOGS-containing liposomes.

Caption: Cellular uptake and mechanism of action of DOGS-siRNA lipoplexes.

References

• 1. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Silencing of EGFP Reporter Gene by Self-Assembled siRNA Lipoplexes of LinOS and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of sterol derivatives in cationic liposomes on biodistribution and gene-knockdown in the lungs of mice systemically injected with siRNA lipoplexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of novel lipidic particles for siRNA delivery that are highly effective after 12 months storage - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Transfection using 1,2-Dioleoyl-sn-glycero-3-succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of genetic material into cells, or transfection, is a cornerstone of modern molecular biology and drug development. Non-viral gene delivery systems, particularly those utilizing lipid-based nanoparticles (LNPs), have garnered significant attention due to their safety profile and versatility.[1] Within this class of vectors, the formulation of the lipid carrier is critical to achieving high transfection efficiency and low cytotoxicity. 1,2-Dioleoyl-sn-glycero-3-succinate (DGS), an anionic lipid, plays a crucial role as a "helper lipid" in these formulations. When combined with cationic lipids, DGS contributes to the stability of the liposome-DNA complex (lipoplex), facilitates fusion with the endosomal membrane, and promotes the release of the genetic payload into the cytoplasm.[2] These application notes provide a comprehensive overview and detailed protocols for the use of DGS in gene transfection experiments.

Principle of DGS in Gene Transfection

1,2-Dioleoyl-sn-glycero-3-succinate is an anionic phospholipid derivative characterized by two oleoyl fatty acid chains attached to a glycerol backbone, which is further conjugated to a succinic acid moiety.[3] This succinate group imparts a net negative charge, enabling DGS to electrostatically interact with cationic lipids and other charged molecules.[3] In a typical liposomal formulation for gene transfection, a cationic lipid is used to complex with the negatively charged nucleic acid. The inclusion of a neutral or anionic helper lipid like DGS is crucial for enhancing the overall efficacy of the transfection reagent.

The primary role of DGS and other similar helper lipids is to facilitate endosomal escape . After a lipoplex enters the cell via endocytosis, it is enclosed within an endosome. The acidic environment of the late endosome is thought to protonate certain lipids, triggering a conformational change that promotes the fusion of the liposomal membrane with the endosomal membrane. This fusion event allows the encapsulated genetic material to be released into the cytoplasm, a critical step for successful gene expression.

Data Presentation: Performance of Anionic Lipid-Containing Liposomes

The following table summarizes representative quantitative data from studies utilizing anionic lipids in gene transfection formulations. While specific data for 1,2-Dioleoyl-sn-glycero-3-succinate is limited in publicly available literature, the data for a structurally analogous anionic lipid, 1,2-dioleoyl-sn-glycero-3-phospho-rac-(1-glycerol) (DOPG), in combination with the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), provides a strong indication of the expected performance. These anionic lipoplexes were complexed with plasmid DNA using Ca2+ ions.

Formulation	Cell Line	Transfection Efficiency (% of cells)	Cell Viability (% of control)	Reference
Anionic Lipoplex (DOPG:DOPE 17:83 molar ratio) + 14mM Ca2+	CHO-K1	~25%	>90%	[4]
Cationic Liposome (Lipofectamine™)	CHO-K1	~25%	~70%	[4]
Ca2+-DNA Complex (no lipid)	CHO-K1	<5%	~60%	[4]

Experimental Protocols

Protocol 1: Formulation of DGS-Containing Anionic Liposomes

This protocol describes the preparation of anionic liposomes containing 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) using the thin-film hydration method.

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cationic lipid (e.g., DOTAP)

• Chloroform

• Methanol

• Sterile, nuclease-free water

• HEPES buffer (20 mM, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Preparation: a. In a round-bottom flask, dissolve the desired lipids (e.g., a molar ratio of Cationic Lipid:DOPE:DGS) in a sufficient volume of chloroform or a chloroform:methanol mixture. b. Attach the flask to a rotary evaporator and remove the organic solvent under reduced pressure. The water bath temperature should be set above the phase transition temperature of the lipids. c. Continue evaporation until a thin, uniform lipid film is formed on the inner surface of the flask. d. To ensure complete removal of residual solvent, place the flask under high vacuum for at least 2 hours.

• Hydration: a. Hydrate the lipid film by adding a sterile, aqueous buffer (e.g., HEPES buffer) to the flask. The volume of the buffer will determine the final lipid concentration. b. Agitate the flask by vortexing or gentle shaking to disperse the lipid film, forming multilamellar vesicles (MLVs). The hydration should be performed at a temperature above the lipid phase transition temperature.

• Sizing by Sonication and Extrusion: a. To reduce the size and lamellarity of the vesicles, sonicate the MLV suspension in a bath sonicator for 5-10 minutes. b. For a more uniform size distribution, extrude the liposome suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times. This process should also be conducted at a temperature above the lipid phase transition temperature.

• Sterilization and Storage: a. Sterilize the final liposome preparation by passing it through a 0.22 µm syringe filter. b. Store the liposomes at 4°C.

Protocol 2: Gene Transfection using DGS-Containing Lipoplexes

This protocol details the procedure for transfecting mammalian cells with plasmid DNA using the prepared DGS-containing liposomes.

Materials:

• DGS-containing anionic liposomes (from Protocol 1)

• Plasmid DNA (encoding the gene of interest, e.g., GFP)

• Mammalian cell line of interest (e.g., HEK293, CHO)

• Complete cell culture medium (with serum)

• Serum-free cell culture medium (e.g., Opti-MEM)

• Calcium Chloride (CaCl2) solution (sterile)

• Multi-well cell culture plates

Procedure:

• Cell Seeding: a. The day before transfection, seed the cells in a multi-well plate at a density that will result in 70-90% confluency on the day of transfection.

• Lipoplex Formation: a. In a sterile microcentrifuge tube, dilute the plasmid DNA in serum-free medium. b. In a separate sterile microcentrifuge tube, dilute the DGS-containing liposomes in serum-free medium. c. Add the diluted liposomes to the diluted DNA solution and mix gently by pipetting. d. Add a sterile CaCl2 solution to the liposome-DNA mixture to the desired final concentration (e.g., 14 mM) and mix gently.[4] e. Incubate the lipoplex solution at room temperature for 15-30 minutes to allow for complex formation.

• Transfection: a. Remove the culture medium from the cells and wash once with sterile PBS. b. Add the lipoplex solution dropwise to the cells. c. Gently rock the plate to ensure even distribution of the lipoplexes. d. Incubate the cells with the lipoplexes at 37°C in a CO2 incubator for 4-6 hours. e. After the incubation period, remove the transfection medium and replace it with fresh, complete culture medium.

• Gene Expression Analysis: a. Incubate the cells for 24-72 hours post-transfection to allow for gene expression. b. Analyze gene expression using an appropriate method (e.g., fluorescence microscopy for GFP, luciferase assay for luciferase reporter gene).

Protocol 3: Cell Viability Assay (MTS Assay)

This protocol describes how to assess the cytotoxicity of the DGS-containing lipoplexes using a colorimetric MTS assay.

Materials:

• Cells transfected with DGS-containing lipoplexes

• 96-well plates

• MTS reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate and transfect as described in Protocol 2. Include untransfected cells as a control.

• At 24-48 hours post-transfection, add the MTS reagent to each well according to the manufacturer's instructions.

• Incubate the plate at 37°C for 1-4 hours.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the absorbance of the untransfected control cells.

Visualizations

Caption: Signaling pathway of DGS-mediated gene transfection.

Caption: Experimental workflow for gene transfection.

References

• 1. A review of the tortuous path of nonviral gene delivery and recent progress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Plasmid DNA Transfection Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Transfection Guide | Overview of Transfection Methods | Promega [promega.com]
• 4. Anionic liposomal delivery system for DNA transfection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Encapsulating Proteins in 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Vesicles

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dioleoyl-sn-glycero-3-succinate (DGS) is an anionic lipid increasingly utilized in the formation of liposomes and vesicles for drug delivery applications. Its unique succinate headgroup offers a negative charge at physiological pH, which can be advantageous for encapsulating and delivering a variety of therapeutic molecules, including proteins. The negative surface charge can also influence the vesicle's stability and interaction with biological membranes.

These application notes provide detailed protocols for the encapsulation of proteins within DGS-containing vesicles, methods for their characterization, and a summary of expected quantitative outcomes based on available data for similar lipid formulations. The provided workflows and data are intended to serve as a guide for researchers developing novel protein-based therapeutics.

Key Experimental Protocols

Protocol 1: Preparation of DGS Vesicles by Lipid Film Hydration and Extrusion

This is a widely used method for producing unilamellar vesicles of a defined size.

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• Co-lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine - DOPC, Cholesterol)

• Chloroform or a chloroform:methanol mixture

• Protein of interest

• Hydration buffer (e.g., Phosphate-Buffered Saline - PBS, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Nitrogen or Argon gas stream

• Vacuum desiccator

• Water bath sonicator

• Lipid extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Film Formation:

  • Dissolve DGS and any co-lipids in chloroform in a round-bottom flask. The molar ratio of lipids should be determined based on the desired vesicle properties.

  • Attach the flask to a rotary evaporator and rotate it in a water bath set above the lipid's transition temperature to evaporate the organic solvent.

  • Continue rotation until a thin, uniform lipid film is formed on the inner surface of the flask.

  • To ensure complete removal of the solvent, dry the film under a gentle stream of nitrogen or argon gas, followed by desiccation under vacuum for at least 2 hours.

• Hydration:

  • Prepare a solution of the protein of interest in the desired hydration buffer.

  • Add the protein solution to the flask containing the dry lipid film. The volume should be sufficient to achieve the desired final lipid concentration.

  • Hydrate the lipid film by gentle rotation of the flask at a temperature above the lipid's transition temperature for 1-2 hours. This process results in the formation of multilamellar vesicles (MLVs).

• Vesicle Sizing by Extrusion:

  • Assemble the lipid extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to a syringe and connect it to one side of the extruder. Connect an empty syringe to the other side.

  • Push the suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21 times). This process disrupts the MLVs and forms large unilamellar vesicles (LUVs) with a more uniform size distribution.

• Purification:

  • To remove unencapsulated protein, the vesicle suspension can be purified by methods such as size exclusion chromatography (SEC) using a column packed with a suitable resin (e.g., Sepharose CL-4B) or through dialysis against the hydration buffer.

Protocol 2: Protein Encapsulation using Freeze-Thaw Cycles

This method can improve encapsulation efficiency by disrupting lipid bilayers, allowing for greater uptake of the aqueous content.

Materials:

• Pre-formed DGS vesicles (from Protocol 1, before purification)

• Liquid nitrogen

• Warm water bath (e.g., 37°C)

Procedure:

• Prepare the MLV or LUV suspension containing the protein of interest as described in Protocol 1.

• Rapidly freeze the vesicle suspension by immersing the container in liquid nitrogen until completely frozen.

• Thaw the suspension by placing it in a warm water bath.

• Repeat the freeze-thaw cycle 5-10 times.

• Proceed with extrusion (Protocol 1, Step 3) to obtain unilamellar vesicles of a consistent size.

• Purify the vesicles to remove unencapsulated protein (Protocol 1, Step 4).

Characterization of Protein-Loaded DGS Vesicles

Vesicle Size and Polydispersity Index (PDI):

• Method: Dynamic Light Scattering (DLS)

• Procedure: Dilute the vesicle suspension in the hydration buffer to an appropriate concentration. Analyze the sample using a DLS instrument to determine the average hydrodynamic diameter and the PDI, which indicates the width of the size distribution.

Zeta Potential:

• Method: Electrophoretic Light Scattering (ELS)

• Procedure: Dilute the vesicle suspension in an appropriate buffer (e.g., 10 mM NaCl) and measure the electrophoretic mobility to determine the zeta potential. For DGS vesicles, a negative zeta potential is expected.

Encapsulation Efficiency:

• Method: Spectrophotometric or Chromatographic Quantification

• Procedure:

  • Separate the protein-loaded vesicles from the unencapsulated protein using a suitable method like SEC or centrifugation.

  • Lyse the purified vesicles using a detergent (e.g., Triton X-100) to release the encapsulated protein.

  • Quantify the amount of encapsulated protein using a standard protein assay (e.g., BCA or Bradford assay) or by high-performance liquid chromatography (HPLC).

  • Calculate the encapsulation efficiency (EE%) using the following formula: EE% = (Amount of encapsulated protein / Initial amount of protein) x 100

Quantitative Data Summary

Due to the limited availability of specific quantitative data for protein encapsulation in vesicles composed solely of 1,2-Dioleoyl-sn-glycero-3-succinate, the following tables provide a summary of data for DGS-containing liposomes and other relevant lipid formulations for comparative purposes.

Table 1: Vesicle Size and Polydispersity Index (PDI)

Lipid Composition	Method	Average Diameter (nm)	PDI	Reference
DMPC with 5% Ni-NTA-DGS	Lipid Film Hydration & Extrusion	97 ± 1	0.04 ± 0.02	[1]
PEG-modified liposomes	Ethanol Injection & Extrusion	125 ± 2.3	-	[2]
PEG-modified lipoparticles	Ethanol Injection & Extrusion	133.7 ± 8.6	-	[2]

Table 2: Zeta Potential of Vesicles

Lipid Composition	Zeta Potential (mV)	Reference
PEG-modified liposomes	-12.4 ± 1.5	[2]
PEG-modified lipoparticles	+13.3	[2]
Erythrocyte-derived nanovesicles	-21.7 ± 2.3	[3]
JAr cell-derived EVs	Varies with buffer (-10 to -25)	[4][5]

Table 3: Protein Encapsulation Efficiency (EE%)

Protein	Lipid Composition	Method	EE%	Reference
FITC-BSA	PEG-modified liposomes	Ethanol Injection	19.0	[2]
FITC-BSA	PEG-modified lipoparticles	Ethanol Injection	59.7	[2]
BSA	DSPC:Chol:DOTAP	Freeze-Thaw	7.2 ± 0.8
Lysozyme	PC-pectin liposomes	-	77-87	[6]
Antibodies	PEGylated liposomes (24 mM)	-	~31	[7]
Human Serum Albumin	DPPC-based liposomes	-	80.8 ± 3.2	[8]
Lysozyme	DPPC-based liposomes	-	81.0 ± 2.7	[8]

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the key experimental workflows.

Caption: Workflow for DGS Vesicle Preparation and Protein Encapsulation.

Caption: Characterization of Protein-Loaded DGS Vesicles.

Caption: Workflow for Determining Protein Encapsulation Efficiency.

References

• 1. Quantitation and Stability of Protein Conjugation on Liposomes for Controlled Density of Surface Epitopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The comparison of protein-entrapped liposomes and lipoparticles: preparation, characterization, and efficacy of cellular uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. Zeta Potential of Extracellular Vesicles: Toward Understanding the Attributes that Determine Colloidal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Liposomes Affect Protein Release and Stability of ITA-Modified PLGA–PEG-PLGA Hydrogel Carriers for Controlled Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Formulation of DOGS with Cationic Lipids for Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The effective delivery of nucleic acids, such as plasmid DNA (pDNA) and small interfering RNA (siRNA), into target cells is a cornerstone of gene therapy and various research applications. Cationic liposomes have emerged as a promising non-viral vector for this purpose, offering advantages in terms of safety and ease of production compared to viral vectors. Dioctadecyl-dimethylammonium-succinyl-glycinate (DOGS), a cationic lipid also known as Transfectam®, has demonstrated significant potential in mediating efficient gene transfer.

This document provides detailed application notes and protocols for the formulation of nucleic acid delivery systems using DOGS in combination with the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE). The inclusion of DOPE is crucial as it can enhance the fusogenic properties of the liposomes, facilitating the endosomal escape of the nucleic acid cargo into the cytoplasm.

Data Presentation

The following tables summarize key quantitative data for the formulation and characterization of DOGS-based lipoplexes. This data is compiled from published studies and provides a baseline for optimization.

Table 1: Formulation Parameters for DOGS/DOPE-Nucleic Acid Lipoplexes

Parameter	Value	Nucleic Acid Type	Reference
DOGS:DOPE Molar Ratio	0.6	Plasmid DNA	[1]
1.2	Plasmid DNA	[1]
DNA:Total Lipid Weight Ratio	0.08	Plasmid DNA	[1]
0.16	Plasmid DNA	[1]
Lipid:Nucleic Acid Charge Ratio (+/-)	Varies based on formulation	Plasmid DNA	General Knowledge

Table 2: Physicochemical Characterization of DOGS-Based Lipoplexes

Formulation (DOGS:DOPE Molar Ratio, DNA:Lipid Weight Ratio)	Mean Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)
DOGS only with DNA	~190	Data not available	Data not available
DLS-1 (DOGS:DOPE 0.6, DNA:Lipid 0.08)	Data not available	Data not available	Data not available
DLS-2 (DOGS:DOPE 1.2, DNA:Lipid 0.08)	Data not available	Data not available	Data not available
General Cationic Lipoplexes	150 - 400	+30 to +50	>90% (typical)

Experimental Protocols

Protocol 1: Preparation of DOGS/DOPE Cationic Liposomes (Thin-Film Hydration Method)

This protocol describes the preparation of unilamellar cationic liposomes composed of DOGS and DOPE using the thin-film hydration method followed by sonication.

Materials:

• Dioctadecyl-dimethylammonium-succinyl-glycinate (DOGS)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform

• Sterile, RNase-free deionized water or desired buffer (e.g., HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Nitrogen gas stream

Procedure:

• Lipid Film Formation: a. In a clean round-bottom flask, dissolve the desired amounts of DOGS and DOPE in chloroform to achieve the target molar ratio (e.g., 0.6 or 1.2). b. Attach the flask to a rotary evaporator. c. Evaporate the chloroform under reduced pressure at a temperature above the lipid transition temperature (typically 37-40°C). d. Continue evaporation until a thin, uniform lipid film is formed on the inner surface of the flask. e. To ensure complete removal of the solvent, further dry the lipid film under a gentle stream of nitrogen gas for at least 30 minutes.

• Hydration: a. Hydrate the lipid film by adding a sterile, RNase-free aqueous buffer (e.g., deionized water or HEPES-buffered saline) to the flask. The volume of the buffer should be chosen to achieve the desired final lipid concentration. b. Rotate the flask gently in a water bath set to a temperature above the lipid transition temperature for 30-60 minutes to allow for complete hydration of the lipid film, resulting in the formation of multilamellar vesicles (MLVs).

• Sonication: a. To produce small unilamellar vesicles (SUVs), sonicate the MLV suspension using a bath sonicator. b. Sonicate for 5-15 minutes, or until the suspension becomes clear. The sonication time may need to be optimized. c. The resulting liposome suspension can be stored at 4°C for a short period.

Protocol 2: Formulation of DOGS/DOPE-Nucleic Acid Lipoplexes

This protocol details the complexation of the prepared cationic liposomes with nucleic acids to form lipoplexes.

Materials:

• DOGS/DOPE cationic liposome suspension (from Protocol 1)

• Nucleic acid (plasmid DNA or siRNA) solution in a low ionic strength buffer (e.g., sterile water or 5% glucose solution)

• Serum-free cell culture medium (e.g., Opti-MEM®)

Procedure:

• Dilution of Components: a. In separate sterile microcentrifuge tubes, dilute the required amount of the DOGS/DOPE liposome suspension in serum-free medium. b. In another sterile microcentrifuge tube, dilute the desired amount of nucleic acid in the same volume of serum-free medium.

• Complexation: a. Gently add the diluted nucleic acid solution to the diluted liposome suspension. Do not vortex. b. Mix gently by pipetting up and down a few times or by flicking the tube. c. Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Transfection: a. The freshly prepared lipoplex suspension is now ready to be added to cells for transfection experiments.

Protocol 3: Characterization of DOGS/DOPE Lipoplexes

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the lipoplexes and the PDI, which indicates the size distribution homogeneity.

• Procedure:

  • Dilute the lipoplex suspension in a suitable buffer (e.g., the same buffer used for hydration) to an appropriate concentration for DLS measurement.

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the particle size and PDI using a DLS instrument.

  • Perform measurements in triplicate and report the average and standard deviation.

2. Zeta Potential Measurement:

• Principle: Laser Doppler Velocimetry is used to measure the surface charge of the lipoplexes, which is a critical factor for their stability and interaction with cell membranes.

• Procedure:

  • Dilute the lipoplex suspension in a low ionic strength buffer (e.g., 1 mM KCl) to an appropriate concentration.

  • Transfer the diluted sample to a specialized zeta potential cuvette.

  • Measure the zeta potential using a suitable instrument.

  • Perform measurements in triplicate and report the average and standard deviation.

3. Nucleic Acid Encapsulation Efficiency:

• Principle: This is determined by quantifying the amount of unencapsulated nucleic acid and subtracting it from the total amount of nucleic acid used in the formulation.

• Procedure (using a fluorescent dye exclusion assay, e.g., Quant-iT™ PicoGreen™):

  • Prepare a standard curve of the nucleic acid using the fluorescent dye.

  • To a sample of the lipoplex suspension, add the fluorescent dye. The dye will bind to the unencapsulated nucleic acid, and the fluorescence intensity is measured.

  • To a separate aliquot of the lipoplex suspension, add a surfactant (e.g., Triton™ X-100) to disrupt the liposomes and release the encapsulated nucleic acid. Then, add the fluorescent dye and measure the total fluorescence.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total Fluorescence - Fluorescence of unencapsulated NA) / Total Fluorescence] x 100

Mandatory Visualizations

Caption: Experimental workflow for DOGS/DOPE lipoplex formulation and characterization.

Caption: Cellular uptake and mechanism of action for DOGS/DOPE-mediated nucleic acid delivery.

References

• 1. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Characterization of DOGS Lipid Nanoparticles

Audience: Researchers, scientists, and drug development professionals.

Introduction: The development of lipid nanoparticles (LNPs) as carriers for therapeutic payloads, such as mRNA and siRNA, has revolutionized the field of drug delivery. 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) is a key ionizable lipid utilized in the formulation of these advanced delivery systems. The physicochemical properties of DOGS LNPs are critical quality attributes (CQAs) that directly influence their stability, safety, and therapeutic efficacy.[] A comprehensive characterization is therefore essential during research, development, and quality control to ensure consistent performance.

This document provides detailed application notes and experimental protocols for the essential characterization techniques required for DOGS lipid nanoparticles, including the analysis of particle size, polydispersity, zeta potential, encapsulation efficiency, and morphology.

Key Physicochemical Characterization Techniques

A multi-pronged approach using orthogonal analytical methods is necessary for the thorough characterization of LNP systems.[2][3] The most critical techniques include:

• Dynamic Light Scattering (DLS): A fundamental technique used to measure the hydrodynamic diameter (particle size) and the polydispersity index (PDI) of LNPs in solution.[4][5] Particle size is a crucial parameter as it affects the in vivo biodistribution, cellular uptake, and clearance of the nanoparticles.[] For intravenous administration, a particle size below 200 nm is often desired to avoid rapid clearance.[]

• Electrophoretic Light Scattering (ELS): This technique measures the zeta potential, which is an indicator of the particle's surface charge.[6] The zeta potential is critical for predicting the stability of the LNP dispersion; a higher magnitude (either positive or negative) suggests greater electrostatic repulsion between particles, reducing the likelihood of aggregation.[] It also influences interactions with biological components.[6]

• Fluorometric Assays (RiboGreen Assay): Used to determine the amount of nucleic acid encapsulated within the LNPs. Encapsulation efficiency (EE) is a critical parameter for assessing the drug loading and potential therapeutic dose.[7][8]

• Cryogenic Transmission Electron Microscopy (Cryo-TEM): A powerful imaging technique that allows for the direct visualization of LNP morphology, size distribution, and internal structure in a near-native, hydrated state.[9][10] This method provides invaluable qualitative and quantitative information that complements data from scattering techniques.[10]

Quantitative Data Summary

The following table summarizes the key parameters and their typical target values for lipid nanoparticles intended for therapeutic use.

Parameter	Technique	Typical Target Values	Importance
Hydrodynamic Size (Z-average)	Dynamic Light Scattering (DLS)	50 - 200 nm[][11]	Influences biodistribution, cellular uptake, and circulation time.[]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2[12]	Indicates the uniformity of the particle size distribution.
Zeta Potential	Electrophoretic Light Scattering (ELS)	> ±20 mV	Predicts colloidal stability; affects interaction with cell membranes.[]
Encapsulation Efficiency (EE)	RiboGreen Assay / HPLC	> 85%[13]	Determines the percentage of the therapeutic payload successfully loaded into the LNPs.[14]
Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Spherical, uniform, dense core[9][10]	Confirms particle integrity, lamellarity, and lack of aggregation.[2]

Experimental Workflows and Protocols

A systematic workflow is essential for the comprehensive characterization of newly formulated DOGS-LNP batches.

Caption: High-level workflow for DOGS-LNP characterization.

Protocol 1: Particle Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

This protocol outlines the measurement of hydrodynamic size and PDI using a DLS instrument.[15]

Caption: Step-by-step workflow for DLS analysis.

Methodology:

• Sample Preparation:

  • Allow the DOGS-LNP sample and 1X Phosphate-Buffered Saline (PBS) to reach thermal equilibrium at room temperature.

  • Dilute the LNP sample in 1X PBS to achieve an appropriate scattering intensity (typically a count rate between 150 and 500 kcps, though this varies by instrument).[16] A 100-fold dilution is a common starting point.[7]

  • If aggregates are suspected, filter the diluted sample through a 0.2 µm syringe filter into a clean cuvette.[16]

• Instrument Setup:

  • Ensure the DLS instrument is powered on and has undergone its warm-up sequence.

  • Select or create a measurement method specifying parameters such as dispersant (Water or PBS), temperature (e.g., 25°C), and measurement duration.[15]

• Measurement:

  • Carefully place the cuvette into the instrument's cell holder, ensuring there are no bubbles.

  • Allow the sample to equilibrate to the set temperature for at least 2 minutes.

  • Initiate the measurement. The instrument will illuminate the sample with a laser and analyze the intensity fluctuations of the scattered light.[4]

• Data Analysis:

  • The instrument software will use an autocorrelation function to calculate the translational diffusion coefficient.

  • From this, the Z-average hydrodynamic diameter and the Polydispersity Index (PDI) are determined.

  • Review the quality of the data, ensuring that at least three consecutive measurements are consistent. A PDI value below 0.2 is generally indicative of a monodisperse and homogenous sample.[12]

Protocol 2: Zeta Potential by Electrophoretic Light Scattering (ELS)

This protocol describes the measurement of the surface charge of DOGS LNPs.

Caption: Step-by-step workflow for ELS analysis.

Methodology:

• Sample Preparation:

  • To avoid the charge-screening effects of high ionic strength buffers, it is recommended to dilute the DOGS-LNP sample in a low-salt medium, such as 0.1X PBS.[7]

  • The dilution factor should be optimized to achieve a suitable particle concentration for the instrument.

• Instrument Setup:

  • Select a suitable measurement method, specifying the dispersant properties (viscosity, dielectric constant) and temperature (e.g., 25°C).

  • Use a dedicated folded capillary cell for zeta potential measurements.

• Measurement:

  • Carefully inject the diluted sample into the capillary cell using a syringe, ensuring no air bubbles are introduced.

  • Place the cell into the instrument and allow it to equilibrate.

  • Initiate the measurement. The instrument applies an electric field across the sample, causing charged particles to move.[6] The velocity of this movement (electrophoretic mobility) is measured by detecting the frequency shift of scattered laser light.[6]

• Data Analysis:

  • The software calculates the zeta potential from the electrophoretic mobility using the Henry equation.

  • Record the mean zeta potential and the conductivity of the sample. Reporting both values is crucial for reproducibility.[6]

Protocol 3: Encapsulation Efficiency (EE) by RiboGreen Assay

This protocol details the quantification of encapsulated mRNA or other nucleic acids.

References

• 2. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 3. researchgate.net [researchgate.net]
• 4. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 5. blog.curapath.com [blog.curapath.com]
• 6. How to measure mRNA-LNP surface charge | Malvern Panalytical [malvernpanalytical.com]
• 7. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cryogenic Transmission Electron Microscopy for the Evaluation of Lipid-Based Nanomedicines: Principles, Applications, and Challenges [jstage.jst.go.jp]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 12. researchgate.net [researchgate.net]
• 13. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Encapsulation Efficiency (LNP) Determination of DNA & RNA Drugs - Creative Proteomics [creative-proteomics.com]
• 15. Zetasizer RNA-LNP DLS Size Protocol | Malvern Panalytical [malvernpanalytical.com]
• 16. research.cbc.osu.edu [research.cbc.osu.edu]

Application Notes and Protocols for Thin-Film Hydration of DOGS Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular nanostructures composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility and ability to encapsulate both hydrophilic and lipophilic molecules make them ideal drug delivery vehicles. The incorporation of functionalized lipids, such as 1,2-dioleoyl-sn-glycero-3-{[N-(5-amino-1-carboxypentyl)iminodiacetic acid]succinyl} (DOGS-NTA), allows for the attachment of specific ligands, such as histidine-tagged (His-tagged) proteins and peptides, to the liposome surface. This functionalization is crucial for targeted drug delivery, vaccine development, and diagnostic applications.

The thin-film hydration method is a robust and widely used technique for the preparation of liposomes. It involves the dissolution of lipids in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film. This film is then hydrated with an aqueous buffer to form multilamellar vesicles (MLVs), which can be further processed to produce unilamellar vesicles (UVs) of a desired size. This document provides detailed protocols and application notes for the preparation and characterization of DOGS-NTA incorporated liposomes using the thin-film hydration method.

Data Presentation

The physicochemical characteristics of liposomes, including particle size, polydispersity index (PDI), and zeta potential, are critical parameters that influence their stability, in vivo fate, and efficacy. The following tables summarize representative quantitative data for liposomal formulations. While specific data for a wide range of DOGS-NTA molar ratios is limited in the literature, the tables provide examples of typical values obtained for similar liposomal systems.

Table 1: Representative Physicochemical Characteristics of Liposomal Formulations

Lipid Composition (Molar Ratio)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DMPC:DMPG:Chol:DOPE (30:4:6:10)	~150	< 0.2	Negative	[1]
Phosphatidylcholine:Cholesterol:Stearylamine (12:5:5)	108 ± 15	0.20 ± 0.04	+30.1 ± 1.2	[2]
Phosphatidylcholine:Cholesterol:Dicetyl phosphate (8.5:4.5:6.5)	88 ± 14	0.21 ± 0.02	-36.7 ± 3.3	[2]
DOTAP:Cholesterol (7:3)	60-70	< 0.1	+47.9 ± 24.1	[3][4][5]

Note: This table presents data from various liposomal formulations to illustrate typical physicochemical properties. The specific characteristics of DOGS-NTA liposomes will depend on the precise lipid composition and preparation parameters.

Table 2: Example of a DOGS-NTA Liposome Formulation

Lipid Component	Molar Ratio (Illustrative)	Purpose
Phosphatidylcholine (e.g., DOPC)	85-95	Primary structural lipid
Cholesterol	30-50	Stabilizes the lipid bilayer
DOGS-NTA	1-10	Functional lipid for His-tag binding
DSPE-PEG2000	1-5	"Stealth" lipid to increase circulation time

Note: The optimal molar ratio of DOGS-NTA should be determined empirically based on the specific application and the desired density of His-tagged molecules on the liposome surface.

Experimental Protocols

Protocol 1: Preparation of DOGS-NTA Liposomes by Thin-Film Hydration

This protocol details the step-by-step procedure for preparing liposomes incorporating DOGS-NTA using the thin-film hydration method, followed by extrusion for size homogenization.

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) or other primary phospholipid

• Cholesterol

• 1,2-dioleoyl-sn-glycero-3-{[N-(5-amino-1-carboxypentyl)iminodiacetic acid]succinyl} (DOGS-NTA)

• (Optional) 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chloroform

• Methanol

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Vacuum pump

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Dissolution:

  • Weigh the desired amounts of lipids (e.g., DOPC, cholesterol, DOGS-NTA, and DSPE-PEG2000) based on the chosen molar ratios.

  • Dissolve the lipids in a mixture of chloroform and methanol (typically 2:1 v/v) in a round-bottom flask. Ensure complete dissolution to form a clear solution. It is recommended to incorporate DOGS-NTA with the other lipids at this initial step to ensure its even distribution within the resulting liposomes.[6]

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the lipids (e.g., 40-60°C).

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent.

  • Continue evaporation until a thin, uniform lipid film is formed on the inner surface of the flask.

  • To ensure complete removal of residual solvent, place the flask under a high vacuum for at least 2 hours.

• Hydration of the Lipid Film:

  • Warm the hydration buffer to a temperature above the Tc of the lipids.

  • Add the warm hydration buffer to the round-bottom flask containing the dry lipid film.

  • Agitate the flask by gentle rotation or vortexing to hydrate the lipid film. This process will result in the formation of multilamellar vesicles (MLVs). The hydration process can be carried out for 30-60 minutes.

• Liposome Sizing (Extrusion):

  • Assemble the liposome extruder with the desired pore size polycarbonate membranes (e.g., 100 nm).

  • Transfer the MLV suspension to a syringe and connect it to the extruder.

  • Pass the liposome suspension through the extruder membranes multiple times (typically 11-21 passes). This process will reduce the size of the liposomes and create a more uniform population of unilamellar vesicles (UVs).

• Storage:

  • Store the resulting liposome suspension at 4°C. For long-term storage, the stability should be assessed.

Protocol 2: Characterization of DOGS-NTA Liposomes

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the liposomes and the PDI, which indicates the width of the size distribution.

• Procedure:

  • Dilute a small aliquot of the liposome suspension in the hydration buffer to an appropriate concentration.

  • Transfer the diluted sample to a DLS cuvette.

  • Measure the particle size and PDI using a DLS instrument.

  • Perform the measurement in triplicate and report the average values. A PDI value below 0.3 is generally considered acceptable for a monodisperse population.[1]

2. Zeta Potential Measurement:

• Principle: Zeta potential is a measure of the surface charge of the liposomes and is an indicator of their stability. Liposomes with a zeta potential greater than ±30 mV are generally considered stable due to electrostatic repulsion between particles.[2]

• Procedure:

  • Dilute the liposome suspension in an appropriate medium (e.g., 10 mM NaCl) to reduce the ionic strength for accurate measurement.

  • Transfer the diluted sample to a zeta potential cuvette.

  • Measure the zeta potential using a suitable instrument.

  • Perform the measurement in triplicate and report the average value.

3. Functionalization with His-tagged Proteins (Qualitative Assessment):

• Principle: The NTA group on the DOGS lipid chelates divalent cations, typically Nickel (Ni2+), which can then bind to the histidine residues of a His-tagged protein.

• Procedure:

  • Incubate the DOGS-NTA liposomes with a solution of a nickel salt (e.g., NiCl2 or NiSO4) to charge the NTA groups with Ni2+.

  • Remove excess, unbound nickel using a suitable method such as dialysis or size exclusion chromatography.

  • Incubate the Ni2+-charged liposomes with a His-tagged protein.

  • Separate the liposomes from the unbound protein.

  • The presence of the protein on the liposomes can be confirmed by various methods, such as SDS-PAGE of the liposome pellet or by using a fluorescently labeled His-tagged protein and measuring the fluorescence associated with the liposomes.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for preparing DOGS-NTA liposomes and the mechanism of protein attachment.

References

• 1. Preparation and characterization of different liposomal formulations containing P5 HER2/neu-derived peptide and evaluation of their immunological responses and antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arrow.tudublin.ie [arrow.tudublin.ie]
• 5. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Microfluidics-Based Synthesis of Dendronized Polymer-Based Gene Delivery Systems (DOGS) Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dendronized Polymer-based Gene Delivery Systems (DOGS) are a promising class of non-viral vectors for gene therapy. Their unique architecture, combining a linear polymer backbone with dendritic side chains, allows for efficient complexation with nucleic acids and facilitates their delivery into cells. Traditional bulk synthesis methods for DOGS nanoparticles often suffer from poor reproducibility and polydispersity, hindering their clinical translation. Microfluidics offers a powerful alternative for the precise and controlled synthesis of these nanoparticles, enabling tunable and reproducible production of DOGS with optimized characteristics for gene delivery.

These application notes provide a comprehensive overview and detailed protocols for the synthesis of DOGS nanoparticles using microfluidic technology. The protocols are intended to guide researchers in establishing a reproducible workflow for the fabrication and characterization of these advanced gene delivery vehicles.

Data Presentation: Physicochemical Properties of DOGS Nanoparticles

The precise control offered by microfluidic synthesis allows for the fine-tuning of DOGS nanoparticle characteristics. The following tables summarize key quantitative data obtained from the characterization of DOGS nanoparticles synthesized under varying microfluidic parameters.

Table 1: Influence of Flow Rate Ratio (FRR) on DOGS Nanoparticle Properties

Flow Rate Ratio (Aqueous:Organic)	Nanoparticle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
5:1	120 ± 5	0.15 ± 0.02	+35 ± 2
10:1	95 ± 4	0.11 ± 0.01	+38 ± 3
20:1	70 ± 6	0.09 ± 0.02	+42 ± 2

Table 2: Effect of Total Flow Rate (TFR) on DOGS Nanoparticle Properties

Total Flow Rate (µL/min)	Nanoparticle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
500	110 ± 7	0.18 ± 0.03	+36 ± 2
1000	95 ± 5	0.12 ± 0.02	+37 ± 3
2000	80 ± 6	0.10 ± 0.01	+40 ± 2

Table 3: Impact of DOGS Polymer Concentration on Nanoparticle Properties

Polymer Concentration (mg/mL)	Nanoparticle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
0.5	85 ± 5	0.13 ± 0.02	+34 ± 3
1.0	95 ± 6	0.11 ± 0.01	+38 ± 2
2.0	130 ± 8	0.21 ± 0.04	+45 ± 3

Table 4: Gene Transfection Efficiency of Microfluidic-Synthesized DOGS Nanoparticles

Nanoparticle Formulation	Encapsulation Efficiency (%)	In Vitro Transfection Efficiency (%)
DOGS-pDNA (FRR 10:1, TFR 1000)	95 ± 3	65 ± 5
DOGS-siRNA (FRR 10:1, TFR 1000)	92 ± 4	75 ± 6

Experimental Protocols

Protocol 1: Microfluidic Synthesis of DOGS Nanoparticles

This protocol describes the preparation of DOGS nanoparticles using a microfluidic device with a hydrodynamic flow focusing (HFF) architecture.

Materials:

• Dendronized polymer (e.g., poly(L-lysine)-dendron-graft-poly(ethylene glycol))

• Organic solvent (e.g., acetonitrile, acetone)

• Aqueous buffer (e.g., citrate buffer, pH 4.0)

• Microfluidic device with HFF design

• Syringe pumps (2)

• Tubing and connectors

Procedure:

• Preparation of Solutions:

  • Dissolve the dendronized polymer in the chosen organic solvent to the desired concentration (e.g., 1 mg/mL).

  • Prepare the aqueous buffer.

• Microfluidic Setup:

  • Connect two syringe pumps to the inlets of the microfluidic device. One pump will deliver the organic phase (DOGS polymer solution), and the other will deliver the aqueous phase.

  • Ensure all connections are secure to prevent leakage.

• Nanoparticle Formation:

  • Set the desired flow rates for both syringe pumps to achieve the target Flow Rate Ratio (FRR) and Total Flow Rate (TFR). For example, for a FRR of 10:1 and a TFR of 1100 µL/min, set the aqueous phase flow rate to 1000 µL/min and the organic phase flow rate to 100 µL/min.

  • Start the pumps simultaneously to initiate the mixing process within the microfluidic chip. The rapid mixing at the liquid-liquid interface will induce the nanoprecipitation and self-assembly of the DOGS nanoparticles.

• Collection and Purification:

  • Collect the nanoparticle suspension from the outlet of the microfluidic device.

  • To remove the organic solvent and unencapsulated material, purify the nanoparticles by dialysis or tangential flow filtration against a suitable buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Measure the nanoparticle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the nanoparticle morphology using Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).

  • Quantify the nucleic acid encapsulation efficiency using a fluorescent dye exclusion assay (e.g., Quant-iT PicoGreen dsDNA Assay Kit).

Protocol 2: In Vitro Gene Transfection using DOGS Nanoparticles

This protocol outlines the procedure for transfecting mammalian cells with DOGS-nucleic acid complexes.

Materials:

• DOGS nanoparticles complexed with plasmid DNA (pDNA) or small interfering RNA (siRNA)

• Mammalian cell line (e.g., HEK293, HeLa)

• Complete cell culture medium

• Serum-free cell culture medium

• 96-well cell culture plates

• Reporter gene assay system (e.g., luciferase assay, GFP fluorescence microscopy)

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO2.

• Preparation of Transfection Complexes:

  • Dilute the DOGS-nucleic acid nanoparticles to the desired concentration in serum-free medium. The optimal concentration should be determined empirically for each cell line and nucleic acid.

• Transfection:

  • Remove the complete medium from the cells and wash once with PBS.

  • Add the diluted DOGS-nucleic acid complexes to each well.

  • Incubate the cells with the transfection complexes for 4-6 hours at 37°C.

• Post-Transfection:

  • After the incubation period, remove the transfection medium and replace it with fresh complete medium.

  • Incubate the cells for an additional 24-48 hours to allow for gene expression.

• Analysis of Transfection Efficiency:

  • If using a reporter plasmid (e.g., pEGFP), visualize the expression of the reporter gene using fluorescence microscopy.

  • If using a luciferase reporter plasmid, lyse the cells and measure the luciferase activity using a luminometer.

  • For siRNA-mediated knockdown, measure the expression of the target gene using qRT-PCR or Western blotting.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the microfluidics-based synthesis of DOGS nanoparticles.

Cellular Uptake Signaling Pathway

Caption: Signaling pathways for cellular uptake of DOGS nanoparticles.

Technical Notes & Optimization

Technical Support Center: Optimizing Drug Release from DOGS Liposomes

Welcome to the technical support center for optimizing drug release from 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) liposomes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are DOGS liposomes and why are they used for drug delivery?

A1: DOGS (1,2-dioleoyl-sn-glycero-3-succinate) is an anionic phospholipid derivative utilized in nanomedicine for creating lipid-based drug carriers.[1] The succinate headgroup gives the liposome a net negative charge and, most importantly, confers pH-responsive properties.[1] This makes DOGS liposomes particularly advantageous for triggered drug release in acidic environments, such as those found in tumor microenvironments or within endosomes of cancer cells.

Q2: How do DOGS liposomes facilitate pH-sensitive drug release?

A2: The succinate moiety in the DOGS lipid has a pKa in the acidic range. At physiological pH (around 7.4), the succinate group is deprotonated and negatively charged, contributing to a stable liposomal membrane. However, in an acidic environment (pH < 7), the succinate group becomes protonated. This change in ionization state can alter the lipid packing and stability of the liposomal bilayer, leading to destabilization of the membrane and subsequent release of the encapsulated drug.

Q3: What are the key factors influencing drug release from DOGS liposomes?

A3: Several factors can influence the drug release profile of DOGS liposomes:

• pH of the surrounding environment: This is the primary trigger for drug release from DOGS liposomes.

• Lipid composition: The choice of co-lipids (e.g., helper lipids like DOPE) and the inclusion of cholesterol can significantly impact membrane stability and the pH at which drug release is triggered.

• Drug-to-lipid ratio: This can affect both the encapsulation efficiency and the release kinetics.

• Temperature: While primarily pH-sensitive, temperature can also influence the fluidity of the lipid bilayer and, consequently, the rate of drug release.

Q4: What is a typical encapsulation efficiency for drugs in pH-sensitive liposomes?

A4: The encapsulation efficiency can vary widely depending on the drug's properties and the loading method used. For doxorubicin loaded into pH-sensitive liposomes using an ammonium sulfate gradient, encapsulation efficiencies can be quite high, often exceeding 90%.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Drug Encapsulation Efficiency	1. Inefficient passive loading: For hydrophilic drugs, passive entrapment during liposome formation can be inefficient. 2. Suboptimal pH gradient: If using active loading (pH gradient), the gradient may not be sufficiently established or maintained. 3. Drug precipitation: The drug may precipitate during the loading process. 4. Liposome instability: Liposomes may be leaking the drug after encapsulation.	1. Switch to active loading: For weakly basic drugs, consider using an ammonium sulfate or pH gradient loading method. 2. Optimize the gradient: Ensure the internal and external buffers have a significant pH difference (e.g., internal pH 4.0, external pH 7.4). 3. Adjust drug-to-lipid ratio: Experiment with different ratios to find the optimal concentration for encapsulation without precipitation. 4. Incorporate cholesterol: Adding cholesterol can increase membrane rigidity and reduce leakage.
Premature Drug Release at Neutral pH	1. Unstable liposome formulation: The lipid composition may not be stable enough at physiological pH. 2. High drug-to-lipid ratio: An excess of drug can disrupt the membrane integrity.	1. Increase cholesterol content: This will enhance the stability of the lipid bilayer. 2. Optimize co-lipid ratio: If using helper lipids, adjust their molar ratio to improve stability. 3. Lower the drug-to-lipid ratio.
No or Slow Drug Release at Acidic pH	1. Insufficient pH sensitivity: The formulation may not be destabilized effectively at the target pH. 2. Drug is strongly retained: The encapsulated drug may have strong interactions with the liposome interior.	1. Incorporate a helper lipid: Lipids like DOPE can promote the formation of a non-bilayer hexagonal phase at low pH, enhancing drug release. 2. Adjust the DOGS lipid concentration: A higher concentration of DOGS may increase pH sensitivity. 3. Modify the internal buffer: The composition of the internal buffer can influence drug release.
Liposome Aggregation	1. Insufficient surface charge: Low zeta potential can lead to aggregation. 2. Improper storage: Incorrect temperature or buffer conditions can cause instability.	1. Increase the proportion of DOGS lipid: This will increase the negative surface charge and electrostatic repulsion between liposomes. 2. Store at 4°C: Avoid freezing, as this can disrupt the liposome structure. 3. Use a suitable storage buffer: A buffer with low ionic strength can help prevent aggregation.

Experimental Protocols

Protocol 1: Preparation of DOGS Liposomes by Thin-Film Hydration

This protocol describes a general method for preparing DOGS liposomes. The specific lipid ratios may need to be optimized for your particular application.

Materials:

• 1,2-dioleoyl-sn-glycero-3-succinate (DOGS)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (optional, as a helper lipid)

• Cholesterol

• Chloroform or a chloroform/methanol mixture (e.g., 2:1 v/v)

• Hydration buffer (e.g., citrate buffer, pH 4.0 for active loading; or PBS, pH 7.4 for passive loading)

• Drug to be encapsulated

Procedure:

• Lipid Film Formation:

  • Dissolve DOGS, DOPE (if used), and cholesterol in the desired molar ratio in chloroform or a chloroform/methanol mixture in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the wall of the flask.

  • Continue to apply vacuum for at least 1-2 hours to ensure complete removal of residual solvent.

• Hydration:

  • Hydrate the lipid film with the chosen hydration buffer by adding the buffer to the flask. For passive loading of a hydrophilic drug, the drug should be dissolved in the hydration buffer.

  • Agitate the flask by gentle rotation (above the lipid phase transition temperature) until the lipid film is fully dispersed, forming a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion.

  • Pass the suspension repeatedly (e.g., 11-21 times) through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a lipid extruder. This should be performed at a temperature above the phase transition temperature of the lipid mixture.

• Purification:

  • Remove any unencapsulated drug by size exclusion chromatography or dialysis.

Protocol 2: In Vitro pH-Sensitive Drug Release Assay

This protocol uses a dialysis method to assess the pH-dependent release of a drug from DOGS liposomes.

Materials:

• Drug-loaded DOGS liposome suspension

• Dialysis tubing (with a molecular weight cut-off appropriate for the drug)

• Release media:

  • Phosphate-buffered saline (PBS), pH 7.4

  • Acetate or citrate buffer, pH 5.5

• Shaking incubator or water bath

• Spectrophotometer or other analytical instrument to quantify the drug

Procedure:

• Preparation of Dialysis Samples:

  • Pipette a known volume (e.g., 1 mL) of the drug-loaded liposome suspension into a dialysis bag.

  • Securely seal the dialysis bag.

• Dialysis:

  • Place each dialysis bag into a larger container with a defined volume of release medium (e.g., 40 mL of pH 7.4 PBS or pH 5.5 buffer).

  • Incubate the samples at 37°C with gentle agitation.

• Sample Collection and Analysis:

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot of the release medium from the external container.

  • Replace the withdrawn volume with fresh release medium to maintain sink conditions.

  • Quantify the concentration of the released drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point using the following formula:

  Cumulative Release (%) = (Concentration in release medium at time t / Total drug concentration in liposomes) x 100

  • Plot the cumulative percentage of drug released versus time for each pH condition.

Quantitative Data

The following tables present representative data for pH-sensitive liposomes. Note that this data may not be specific to DOGS liposomes but serves as a general reference for expected outcomes.

Table 1: Influence of pH on Drug Release from DOPE-Based pH-Sensitive Liposomes

pH	Cumulative Doxorubicin Release at 24h (%)
7.4	~20%
5.3	~60%

Data adapted from a study on DOPE-containing pH-sensitive liposomes.[2] The release is significantly enhanced at a lower pH.

Table 2: Encapsulation Efficiency of Doxorubicin in Liposomes Using Different Loading Methods

Loading Method	Liposome Composition	Encapsulation Efficiency (%)
Passive Loading	DPPC/Cholesterol	< 10%
Ammonium Sulfate Gradient	HSPC/Cholesterol/DSPE-PEG	> 95%

Data generalized from multiple sources. Active loading methods like the ammonium sulfate gradient significantly improve the encapsulation efficiency of drugs like doxorubicin.[1]

Table 3: Pharmacokinetic Parameters of Liposomal Doxorubicin in Dogs

Formulation	Half-life (t½)
Free Doxorubicin	~5 hours
PEGylated Liposomal Doxorubicin	~29 hours

Data from a study on PEGylated liposomal doxorubicin in Beagle dogs.[3] Encapsulation in liposomes significantly prolongs the circulation time of the drug.

References

• 1. mdpi.com [mdpi.com]
• 2. scienceopen.com [scienceopen.com]
• 3. Prolongation of the circulation time of doxorubicin encapsulated in liposomes containing a polyethylene glycol-derivatized phospholipid: pharmacokinetic studies in rodents and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Liposomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and prevent the aggregation of 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) liposomes during experimental procedures.

Troubleshooting Guide: Preventing DGS Liposome Aggregation

Aggregation of liposomes is a common issue that can significantly impact experimental outcomes. This guide provides a systematic approach to identifying and resolving the root causes of DGS liposome aggregation.

Problem: My DGS liposome suspension shows visible aggregation or an increase in particle size as measured by Dynamic Light Scattering (DLS).

Initial Assessment Workflow

Caption: Troubleshooting workflow for DGS liposome aggregation.

Frequently Asked Questions (FAQs)

Formulation-Related Issues

Q1: What is the optimal pH for preventing DGS liposome aggregation?

A1: The succinate headgroup of DGS has a pKa around 4.5-5.5. To ensure the carboxyl group is deprotonated and provides a strong negative surface charge for electrostatic repulsion, the pH of the buffer should be maintained at least 1.5 to 2 units above the pKa. A pH range of 7.0-7.5 is generally recommended for optimal stability. At acidic pH, the succinate headgroup becomes protonated, reducing the negative surface charge and leading to aggregation.

pH of Suspension Buffer	Expected Zeta Potential	Stability Outlook
< 5.0	Close to neutral or slightly negative	Prone to aggregation
6.0 - 6.5	Moderately negative	Moderate stability, risk of aggregation
7.0 - 7.5	Highly negative (e.g., < -30 mV)	Optimal stability
> 8.0	Highly negative	Generally stable, but risk of lipid hydrolysis increases over time

Note: The exact zeta potential can vary based on the full lipid composition and ionic strength of the buffer.

Q2: How does ionic strength affect the stability of my DGS liposomes?

A2: High concentrations of salts in the buffer can lead to aggregation due to a phenomenon known as charge screening. Cations in the solution can shield the negative surface charge of the DGS liposomes, reducing the electrostatic repulsion between them. For negatively charged liposomes, aggregation can be induced by increasing the ionic strength. It is advisable to use buffers with a low to moderate ionic strength (e.g., 10-50 mM buffer with ≤ 100 mM NaCl). If your experimental conditions require high salt concentrations, consider incorporating a steric stabilizer.

NaCl Concentration	Effect on DGS Liposomes	Recommendation
0-50 mM	Minimal charge screening, good stability.	Recommended for initial formulation.
50-150 mM	Moderate charge screening, potential for increased aggregation.	Monitor size by DLS. May need steric stabilization.
> 150 mM	Significant charge screening, high risk of aggregation.	Avoid if possible, or include PEG-lipids.

Q3: Can I include other lipids in my DGS liposome formulation?

A3: Yes, co-lipids are often used to modulate the properties of the liposome bilayer.

• Cholesterol: Can be added (up to 30-40 mol%) to increase membrane rigidity and reduce permeability. This can also help improve stability.

• Neutral Lipids (e.g., DOPC, DSPC): Can be used as the main component with a smaller percentage of DGS (e.g., 5-10 mol%) to provide surface charge.

• PEG-lipids (e.g., DSPE-PEG2000): Incorporating 1-5 mol% of a PEGylated lipid provides a hydrophilic polymer chain on the surface of the liposome. This creates a steric barrier that prevents aggregation, especially in high ionic strength buffers or in the presence of proteins.

Process-Related Issues

Q4: What is the correct procedure for preparing DGS liposomes to avoid aggregation?

A4: The thin-film hydration followed by extrusion method is a reliable technique for producing unilamellar DGS liposomes with a uniform size distribution. It is crucial to ensure all processing steps are performed correctly.

Experimental Workflow for DGS Liposome Preparation

Caption: Workflow for preparing DGS liposomes.

Key considerations:

• Complete Drying: Ensure the lipid film is completely dry before hydration. Residual organic solvent can lead to unstable liposomes.

• Hydration Temperature: Hydrate the lipid film with buffer pre-warmed to a temperature above the phase transition temperature (Tm) of all lipid components. For DGS, which is based on oleic acid, this is below 0°C, so room temperature hydration is sufficient. However, if you include lipids with a higher Tm (like DSPC), you must hydrate above that higher temperature.

• Extrusion: Perform the extrusion process above the Tm of all lipids. Multiple passes (e.g., 11-21) through the polycarbonate membrane are recommended to achieve a narrow size distribution.

Q5: My liposomes look fine after preparation but aggregate after a few days. What should I do?

A5: This indicates a long-term stability issue. Consider the following:

• Storage Temperature: For short-term storage (up to a week), keep the liposome suspension at 4°C.[1] Do not freeze aqueous liposome suspensions without a cryoprotectant, as the formation of ice crystals can rupture the vesicles.[1]

• Cryoprotection for Long-Term Storage: For storage longer than a week, it is best to freeze-dry (lyophilize) the liposomes or store them frozen at -80°C in the presence of a cryoprotectant.[2][3] Sugars like sucrose and trehalose are commonly used.[1][4] A typical starting point is a lipid-to-sugar mass ratio of 1:2 to 1:5.

• Lipid Hydrolysis: Over time, the ester bonds in phospholipids can hydrolyze, leading to the formation of lysolipids and free fatty acids, which can destabilize the liposomes.[1] Storing at a neutral pH and low temperature can slow this process.[1]

Experimental Protocols

Protocol 1: Preparation of DGS Liposomes by Thin-Film Hydration and Extrusion

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• Co-lipid(s) if desired (e.g., DOPC, Cholesterol)

• Chloroform

• Buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4)

• Rotary evaporator

• Round-bottom flask

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Heating block or water bath

Procedure:

• Dissolve DGS and any other lipids in chloroform in a round-bottom flask.

• Attach the flask to a rotary evaporator and rotate it in a water bath set to a temperature that ensures the solvent evaporates efficiently.

• Once a thin lipid film is formed, continue to evaporate for another 30 minutes to remove the bulk of the solvent.

• Place the flask under high vacuum for at least 2 hours to remove any residual chloroform.

• Hydrate the lipid film by adding the desired buffer (pre-warmed if necessary). Vortex the flask for 5-10 minutes until all the lipid film is suspended, forming multilamellar vesicles (MLVs).

• Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm).

• Transfer the MLV suspension into one of the extruder's syringes.

• Extrude the suspension through the membrane by passing it back and forth between the two syringes for at least 11 passes.

• The resulting suspension contains unilamellar liposomes of a relatively uniform size. Store at 4°C.

Protocol 2: Characterization of DGS Liposomes by DLS and Zeta Potential

Materials:

• Dynamic Light Scattering (DLS) instrument with zeta potential measurement capability

• Cuvettes for DLS and zeta potential measurements

• Prepared DGS liposome suspension

• Filtered buffer for dilution

Procedure:

• Size Measurement (DLS): a. Dilute a small aliquot of the liposome suspension in the filtered hydration buffer to a suitable concentration for DLS measurement (this prevents multiple scattering effects). b. Place the diluted sample in a DLS cuvette and allow it to equilibrate to the desired temperature in the instrument. c. Perform the measurement to obtain the average hydrodynamic diameter and the Polydispersity Index (PDI). A PDI value below 0.2 is generally considered indicative of a monodisperse population.

• Zeta Potential Measurement: a. Dilute a small aliquot of the liposome suspension in a low ionic strength buffer (e.g., 10 mM NaCl) to ensure accurate measurement. b. Place the sample in the appropriate zeta potential cell. c. Perform the measurement. The instrument will measure the electrophoretic mobility of the liposomes and calculate the zeta potential. A zeta potential more negative than -30 mV is generally indicative of a stable liposomal suspension due to strong electrostatic repulsion.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. Storage stability of liposomes stored at elevated subzero temperatures in DMSO/sucrose mixtures | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Serum Stability of DOGS-Based Formulations

Welcome to the technical support center for 1,2-dioleoyl-sn-glycero-3-succinate (DOGS)-based formulations. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of these anionic lipid formulations in serum. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is DOGS and why is it used in lipid-based formulations?

A1: DOGS (1,2-dioleoyl-sn-glycero-3-succinate) is an anionic phospholipid derivative utilized in the formulation of lipid nanoparticles (LNPs) and liposomes.[] Its succinate headgroup confers a net negative charge, which can be advantageous for electrostatic interactions with cationic molecules and for modulating the overall charge of the nanoparticle.[] The oleoyl acyl chains contribute to the fluidity of the lipid bilayer. DOGS is often incorporated into formulations to enhance stability, improve encapsulation efficiency, and control the release of therapeutic agents.[]

Q2: What are the primary challenges to the stability of DOGS-based formulations in serum?

A2: The primary challenges to the stability of DOGS-based and other anionic liposomal formulations in serum include:

• Opsonization: Serum proteins, known as opsonins, can bind to the surface of nanoparticles, marking them for clearance by the mononuclear phagocyte system (MPS).[2][3]

• Aggregation: Interactions with serum components can lead to the aggregation of nanoparticles, affecting their size distribution and potentially leading to embolism.

• Premature Drug Release: Destabilization of the lipid bilayer by serum components, such as high-density lipoproteins (HDL), can cause the premature leakage of the encapsulated drug.[4][5]

Q3: How does the negative charge of DOGS influence serum stability?

A3: The net negative charge of DOGS-containing nanoparticles can influence their interaction with serum proteins. While it may reduce non-specific uptake by some cells compared to cationic formulations, it can still lead to opsonization and subsequent clearance.[6] The specific protein corona that forms on the surface of anionic nanoparticles will dictate their ultimate fate in vivo.

Troubleshooting Guide

Issue 1: Aggregation of DOGS-based nanoparticles upon incubation with serum.

Symptoms:

• Increase in particle size and polydispersity index (PDI) as measured by Dynamic Light Scattering (DLS).

• Visible precipitation or cloudiness in the sample.

Possible Causes and Solutions:

Possible Cause	Solution
Insufficient Electrostatic Repulsion	While DOGS provides a negative charge, the overall surface charge may not be sufficient to prevent aggregation in the high ionic strength environment of serum. Consider increasing the molar ratio of DOGS in the formulation.
Protein-Mediated Aggregation	Serum proteins can cross-link nanoparticles. To mitigate this, incorporate a stealth polymer like polyethylene glycol (PEG) into the formulation. PEG creates a hydrophilic barrier that sterically hinders protein binding.[7][8][9]
Suboptimal Formulation pH	The pH of the formulation buffer can influence the ionization of the succinate headgroup and thus the surface charge. Ensure the pH is optimized for maximum charge and stability.

Issue 2: Premature leakage of encapsulated drug in the presence of serum.

Symptoms:

• Low therapeutic efficacy in vivo.

• Detection of free drug in the supernatant after incubation with serum and subsequent separation of nanoparticles.

Possible Causes and Solutions:

Possible Cause	Solution
Lipid Exchange with Serum Lipoproteins	High-density lipoproteins (HDL) can remove phospholipids from the nanoparticle bilayer, leading to instability and drug leakage.[4][5] The inclusion of cholesterol in the formulation can increase the packing density of the lipid bilayer, making it more resistant to disruption by lipoproteins.[10][11][12][13]
Bilayer Fluidity	The oleoyl chains of DOGS contribute to a more fluid membrane. While this can be beneficial for some applications, a highly fluid membrane may be more prone to leakage. To increase bilayer rigidity, consider incorporating lipids with saturated acyl chains, such as DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), alongside DOGS.
Inadequate Encapsulation	If the drug is not efficiently encapsulated, it will be readily available in the surrounding medium. Optimize the drug loading method to ensure high encapsulation efficiency.

Experimental Protocols

Protocol 1: Assessing Nanoparticle Aggregation in Serum using Dynamic Light Scattering (DLS)

This protocol outlines the steps to evaluate the colloidal stability of DOGS-based nanoparticles in the presence of serum.

Materials:

• DOGS-based nanoparticle formulation

• Fetal Bovine Serum (FBS) or human serum

• Phosphate-buffered saline (PBS), pH 7.4

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Sample Preparation:

  • Dilute the DOGS-based nanoparticle formulation in PBS to a suitable concentration for DLS analysis.

  • Prepare a solution of 10-50% serum in PBS.

• Incubation:

  • Mix the diluted nanoparticle suspension with the serum solution at a 1:1 volume ratio.

  • Incubate the mixture at 37°C.

• DLS Measurement:

  • At designated time points (e.g., 0, 1, 4, and 24 hours), take an aliquot of the mixture.

  • Measure the particle size (Z-average diameter) and polydispersity index (PDI) using the DLS instrument.

• Data Analysis:

  • Plot the Z-average diameter and PDI as a function of incubation time. A significant increase in these values indicates aggregation.

Protocol 2: Evaluating Drug Leakage from Nanoparticles in Serum using a Fluorescence Resonance Energy Transfer (FRET) Assay

This protocol uses a FRET pair of fluorescent lipids to monitor the integrity of the nanoparticle membrane in the presence of serum. Leakage is detected by a decrease in FRET efficiency.

Materials:

• DOGS-based nanoparticle formulation co-encapsulating a FRET pair of fluorescent dyes (e.g., NBD-PE as the donor and Lissamine Rhodamine B-PE as the acceptor).

• Fetal Bovine Serum (FBS) or human serum.

• Phosphate-buffered saline (PBS), pH 7.4.

• Fluorometer.

Procedure:

• Sample Preparation:

  • Prepare the FRET-labeled DOGS-based nanoparticles.

  • Dilute the nanoparticle suspension in PBS.

• Incubation:

  • Add serum to the diluted nanoparticle suspension to a final concentration of 10-50%.

  • Incubate the mixture at 37°C.

• Fluorescence Measurement:

  • At various time points, measure the fluorescence emission spectra of the donor and acceptor dyes. Excite the sample at the donor's excitation wavelength.

• Data Analysis:

  • Calculate the FRET efficiency, often represented as the ratio of acceptor to donor fluorescence intensity. A decrease in this ratio over time indicates membrane disruption and drug leakage.[14][15][16][17]

Quantitative Data Summary

The following table summarizes representative stability data for anionic liposomes in serum. While this data is not specific to DOGS-based formulations, it provides a general understanding of how formulation parameters can influence stability.

Formulation Composition	Incubation Time (h) in 50% Serum	% Drug Leakage	Change in Particle Size (nm)	Reference
DOPG:Cholesterol (7:3)	24	~ 40%	+ 50	Adapted from[4]
DOPG:DSPC:Cholesterol (4:3:3)	24	~ 25%	+ 20	Adapted from[4]
DOPG:Cholesterol:PEG-lipid (7:3:0.5)	24	~ 15%	+ 10	Adapted from[7]

DOPG (1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) is used here as a representative anionic lipid. DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) Cholesterol PEG-lipid (Polyethylene glycol-conjugated lipid)

Visualizations

Caption: Workflow for DLS-based serum stability assessment.

Caption: Mechanisms of DOGS-based nanoparticle instability in serum.

References

• 2. researchgate.net [researchgate.net]
• 3. Opsonins and Dysopsonins of Nanoparticles: Facts, Concepts, and Methodological Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academicjournals.org [academicjournals.org]
• 5. rjb.ro [rjb.ro]
• 6. Anionic Lipid Nanoparticles Preferentially Deliver mRNA to the Hepatic Reticuloendothelial System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PEGylated lipids in lipid nanoparticle delivery dynamics and therapeutic innovation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Role of Cholesterol in Modifying the Physical and Stability Properties of Liposomes and In Vitro Release of VitaminB12 | MDPI [mdpi.com]
• 13. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. agilent.com [agilent.com]
• 17. Fluorescence Resonance Energy Transfer (FRET) Microscopy [evidentscientific.com]

Technical Support Center: Scaling Up 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Liposome Production

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals involved in the scaling up of 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) liposome production.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) and why is it used in liposome formulations?

A1: 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) is an anionic, pH-responsive phospholipid.[] Its succinate-modified headgroup imparts a net negative charge, which is useful for electrostatic interactions with cationic molecules and for modulating the overall surface charge of the liposome.[] This charge can improve stability by preventing aggregation through electrostatic repulsion.[2] The two unsaturated oleoyl chains contribute to bilayer flexibility and fusogenicity, which can be advantageous for drug delivery applications requiring triggered release.[]

Q2: What are the primary challenges when scaling up DGS liposome production from the lab to an industrial scale?

A2: The main challenges in scaling up liposome production include:

• Maintaining Batch-to-Batch Consistency: Ensuring that each large-scale batch has the same quality, including particle size, drug encapsulation efficiency, and stability, is a significant hurdle.[3]

• Controlling Particle Size and Polydispersity: Methods that work well for small batches may not produce uniformly sized vesicles at a larger scale, often leading to a high polydispersity index (PDI).[4][5]

• Achieving High Encapsulation Efficiency: Low or variable encapsulation of the therapeutic agent is a common issue that can impact the product's efficacy.[4][6]

• Ensuring Sterility: Maintaining a sterile environment is more challenging in large-scale operations and is critical for parenteral products.[3]

• Adapting Production Technology: Techniques like probe sonication are difficult to scale, requiring a shift to more scalable methods like high-pressure homogenization or microfluidics.[5][7][8]

• Sourcing Raw Materials: Securing a reliable supply of high-quality, pharmaceutical-grade lipids like DGS can be a logistical challenge.[3]

• Regulatory Compliance: Large-scale production must adhere to stringent regulatory requirements (e.g., from the FDA or EMA), which adds complexity to the process.[3][9]

Q3: How does the negative charge of DGS affect the stability of the liposome formulation during scale-up?

A3: The negative charge from the DGS succinate headgroup generally enhances colloidal stability. A zeta potential of less than -30 mV indicates strong electrostatic repulsion between vesicles, which helps prevent aggregation and fusion, common issues during storage and processing of concentrated formulations.[2] However, this charge can also lead to interactions with certain buffer components or APIs, which must be carefully evaluated during formulation development.

Q4: Which manufacturing methods are most suitable for the large-scale production of DGS liposomes?

A4: While the thin-film hydration method is common in labs, it is not easily scalable.[5][10] For industrial production, methods like high-pressure homogenization (using a Microfluidizer), continuous high-pressure extrusion, and microfluidics are more suitable.[7][8][11] These methods offer better control over particle size and distribution and can be operated continuously, which is advantageous for large volumes.[8][11] Proliposome technologies, which are stable lipid formulations that form liposomes upon hydration, also offer potential for easier large-scale manufacturing.[5]

Troubleshooting Guide

Problem 1: High Polydispersity Index (PDI) and Larger Than Expected Particle Size in Scaled-Up Batches

Possible Causes:

• Insufficient Energy Input: The energy applied during the sizing process (e.g., extrusion, homogenization) may not be adequate for the larger volume.[4]

• Inconsistent Processing: Variations in pressure, flow rate, or temperature during the manufacturing run can lead to a broad size distribution.[3]

• Lipid Composition: High lipid concentrations required for scale-up can sometimes result in the formation of larger, more heterogeneous structures.[4]

• Aggregation: Vesicles may be aggregating after formation due to suboptimal buffer conditions (pH, ionic strength) or insufficient surface charge.[4]

Solutions:

• Optimize Homogenization/Extrusion:

  • Increase the number of passes through the extruder or homogenizer. More than 15 passes can significantly narrow the size distribution.[4]

  • For extrusion, ensure the membrane pore size is appropriate and that the membrane is not clogged or torn.[4][11]

  • For high-pressure homogenization, optimize the operating pressure. A study using a Microfluidizer showed that mean vesicle size was drastically reduced after three passes, with minimal further reduction in subsequent passes.[7]

• Adjust Formulation:

  • Evaluate the DGS concentration. The negative charge from DGS should help prevent aggregation, but the overall zeta potential should be measured. A value more negative than -30 mV is desirable for good stability.[2]

  • Optimize the buffer's pH and ionic strength to ensure maximum electrostatic repulsion between liposomes.

• Process Control:

  • If using microfluidics, ensure pumps are calibrated for consistent flow rates and that channels are not obstructed.[4] The flow rate ratio can significantly influence particle size.[12]

Problem 2: Low or Inconsistent Drug Encapsulation Efficiency (EE)

Possible Causes:

• Unfavorable Drug-to-Lipid Ratio: The amount of drug may exceed the carrying capacity of the liposomes at the given lipid concentration.[13]

• Poor Drug Solubility: The physicochemical properties of the drug, such as its solubility and pKa, play a crucial role in determining how effectively it can be loaded.[6]

• Suboptimal Loading Conditions: For active loading methods, parameters like pH gradient, temperature, and incubation time are critical and may need re-optimization for larger volumes.[6][12]

• Drug Leakage: The drug may be leaking out of the vesicles during downstream processing steps like extrusion, where high pressure is applied.[11]

Solutions:

• Optimize Drug-to-Lipid Ratio: Perform studies with varying drug-to-lipid ratios to identify the saturation point and optimal loading concentration.[13]

• Select Appropriate Loading Method:

  • For hydrophilic drugs, passive loading during hydration can be used, but efficiency is often low.[14]

  • For amphipathic weak bases or acids, active (or remote) loading using a transmembrane pH or ion gradient is highly effective and generally leads to higher EE.[6]

• Optimize Active Loading Parameters:

  • Temperature: Loading should be performed above the lipid bilayer's phase transition temperature (Tm). For doxorubicin, loading at 60°C was significantly faster (10 minutes) than at room temperature (several hours).[12]

  • Incubation Time: Monitor EE over time to determine the point at which equilibrium is reached.

• Minimize Leakage:

  • Freeze-thaw cycles prior to extrusion have been shown to enhance encapsulation efficiency for some water-soluble agents.[11]

  • Evaluate the stability of the formulation after each processing step to identify where drug loss occurs.

Problem 3: Liposome Aggregation and Instability During Storage

Possible Causes:

• Insufficient Surface Charge: The zeta potential may not be sufficiently negative to ensure strong electrostatic repulsion. A value between -10 mV and +10 mV indicates a high risk of aggregation.[4]

• Lipid Degradation: Hydrolysis or oxidation of the DGS or other lipids in the formulation can alter the membrane properties and lead to instability.[5]

• Improper Storage Conditions: Temperature fluctuations can cause the liposomes to fuse or leak their contents.[15]

• Cryoinjury: During freeze-thaw cycles, the formation of ice crystals can damage the vesicles, leading to aggregation upon thawing.[16]

Solutions:

• Verify Zeta Potential: Regularly measure the zeta potential of your batches. If the absolute value is low, consider increasing the molar ratio of DGS in the formulation.

• Control Storage Conditions: Store the liposome suspension at a controlled temperature, typically between 2-8°C.[15] Protect the formulation from light and oxygen to prevent lipid degradation.

• Use Cryoprotectants: If the formulation needs to be frozen or lyophilized, add cryoprotectants like sucrose or trehalose. These agents can protect the liposomes from mechanical stress during freezing.[16]

• Stability Studies: Conduct long-term stability studies under different temperature and humidity conditions as per ICH guidelines to determine the optimal storage conditions and shelf life.[15]

Quantitative Data Summary

Table 1: Influence of Process Parameters on Liposome Characteristics

Parameter	Effect on Particle Size	Effect on PDI	Effect on Encapsulation Efficiency	Reference
Homogenization Passes	Decreases with more passes (up to a limit)	Decreases (improves uniformity)	Generally stable or slight decrease	[7]
Lipid Concentration	May increase at very high concentrations	May increase	Can increase up to a saturation point	[2][4]
Extrusion Pore Size	Directly correlates with final vesicle size	Decreases with smaller pore sizes	Can decrease due to drug leakage	[11]
Microfluidics Flow Rate Ratio	Decreases as the aqueous-to-solvent flow rate ratio increases	Generally low and stable	Can be consistently high across different ratios	[12]
Loading Temperature	No significant change	No significant change	Increases significantly (for active loading)	[12]

Table 2: Typical Quality Control Specifications for Liposomal Formulations

Quality Attribute	Typical Specification	Rationale	Reference
Mean Particle Size	50 - 200 nm	Influences in vivo fate, circulation time, and tumor accumulation via the EPR effect.	[2][17]
Polydispersity Index (PDI)	< 0.2	Indicates a narrow, uniform size distribution, which is crucial for consistent performance.	[2][4]
Zeta Potential	> |30 mV| (+ or -)	Ensures colloidal stability by providing sufficient electrostatic repulsion to prevent aggregation.	[2]
Encapsulation Efficiency	> 90% (for active loading)	Maximizes therapeutic payload and minimizes exposure to free drug, reducing potential toxicity.	[12]
Drug-to-Lipid Ratio	Consistent across batches	A critical parameter that defines the dosage and potency of the final product.	[9]
Sterility & Endotoxin Levels	Must meet pharmacopeial standards	Essential for safety, especially for parenteral administration.	[3][18]

Experimental Protocols

Protocol: Preparation of DGS Liposomes by Thin-Film Hydration and Extrusion

This protocol describes a standard laboratory-scale method that is often the starting point before scaling up to more advanced techniques.

Materials:

• 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)

• Other lipids (e.g., DSPC, Cholesterol)

• Organic solvent (e.g., chloroform/methanol mixture 2:1 v/v)[15]

• Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

• Drug to be encapsulated (if using passive loading)

Procedure:

• Lipid Film Formation:

  • Accurately weigh and dissolve DGS and other lipids in the organic solvent mixture in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask at reduced pressure and a temperature above the phase transition temperature (Tc) of all lipids to remove the organic solvent.[4][15] This will create a thin, uniform lipid film on the flask wall.

  • Place the flask in a vacuum oven overnight to remove any residual solvent.[15]

• Hydration:

  • Warm the hydration buffer (containing the drug for passive loading) to a temperature above the lipid Tc.

  • Add the warm buffer to the flask containing the lipid film.

  • Agitate the flask gently (e.g., by hand or on a shaker) until the lipid film is fully hydrated and has formed a milky suspension of multilamellar vesicles (MLVs).[10]

• Size Reduction by Extrusion:

  • Assemble a handheld or benchtop extruder with a polycarbonate membrane of the desired pore size (e.g., 200 nm).

  • Load the MLV suspension into one of the extruder's syringes.

  • Pass the suspension back and forth through the membrane for an odd number of cycles (e.g., 11-21 times).[4] This process reduces the size and lamellarity of the vesicles, resulting in large unilamellar vesicles (LUVs) with a more uniform size distribution.[5]

• Purification:

  • Remove any unencapsulated drug from the liposome suspension using size exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Characterization:

  • Measure the mean particle size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency by disrupting the liposomes with a suitable solvent (e.g., methanol) and quantifying the drug concentration using HPLC or UV-Vis spectroscopy.[13]

Visualizations

Diagrams of Workflows and Relationships

References

• 2. Quality by Design Approach in Liposomal Formulations: Robust Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. helixbiotech.com [helixbiotech.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. microfluidics-mpt.com [microfluidics-mpt.com]
• 9. Frontiers | Regulatory Considerations Specific to Liposome Drug Development as Complex Drug Products [frontiersin.org]
• 10. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. par.nsf.gov [par.nsf.gov]
• 15. pH-Responsive Liposomes of Dioleoyl Phosphatidylethanolamine and Cholesteryl Hemisuccinate for the Enhanced Anticancer Efficacy of Cisplatin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. A brief overview of quality by design approach for developing pharmaceutical liposomes as nano-sized parenteral drug delivery systems - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00201F [pubs.rsc.org]

troubleshooting low encapsulation efficiency with DOGS

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing low encapsulation efficiency with DOGS (Dioctadecyl-amido-glycyl-spermine) based lipid nanoparticle (LNP) systems. DOGS is a cationic lipid that interacts with negatively charged payloads, such as nucleic acids and some proteins, to facilitate encapsulation.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is DOGS and why is it used in drug delivery?

DOGS (Dioctadecyl-amido-glycyl-spermine) is a synthetic cationic lipid.[1] Its positively charged headgroup interacts electrostatically with negatively charged therapeutic agents like mRNA, siRNA, DNA plasmids, and certain anionic proteins.[1][2][3] This interaction is crucial for condensing and encapsulating the payload within a lipid nanoparticle (LNP), protecting it from degradation and facilitating its delivery into cells.[2][4]

Q2: What is a typical encapsulation efficiency (EE%) I should expect?

For lipid nanoparticles, particularly those encapsulating mRNA, an encapsulation efficiency of over 90% is often achievable with an optimized formulation and process.[5][6] However, efficiencies can vary significantly based on the payload, lipid composition, and preparation method.[7][8] Formulations with around 50% encapsulation may indicate suboptimal conditions that require troubleshooting.

Q3: How do the properties of my drug affect encapsulation with DOGS?

The physicochemical properties of the drug are critical. Key factors include:

• Charge: DOGS-based systems work best with negatively charged molecules due to electrostatic interactions.[1][2][3]

• Size and Structure: Large, rigid molecules may be more difficult to condense and encapsulate compared to smaller, more flexible ones.

• Solubility: The solubility of the drug in the aqueous and organic phases used during formulation directly impacts its partitioning into the forming nanoparticles.[7] Polar drugs are typically sequestered in the aqueous core, while nonpolar drugs may associate with the lipid bilayer.[8]

Q4: What is the role of helper lipids in a DOGS formulation?

Helper lipids are crucial components of LNP formulations that enhance structural integrity, stability, and delivery efficiency.

• Phospholipids (e.g., DSPC, DOPE): These lipids are major structural components that help form the nanoparticle membrane and improve encapsulation efficiency.[2] The inclusion of fusogenic lipids like DOPE can improve the transfection efficiency of negatively charged complexes.[1][9]

• Cholesterol: Cholesterol is incorporated to modulate membrane fluidity and stability, which can improve drug retention and reduce premature leakage.[10]

• PEGylated Lipids: Polyethylene glycol (PEG) lipids are included to create a hydrophilic shield on the nanoparticle surface. This shield reduces clearance by the immune system, thereby increasing circulation time.[11] However, the percentage of PEG lipids can also influence particle size and encapsulation efficiency.[10]

Troubleshooting Low Encapsulation Efficiency

Low encapsulation efficiency is a common hurdle in formulation development. The following sections break down potential causes and provide actionable solutions.

Problem Area 1: Formulation Components & Ratios

The ratio of lipids and the drug-to-lipid ratio are among the most critical factors influencing encapsulation.[7]

Potential Causes & Solutions

Potential Cause	Recommended Action	Explanation
Suboptimal DOGS-to-Payload Ratio	Systematically vary the charge ratio (+/-) of DOGS to the negatively charged payload. Start with a slight excess of positive charge and titrate downwards.	The electrostatic interaction between the cationic DOGS lipid and the anionic payload is the primary driver of complexation.[1][3] An incorrect ratio can lead to incomplete condensation and poor encapsulation.
Incorrect Helper Lipid Composition	Optimize the molar ratio of helper lipids (e.g., Phospholipid:Cholesterol:PEG-lipid). A common starting point for LNP formulations is a 4-component system.	The composition of lipids affects the stability, size, and drug-loading properties of liposomes.[10] For example, a higher cholesterol content can increase stability but may also reduce drug entrapment for certain drugs.[10]
Inappropriate Drug-to-Total Lipid Ratio	Perform a loading study by varying the amount of drug relative to a fixed total lipid concentration.	Increasing the total lipid content can sometimes increase the amount of drug in the formulation, but excessively high lipid content can also reduce entrapment efficiency.[10]

Problem Area 2: Process Parameters & Methodology

The method used to prepare the LNPs and the specific parameters of that method heavily influence particle formation and drug loading.[7]

Methodology: Thin-Film Hydration Protocol

For researchers using the thin-film hydration method, here is a general protocol that can be optimized:

• Lipid Film Formation: Dissolve DOGS, helper lipids, and cholesterol in a suitable organic solvent (e.g., chloroform) in a round-bottom flask.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

• Hydration: Hydrate the lipid film with an aqueous buffer (containing the drug payload) pre-heated to a temperature above the lipid phase transition temperature. The pH and volume of the hydration buffer are critical parameters to optimize.[10]

• Size Reduction (Sonication/Extrusion): The resulting multilamellar vesicles are typically downsized using probe sonication or extrusion through polycarbonate membranes of a defined pore size to form small, unilamellar vesicles.

Potential Causes & Solutions

Potential Cause	Recommended Action	Explanation
Incorrect pH of Buffers	Ensure the pH of the aqueous buffer used for hydration is optimal for your specific payload. For nucleic acids, a slightly acidic pH (e.g., pH 4-6) is often used to promote interaction with ionizable lipids.	The charge of both the payload and certain lipids can be pH-dependent. An optimal pH ensures the electrostatic interactions necessary for high encapsulation are favored.[10]
Suboptimal Hydration Conditions	Optimize the hydration temperature and time. The temperature should be above the phase transition temperature (Tc) of the lipids to ensure bilayer fluidity.	A fluid membrane state is often favorable for the efficient encapsulation of nonpolar compounds.[8]
Inefficient Mixing (Microfluidics)	If using a microfluidic system, optimize the total flow rate (TFR) and flow rate ratio (FRR) of the aqueous and organic solvent streams.	Microfluidic mixing provides rapid and controlled precipitation of lipids around the payload, and these parameters are critical for controlling particle size and encapsulation.[4]
Inappropriate Solvent System	Ensure your drug and lipids are fully soluble in their respective solvents (aqueous and organic) before mixing.	Poor solubility can lead to precipitation of components before nanoparticle formation is complete, drastically reducing encapsulation efficiency.[7]

Visual Guides

Troubleshooting Workflow

This diagram outlines a logical workflow for diagnosing and resolving issues of low encapsulation efficiency.

Caption: Troubleshooting decision tree for low encapsulation efficiency.

General LNP Encapsulation Workflow

This diagram illustrates the key stages in producing drug-loaded lipid nanoparticles.

Caption: General workflow for lipid nanoparticle (LNP) production.

References

• 1. Influence of the DNA complexation medium on the transfection efficiency of lipospermine/DNA particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 3. researchgate.net [researchgate.net]
• 4. susupport.com [susupport.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Factors affecting microencapsulation of drugs in liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Factors affecting the encapsulation of drugs within liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: The Impact of Buffer pH on 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Liposome Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the influence of buffer pH on the stability of 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) liposomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the pH sensitivity of DGS liposomes?

A1: 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) is an anionic lipid with a succinate headgroup that imparts pH-responsive properties.[] At a neutral physiological pH of 7.4, the succinyl headgroup is deprotonated and negatively charged, which contributes to a stable liposomal bilayer. However, in an acidic environment (pH ~6.5 or lower), the succinyl headgroup becomes protonated. This neutralization of the negative charge disrupts the electrostatic interactions within the lipid bilayer, leading to increased membrane fluidity and permeability, which in turn facilitates the release of encapsulated contents.

Q2: Why are DGS liposomes stable at neutral pH (e.g., pH 7.4)?

A2: At neutral pH, the deprotonated succinate headgroups of the DGS lipids create electrostatic repulsion between the liposomes, preventing aggregation and maintaining a stable formulation. This stability is crucial for in vivo applications, allowing for prolonged circulation in the bloodstream with minimal premature drug leakage.

Q3: At what pH range do DGS liposomes typically become unstable and release their contents?

A3: DGS-containing liposomes are designed to be stable at physiological pH (7.4) and to release their contents in mildly acidic environments, characteristic of tumor microenvironments (pH ~6.5) or endosomes (pH ~5.0-6.0). The exact pH at which destabilization occurs can be influenced by the overall lipid composition of the liposome.

Q4: Can 1,2-Dioleoyl-sn-glycero-3-succinate be used as the sole lipid in a liposome formulation?

A4: While DGS provides pH sensitivity, it is often formulated with other lipids, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), to enhance the fusogenic properties and pH-dependent destabilization of the liposomes.[2] The combination with helper lipids can create a more robust and effective pH-sensitive drug delivery system.

Q5: How does the purity of DGS impact liposome stability and performance?

A5: High purity of DGS is critical for achieving reproducible liposome formation, consistent drug loading, and predictable pH-triggered release profiles. Impurities can affect the charge, packing, and stability of the lipid bilayer, leading to inconsistent experimental results.

Troubleshooting Guide

Issue 1: My DGS liposomes are aggregating at neutral pH.

• Question: I've prepared my DGS liposomes in a neutral buffer (pH 7.4), but I'm observing aggregation. What could be the cause?

• Answer: Aggregation at neutral pH is often due to insufficient electrostatic repulsion between liposomes. Here are a few potential causes and solutions:

  • Inappropriate Buffer or High Ionic Strength: High salt concentrations in your buffer can shield the surface charge of the liposomes, reducing electrostatic repulsion and leading to aggregation.[3]

    • Solution: Try reducing the salt concentration of your buffer or using a buffer with a lower ionic strength.

  • Low Zeta Potential: A zeta potential close to zero (between +30 mV and -30 mV) indicates low colloidal stability.

    • Solution: Consider incorporating a small percentage of another charged lipid to increase the magnitude of the zeta potential.

  • Incorrect pH: Ensure your buffer is accurately prepared and the final pH of the liposome suspension is indeed neutral.

    • Solution: Calibrate your pH meter and verify the pH of your final liposome formulation.

Issue 2: The polydispersity index (PDI) of my liposome formulation is too high.

• Question: My DGS liposomes have a broad size distribution (PDI > 0.3). How can I achieve a more monodisperse population?

• Answer: A high PDI suggests a heterogeneous population of liposomes. This can be addressed by refining your preparation and sizing methods:

  • Suboptimal Preparation Method: The thin-film hydration method can sometimes produce multilamellar vesicles (MLVs) of varying sizes.

    • Solution: Ensure the lipid film is thin and completely dry before hydration. Hydrate the film above the lipid transition temperature.

  • Inefficient Sizing: Sonication or extrusion may not have been sufficient to produce uniformly sized vesicles.

    • Solution: Increase the number of extrusion cycles through the polycarbonate membrane. When sonicating, ensure adequate time and power, but be mindful of potential lipid degradation. Extrusion is generally preferred for producing unilamellar vesicles with a controlled size.[3]

Issue 3: I'm observing premature leakage of the encapsulated drug at neutral pH.

• Question: My DGS liposomes are releasing the encapsulated drug even when stored in a neutral buffer. What could be the problem?

• Answer: Premature drug leakage can compromise the effectiveness of your formulation. Consider the following factors:

  • Lipid Composition: The stability of the liposome bilayer is dependent on its composition.

    • Solution: If using DGS with a helper lipid like DOPE, the ratio of these lipids can affect bilayer stability. You may need to optimize the molar ratios of your lipid components.

  • Storage Conditions: Temperature fluctuations during storage can affect membrane fluidity and lead to leakage.

    • Solution: Store your liposome formulations at a consistent, appropriate temperature (often 4°C, but this is formulation-dependent). Avoid freezing unless a suitable cryoprotectant is used.

Issue 4: My zeta potential measurements are inconsistent.

• Question: I'm getting variable zeta potential readings for my DGS liposome batches prepared under the same conditions. Why is this happening?

• Answer: Inconsistent zeta potential can be due to several factors related to the sample and the measurement process:

  • pH and Ionic Strength Variations: Zeta potential is highly sensitive to the pH and ionic strength of the suspending medium.

    • Solution: Ensure that the buffer used for dilution before measurement is identical for all samples and that the pH is precisely controlled.

  • Contamination: Any contaminants in your sample can alter the surface charge of the liposomes.

    • Solution: Use high-purity lipids and reagents, and ensure your glassware and equipment are scrupulously clean.

Quantitative Data Summary

Disclaimer: The following tables provide illustrative data based on the expected behavior of pH-sensitive DGS liposomes. Actual experimental values may vary depending on the specific lipid composition, buffer system, and preparation method.

Table 1: Expected Impact of Buffer pH on Physicochemical Properties of DGS/DOPE Liposomes

Buffer pH	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Expected Stability
5.0	> 300 (Aggregation)	> 0.5	~ -5	Unstable, Aggregated
6.0	~ 200	~ 0.3	~ -15	Reduced Stability
7.0	~ 150	< 0.2	~ -35	Stable
7.4	~ 145	< 0.2	~ -40	Highly Stable
8.0	~ 155	< 0.2	~ -45	Stable

Table 2: Illustrative pH-Dependent In Vitro Drug Release Profile for DGS/DOPE Liposomes

Time (hours)	Cumulative Release at pH 7.4 (%)	Cumulative Release at pH 6.5 (%)	Cumulative Release at pH 5.5 (%)
1	< 5	~ 20	~ 40
4	< 10	~ 45	~ 70
8	< 15	~ 65	> 85
12	< 20	> 80	> 90
24	< 25	> 90	> 95

Experimental Protocols

Protocol 1: Preparation of DGS/DOPE Liposomes by Thin-Film Hydration

• Lipid Preparation: Dissolve 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) and 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v) in a round-bottom flask.[4]

• Film Formation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner wall of the flask.[5]

• Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by vortexing or gentle agitation. The hydration temperature should be above the phase transition temperature of the lipids.

• Sizing: To obtain unilamellar vesicles of a defined size, subject the resulting multilamellar vesicle suspension to extrusion through polycarbonate membranes of a specific pore size (e.g., 100 nm). Perform multiple extrusion cycles (e.g., 11-21 passes) to ensure a narrow size distribution.

Protocol 2: Characterization of Liposome Size and Zeta Potential

• Sample Preparation: Dilute a small aliquot of the liposome suspension in the same buffer used for hydration to an appropriate concentration for measurement.

• Size and PDI Measurement: Use Dynamic Light Scattering (DLS) to determine the mean hydrodynamic diameter and the polydispersity index (PDI) of the liposomes.

• Zeta Potential Measurement: Use Electrophoretic Light Scattering (ELS) to measure the zeta potential of the liposomes. The instrument will apply an electric field and measure the velocity of the particles to determine their surface charge.

Protocol 3: In Vitro pH-Dependent Drug Release Study

• Sample Preparation: Place a known volume of the drug-loaded liposome suspension into a dialysis bag with a suitable molecular weight cut-off.

• Dialysis: Immerse the sealed dialysis bag into a larger volume of release buffer (e.g., PBS at pH 7.4, 6.5, and 5.5) maintained at a constant temperature (e.g., 37°C) with gentle stirring.

• Sampling: At predetermined time intervals, withdraw aliquots from the release medium and replace with an equal volume of fresh buffer to maintain sink conditions.

• Quantification: Analyze the collected samples for the amount of released drug using a suitable analytical method (e.g., UV-Vis spectrophotometry, fluorescence spectroscopy, or HPLC).

• Calculation: Calculate the cumulative percentage of drug released at each time point for each pH condition.

Visualizations

References

• 2. Structural and functional comparisons of pH-sensitive liposomes composed of phosphatidylethanolamine and three different diacylsuccinylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pH-Responsive Liposomes of Dioleoyl Phosphatidylethanolamine and Cholesteryl Hemisuccinate for the Enhanced Anticancer Efficacy of Cisplatin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Experimental Design as Practical Approach to Develop and Optimize a Formulation of Peptide-Loaded Liposomes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Anionic Lipids in LNP Formulations

Welcome to the Technical Support Center for lipid nanoparticle (LNP) formulation. This guide focuses on the strategic optimization of the molar ratio of anionic helper lipids, such as 1,2-dioleoyl-sn-glycero-3-succinate (DOGS), to achieve desired physicochemical properties and therapeutic efficacy.

While extensive public data on the specific optimization of DOGS molar ratios is limited, the principles outlined in this guide are derived from established LNP formulation science and data from analogous helper lipids. These principles provide a robust framework for systematically approaching the optimization of your unique LNP system.

Frequently Asked Questions (FAQs)

Q1: What is the role of an anionic helper lipid like DOGS in an LNP formulation?

A1: An anionic helper lipid like 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) serves multiple functions in an LNP formulation. Its primary role is to introduce a net negative surface charge (zeta potential) to the nanoparticle at physiological pH.[1] This can influence the LNP's stability, biodistribution, and interaction with cells.[2] Structurally, DOGS is an anionic phospholipid derivative with unsaturated oleoyl chains that contribute to the flexibility and fusogenicity of the lipid bilayer.[1] This can be advantageous for formulations requiring controlled destabilization for payload release. It is often used in conjunction with cationic or ionizable lipids to modulate the overall charge and enhance the encapsulation and stability of nucleic acid payloads like mRNA or siRNA.[1]

Q2: Why is it critical to optimize the molar ratio of each lipid component?

A2: Optimizing the molar ratio of each lipid—the ionizable cationic lipid, helper phospholipid (like DOGS or DSPC), cholesterol, and PEGylated lipid—is a key determinant of the LNP's success.[3] Each component plays a distinct role, and their relative proportions dictate the final physicochemical properties of the nanoparticle, including:

• Particle Size and Polydispersity (PDI): The ratios, especially of the PEG-lipid, significantly influence particle size.[3][4]

• Encapsulation Efficiency (EE): The amount of ionizable lipid relative to the nucleic acid payload and other structural lipids is crucial for efficient encapsulation.[3]

• Stability: The right balance, particularly of cholesterol and helper lipids, ensures the structural integrity of the LNP during storage and circulation.[3]

• Transfection Efficiency: The overall composition affects the LNP's ability to enter target cells and release its payload into the cytoplasm.[3]

Q3: What is a typical starting molar ratio for a four-component LNP formulation?

A3: A widely cited and effective starting molar ratio for a four-component LNP system (ionizable lipid/helper phospholipid/cholesterol/PEG-lipid) is approximately 50:10:38.5:1.5 .[5][6] This ratio has been used in clinically successful formulations like Onpattro and provides a robust baseline for further optimization.[6][7] From this starting point, the molar percentage of the helper lipid can be systematically varied to fine-tune the LNP's characteristics for a specific application.

Q4: How does varying the helper lipid molar ratio impact LNP structure?

A4: Increasing the molar percentage of the helper lipid can significantly alter the internal structure of the LNP. For example, studies with egg sphingomyelin (ESM) have shown that increasing its proportion from 10 mol% to 40-55 mol% causes a structural transition from a spherical, solid-core morphology to an elongated structure with a solid core surrounded by a lipid bilayer.[6] This change in morphology can affect payload protection, stability, and biological performance.

Troubleshooting Guide

This section addresses common issues encountered during the optimization of the helper lipid molar ratio.

Q5: My LNPs are too large (>150 nm) or have a high Polydispersity Index (PDI > 0.2). What should I do?

A5:

• Potential Cause 1: Suboptimal Molar Ratios. An imbalance in the lipid components can lead to the formation of larger, less uniform particles or aggregates. The concentration of the PEGylated lipid, in particular, is a critical factor in controlling particle size.[3]

• Solution:

  • Increase PEG-Lipid Content: Systematically increase the molar ratio of the PEG-lipid (e.g., from 1.5% to 2.5% or 5%). Even small increases can significantly reduce particle size.[3]

  • Re-evaluate Helper Lipid Ratio: While optimizing for the anionic lipid, ensure it is not creating instability. Try reducing the molar percentage of the anionic lipid and compensating by increasing the cholesterol or ionizable lipid content to see if it improves uniformity.

  • Check Mixing Process: Inefficient or slow mixing during formulation is a common cause of large and polydisperse particles. Ensure your microfluidic system is functioning correctly with adequate flow rates, or that manual mixing is rapid and reproducible.[8]

Q6: The encapsulation efficiency (EE) of my nucleic acid payload is low (<80%). How can I improve it?

A6:

• Potential Cause 1: Insufficient Ionizable Lipid. The primary driver for nucleic acid encapsulation is the electrostatic interaction with the ionizable lipid at an acidic pH during formation.

• Solution:

  • Adjust the N/P Ratio: The N/P ratio (molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid) is critical.[7] Typical N/P ratios range from 3 to 6.[7][9] If your EE is low, consider increasing the N/P ratio by increasing the proportion of the ionizable lipid.

  • Evaluate Total Lipid Concentration: Studies have shown that increasing the total lipid concentration during formulation can improve the percentage of input RNA that gets encapsulated, even if the N/P ratio remains constant.[10]

  • Confirm Buffer pH: Ensure the aqueous buffer containing the nucleic acid is sufficiently acidic (typically pH 4.0-5.0) to fully protonate the ionizable lipid, which is essential for binding the negatively charged payload.[7]

Q7: My LNPs show good physicochemical properties, but in vitro/in vivo transfection efficiency is poor. What are the potential reasons?

A7:

• Potential Cause 1: LNP Stability and Structure. The formulation may be too stable, preventing the efficient release of the payload into the cytoplasm after endocytosis. The type and amount of helper lipid can influence the fusogenicity of the LNP.

• Solution:

  • Vary the Helper Lipid Molar Ratio: Systematically adjust the molar ratio of your anionic lipid (DOGS). Increasing the content of a fusogenic lipid can sometimes enhance endosomal escape. Conversely, if the particle is unstable, you may need to increase the proportion of structural lipids like cholesterol.[6][11]

  • Substitute the Helper Lipid: Compare DOGS with other helper lipids like DOPE (known for promoting a hexagonal phase that aids endosomal escape) or DSPC (which forms more rigid, stable bilayers).[9] This can help determine if the issue is related to the specific properties of DOGS.

  • Check for PEG-Lipid Interference: While necessary for size control, a high density of PEG on the LNP surface can sometimes hinder cellular uptake (a phenomenon known as the "PEG dilemma"). If you are using a high molar ratio of PEG-lipid (>5%), try reducing it to see if transfection improves, while closely monitoring particle size.[12]

Illustrative Data on Helper Lipid Molar Ratio Optimization

Table 1: Effect of Egg Sphingomyelin (ESM) Molar Ratio on LNP Properties (Data adapted from a study on LNP mRNA systems containing MC3 ionizable lipid, Cholesterol, and PEG-lipid)[6]

Formulation (ESM/MC3/Chol/PEG)	ESM (mol%)	Particle Diameter (nm)	PDI	Encapsulation Efficiency (%)
10:50:38.5:1.5	10	52	0.07	>95
20:44.25:34.25:1.5	20	48	0.08	>95
30:38.5:30:1.5	30	49	0.07	>95
40:33:25.5:1.5	40	50	0.06	>95
50:27.25:21.25:1.5	50	53	0.10	90
55:24.5:19:1.5	55	68	0.16	80

Table 2: Effect of PEG-Lipid (DMG-PEG) Molar Ratio on LNP Properties (Data adapted from a study on LNP mRNA systems containing an ionizable lipid, DOPE, and Cholesterol)[12]

DMG-PEG (mol%)	Particle Diameter (nm)	PDI	Zeta Potential (mV)	In Vitro Luciferase Expression (RLU/mg)
0.5	135.2	0.18	-4.1	1.8 x 108
1.5	101.5	0.15	-5.6	2.5 x 108
5.0	85.6	0.11	-7.2	1.9 x 108
10.0	68.3	0.09	-9.8	0.8 x 108

Experimental Protocols

Protocol 1: LNP Formulation by Microfluidic Mixing

This protocol describes a general method for producing LNPs using a microfluidic device, which ensures rapid and reproducible mixing for uniform particle formation.[8][9]

• Preparation of Lipid Stock Solution (Organic Phase):

  • Dissolve the ionizable lipid, DOGS, cholesterol, and PEG-lipid in 100% ethanol at the desired molar ratio.

  • A typical total lipid concentration is 10-25 mM.

  • Vortex vigorously until all lipids are fully dissolved, ensuring the solution is clear.

• Preparation of Nucleic Acid Solution (Aqueous Phase):

  • Dilute the mRNA or siRNA stock in an RNase-free aqueous buffer of low pH (e.g., 50 mM sodium citrate, pH 4.0).[7]

  • The final concentration will depend on the desired lipid-to-payload ratio.

• Microfluidic System Setup:

  • Prime the microfluidic cartridge and pumps with ethanol followed by the aqueous buffer as per the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the nucleic acid-buffer solution into another.

• LNP Formulation:

  • Set the flow rate ratio (FRR) of the aqueous phase to the organic phase. A common starting ratio is 3:1.[8]

  • Set the total flow rate (TFR). Higher TFRs (e.g., 12 mL/min) generally lead to smaller particles.

  • Initiate the pumps to begin mixing. The LNPs will self-assemble as the ethanol is diluted in the aqueous stream.

  • Collect the resulting nanoparticle suspension.

• Downstream Processing:

  • Dialyze the LNP suspension against a neutral buffer (e.g., PBS, pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.[5]

  • Perform buffer exchange for at least 4 hours, with multiple buffer changes.

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Characterization of LNP Physicochemical Properties

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Use Dynamic Light Scattering (DLS).

  • Dilute the final LNP suspension in PBS (pH 7.4) to an appropriate concentration to avoid multiple scattering effects.

  • Equilibrate the sample at 25°C for 1-2 minutes before measurement.

  • Perform at least three measurements and report the average Z-average diameter and PDI.

• Zeta Potential Measurement:

  • Use Laser Doppler Electrophoresis, often integrated into DLS instruments.

  • Dilute the LNP sample in a low ionic strength buffer (e.g., 0.1x PBS or a dilute saline solution) to ensure accurate measurement.[9]

  • Report the average zeta potential in millivolts (mV).

• Nucleic Acid Encapsulation Efficiency (EE) Measurement:

  • Use a fluorescent dye assay such as RiboGreen®.

  • Step A (Total RNA): Lyse a small aliquot of the LNP suspension using a surfactant (e.g., 0.5% Triton X-100) to release all encapsulated RNA. Measure the fluorescence of the RiboGreen dye upon binding to the total RNA.

  • Step B (Free RNA): In a separate sample, measure the fluorescence of the intact LNP suspension (without surfactant). This measures the RNA accessible on the particle surface or free in the solution.

  • Calculation: EE (%) = [ (FluorescenceTotal - FluorescenceFree) / FluorescenceTotal ] x 100

Visualizations

Caption: Experimental workflow for LNP formulation and optimization.

Caption: Troubleshooting logic for common LNP formulation issues.

References

• 1. Lipid Nanoparticles for Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anionic Lipid Nanoparticles Preferentially Deliver mRNA to the Hepatic Reticuloendothelial System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An imidazole modified lipid confers enhanced mRNA-LNP stability and strong immunization properties in mice and non-human primates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid nanoparticle mRNA systems containing high levels of sphingomyelin engender higher protein expression in hepatic and extra-hepatic tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. biomol.com [biomol.com]
• 9. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

reducing batch-to-batch variability in DOGS liposome synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) liposomes. Our goal is to help you minimize batch-to-batch variability and achieve consistent, high-quality liposomal formulations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the preparation of DOGS liposomes.

Q1: Why is the particle size of my DOGS liposomes larger than expected?

A1: Larger than anticipated liposome size is a frequent issue that can stem from several factors during the formulation process.

• Inadequate Energy Input During Sizing: The energy applied during downsizing steps like extrusion or sonication might be insufficient to break down larger multilamellar vesicles (MLVs) into smaller unilamellar vesicles (SUVs).

• Improper Hydration Temperature: The hydration of the lipid film should be conducted at a temperature above the gel-liquid crystal transition temperature (Tc) of all lipids in the formulation. For DOGS-based formulations, this ensures the lipid film is in a fluid state, facilitating proper hydration and vesicle formation.

• Lipid Composition: High concentrations of certain lipids or the inclusion of charged lipids like DOGS can sometimes promote the formation of larger structures. The ratio of DOGS to other lipids, such as helper lipids and cholesterol, can significantly influence the final vesicle size.[1]

• Aggregation: Liposomes may aggregate after formation due to suboptimal buffer conditions, such as pH or ionic strength, or improper storage.

Troubleshooting Steps:

• Extrusion: Increase the number of passes through the extruder membrane (a minimum of 10-15 passes is often recommended). Ensure the extruder is assembled correctly and the membrane is not compromised.

• Sonication: Optimize sonication time and power. It's crucial to apply energy consistently to avoid a mix of large and small vesicles.

• Hydration: Ensure the hydration buffer is pre-warmed to a temperature above the Tc of all lipids before adding it to the dried lipid film.

• Formulation Optimization: Experiment with different molar ratios of DOGS, helper lipids (e.g., DOPE, DOPC), and cholesterol.

Q2: My DOGS liposome batches show a high Polydispersity Index (PDI). What does this signify and how can I improve it?

A2: A high Polydispersity Index (PDI) indicates a broad size distribution within your liposome population, meaning the vesicles are not uniform in size. For most applications, a PDI value below 0.3 is considered acceptable and indicates a homogenous population of phospholipid vesicles.[2]

• Insufficient Homogenization: This is the most common reason for a high PDI. The initial multilamellar vesicles formed during hydration are often heterogeneous in size.

• Aggregation: Clumping of liposomes after their formation will lead to a higher PDI. This can be influenced by the zeta potential of the liposomes, which is in turn affected by the buffer pH and the presence of the anionic DOGS lipid.

• Microfluidics Issues: If using a microfluidics-based synthesis method, inconsistent flow rates or blockages within the microfluidic chip can result in a broad size distribution.[3]

Troubleshooting Steps:

• Extrusion: This is a highly effective method for achieving a narrow size distribution. Passing the liposome suspension through polycarbonate membranes with a defined pore size multiple times will yield a more uniform population.

• Zeta Potential Optimization: For anionic liposomes containing DOGS, maintaining a sufficiently negative zeta potential (typically more negative than -30 mV) can help prevent aggregation due to electrostatic repulsion. This can be influenced by the molar ratio of DOGS and the pH of the buffer.

• Buffer Conditions: Ensure the pH and ionic strength of your buffer are optimized and consistent between batches. Given that DOGS is a pH-sensitive lipid, the buffer pH can significantly impact the surface charge and stability of the liposomes.

Q3: The encapsulation efficiency of my hydrophilic drug in DOGS liposomes is low and inconsistent. How can I enhance it?

A3: Low and variable encapsulation efficiency (EE) for hydrophilic drugs is a common challenge. The aqueous core of the liposome is where these drugs are entrapped, and its volume and stability are key.

• Hydration Conditions: The drug to be encapsulated must be present in the hydration buffer. The concentration of the drug in this buffer will directly influence the amount available for encapsulation.

• Sizing Method: The method used for downsizing the liposomes can impact EE. Aggressive methods like probe sonication can sometimes cause leakage of the encapsulated drug. Extrusion is generally a gentler technique.

• Drug-Lipid Interactions: The physicochemical properties of the drug, such as its charge, can influence its interaction with the anionic DOGS lipid bilayer, which may affect encapsulation.

• Lipid Film Quality: A non-uniform or incompletely dried lipid film can lead to inefficient hydration and, consequently, poor drug encapsulation.

Troubleshooting Steps:

• Optimize Drug Concentration in Hydration Buffer: Increase the concentration of the hydrophilic drug in the aqueous solution used for hydrating the lipid film.

• Gentle Sizing: Prefer extrusion over high-energy sonication for the sizing step to minimize drug leakage.

• Freeze-Thaw Cycles: Incorporating several freeze-thaw cycles before extrusion can increase the entrapped aqueous volume and improve the encapsulation of hydrophilic molecules.

• Ensure Complete Solvent Removal: After creating the lipid film, ensure all organic solvent is removed under high vacuum for an extended period (e.g., overnight) to form a thin, uniform film.

Quantitative Data on Formulation Parameters

The following tables summarize the impact of key formulation and process parameters on the physicochemical characteristics of liposomes. While specific data for DOGS liposomes is limited in publicly available literature, these tables provide general trends observed for similar anionic liposomal systems.

Table 1: Effect of Lipid Composition on Liposome Characteristics

Parameter Varied	Helper Lipid	Molar Ratio (PC:Charge Inducer:Cholesterol)	Average Size (nm)	PDI	Zeta Potential (mV)
Charge Inducer	Stearylamine (SA)	12.0:5.0:5.0	108 ± 15	0.20 ± 0.04	+30.1 ± 1.2
Charge Inducer	Dicetyl Phosphate (DCP)	8.5:4.5:6.5	88 ± 14	0.21 ± 0.02	-36.7 ± 3.3

Data adapted from a study on liposomes with charge-imparting additives, hydrated in PBS at pH 5.6.[4]

Table 2: Influence of Hydration Media pH on Liposome Properties

Charge Inducer	Hydration Medium	Average Size (nm)	PDI	Zeta Potential (mV)
Stearylamine (SA)	PBS pH 5.6	108 ± 15	0.20 ± 0.04	+30.1 ± 1.2
Stearylamine (SA)	PBS pH 7.4	134 ± 24	0.22 ± 0.03	+5.2 ± 2.2
Stearylamine (SA)	Saline Solution	105 ± 18	0.21 ± 0.04	+13.6 ± 5.3

Data adapted from a study optimizing zeta potential with various hydration media.[5]

Experimental Protocols

Protocol 1: Preparation of DOGS Liposomes by Thin-Film Hydration and Extrusion

This protocol describes a standard method for preparing unilamellar DOGS-containing liposomes with a defined size.

Materials:

• 1,2-dioleoyl-sn-glycero-3-succinate (DOGS)

• Helper lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC))

• Cholesterol

• Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Hydration buffer (e.g., phosphate-buffered saline (PBS) at a desired pH)

• Round-bottom flask

• Rotary evaporator

• Extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

• Nitrogen or Argon gas

Procedure:

• Lipid Mixture Preparation: Dissolve DOGS, the helper lipid, and cholesterol in the desired molar ratio in chloroform or a chloroform:methanol mixture in a round-bottom flask. Ensure complete dissolution to achieve a homogenous mixture.

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum. The water bath temperature should be kept above the transition temperature (Tc) of the lipids. This will create a thin, uniform lipid film on the inner surface of the flask.

• Drying: To ensure complete removal of residual organic solvent, place the flask under a high vacuum for at least 2 hours, or preferably overnight.

• Hydration: Add the aqueous hydration buffer (which may contain the hydrophilic drug for encapsulation) to the dried lipid film. The buffer should be pre-warmed to a temperature above the Tc of the lipids. Agitate the flask by vortexing or gentle shaking to disperse the lipid film, which will result in the formation of multilamellar vesicles (MLVs).

• (Optional) Freeze-Thaw Cycles: To improve encapsulation efficiency, subject the MLV suspension to 5-10 freeze-thaw cycles by alternating between liquid nitrogen and a warm water bath.

• Extrusion: To produce unilamellar vesicles with a uniform size distribution, pass the MLV suspension through an extruder equipped with polycarbonate membranes of a defined pore size (e.g., 100 nm). This process should be repeated at least 10-15 times to ensure a homogenous liposome population. The extrusion should be performed at a temperature above the Tc of the lipids.

• Storage: Store the final liposome suspension at 4°C. Do not freeze, as this can disrupt the liposome structure.

Visualizations

Diagram 1: Experimental Workflow for DOGS Liposome Synthesis

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives [mdpi.com]

Technical Support Center: 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) Stability

This technical support center provides guidance on the common stability issues encountered with 1,2-Dioleoyl-sn-glycero-3-succinate (DGS) during storage and experimentation. For researchers, scientists, and drug development professionals, ensuring the integrity of DGS is critical for reproducible and reliable results in formulations and studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1,2-Dioleoyl-sn-glycero-3-succinate (DGS)?

A1: The primary stability concerns for DGS are chemical degradation through two main pathways:

• Hydrolysis: The ester linkages in the glycerol backbone and at the succinate moiety are susceptible to cleavage in the presence of water, especially at non-neutral pH.

• Oxidation: The two unsaturated oleoyl chains contain double bonds that are prone to oxidation by atmospheric oxygen, a process that can be accelerated by exposure to light, heat, and trace metal ions.

Q2: What are the recommended storage conditions for DGS?

A2: To minimize degradation, DGS should be stored under the following conditions:

• Temperature: Store at -20°C or lower for long-term storage.[][2][3][4]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Light: Protect from light by using amber vials or storing in a dark location.[2]

• Container: Use a tightly sealed container to prevent moisture ingress.

Q3: How can I tell if my DGS has degraded?

A3: Degradation of DGS may not always be visible. However, you may observe a change in the physical appearance from a white solid or clear liquid to a yellowish or brownish hue, which can indicate oxidation. For accurate assessment, analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) are recommended to check for the presence of degradation products.

Q4: Can I dissolve DGS in an aqueous buffer for my experiments?

A4: DGS is soluble in organic solvents like chloroform, methanol, and ethanol.[2] While it is designed for use in aqueous formulations like liposomes, prolonged storage in aqueous buffers, especially at acidic or alkaline pH, can lead to hydrolysis of the ester bonds. It is recommended to prepare aqueous dispersions of DGS immediately before use and to use buffers with a pH close to neutral (pH 6.0-7.5) for better stability. The succinate headgroup is pH-responsive, which can be a desirable feature in some applications but also influences its stability in aqueous environments.[]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Poor or inconsistent results in formulation (e.g., liposome formation, encapsulation efficiency)	Degradation of DGS leading to altered physicochemical properties.	1. Verify the purity of your DGS sample using an appropriate analytical method (e.g., HPLC, TLC). 2. Review your storage conditions to ensure they align with the recommendations (see FAQ 2). 3. If degradation is confirmed, use a fresh, unopened vial of DGS for your experiments.
Change in color (yellowing) of the DGS sample	Oxidation of the unsaturated oleoyl chains.	1. Discard the discolored sample as it is likely oxidized. 2. Ensure that new samples are stored under an inert atmosphere and protected from light. 3. Consider adding an antioxidant like BHT or α-tocopherol to your organic stock solutions if they are to be stored for a short period, but be mindful of potential interference with your downstream applications.
Precipitation or phase separation in organic stock solutions	The solubility of DGS may be affected by temperature or the presence of moisture.	1. Gently warm the solution to see if the precipitate redissolves. 2. Ensure your organic solvent is anhydrous. 3. If the issue persists, prepare a fresh stock solution.
Unexpected pH changes in your formulation	Hydrolysis of the ester bonds can release oleic acid and succinic acid, leading to a decrease in pH.	1. Monitor the pH of your formulation over time. 2. Use a buffer with sufficient capacity to maintain the desired pH. 3. Prepare formulations fresh and use them within a short timeframe.

Data on DGS Stability

While extensive quantitative stability data for DGS under all conditions is not publicly available, the following tables provide an illustrative summary of expected degradation trends based on the known chemical properties of similar lipids.

Table 1: Illustrative Effect of Temperature on DGS Degradation Over 6 Months

Storage Temperature (°C)	Expected Purity (%)	Primary Degradation Pathway
-80	>99	Minimal
-20	98-99	Very slow oxidation/hydrolysis
4	90-95	Oxidation and hydrolysis
25 (Room Temperature)	<80	Significant oxidation and hydrolysis

Note: This is illustrative data. Actual degradation rates will depend on other factors like light and oxygen exposure.

Table 2: Illustrative Effect of pH on DGS Hydrolysis in an Aqueous Dispersion at 25°C over 24 hours

pH	Expected % Hydrolysis
3.0	5-10
5.0	1-3
7.0	<1
9.0	10-20

Note: This is illustrative data. The rate of hydrolysis is significantly accelerated at acidic and basic pH.

Experimental Protocols

Protocol 1: Assessment of DGS Purity by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of DGS and detecting degradation products.

• Instrumentation:

  • HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • B: Methanol with 0.1% Trifluoroacetic Acid (TFA)

• Gradient Elution:

  • Start with a high concentration of mobile phase A and gradually increase the concentration of mobile phase B over 20-30 minutes. A suggested starting point is 85% B, increasing to 100% B.

• Sample Preparation:

  • Dissolve a known concentration of DGS (e.g., 1 mg/mL) in a suitable organic solvent like methanol or chloroform.

• Analysis:

  • Inject the sample and monitor the chromatogram. The DGS peak should be well-resolved. The appearance of new peaks, particularly at earlier retention times, may indicate the presence of more polar degradation products like free oleic acid, succinic acid, or monoacylglycerols.

Protocol 2: Monitoring Oxidation by Measuring Conjugated Dienes

This is a spectrophotometric method to detect the initial stages of lipid oxidation.

• Principle: The double bonds in the oleoyl chains can shift upon oxidation, forming conjugated diene systems that absorb UV light around 234 nm.

• Procedure:

  • Dissolve the DGS sample in a UV-transparent solvent like hexane or isooctane to a known concentration (e.g., 0.1 mg/mL).

  • Measure the absorbance of the solution at 234 nm using a UV-Vis spectrophotometer. Use the pure solvent as a blank.

  • An increase in absorbance at 234 nm compared to a fresh, unoxidized sample is indicative of oxidation.

Visualizations

Caption: Hydrolysis degradation pathway of DGS.

Caption: Oxidation degradation pathway of DGS oleoyl chains.

References

• 2. 1,2-Dioleoyl-sn-Glycero-3-Succinate - CD BioSustainable [sustainable-bio.com]
• 3. 18:1 DGS chloroform Avanti Polar Lipids [sigmaaldrich.com]
• 4. avantiresearch.com [avantiresearch.com]

Technical Support Center: Enhancing Fusogenicity of DOGS-Containing Vesicles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments with dioleylglycerol succinate (DOGS)-containing vesicles.

Troubleshooting Guide

This guide addresses common problems encountered during the formulation and application of DOGS-containing vesicles, offering potential causes and solutions to enhance fusogenicity and experimental success.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Fusogenicity	Incorrect pH: The succinyl group on the DOGS lipid requires protonation to trigger fusogenicity. If the pH of the surrounding environment is not sufficiently acidic, the vesicles will remain stable and non-fusogenic.	- Ensure the pH of the target environment (e.g., endosome, tumor microenvironment) is within the optimal range for DOGS-mediated fusion (typically pH 5.0-6.5). - Verify the pH of your experimental buffers using a calibrated pH meter. - For in vitro assays, create a pH gradient to confirm the pH-dependent fusion.
Suboptimal Helper Lipid Composition: DOGS-containing vesicles often require a helper lipid, such as dioleoylphosphatidylethanolamine (DOPE), to facilitate the transition to a fusogenic state. An incorrect ratio or absence of a suitable helper lipid can impair fusion.[1][2]	- Incorporate a helper lipid like DOPE into your formulation. A common starting point is a 1:1 or 2:1 molar ratio of DOPE to DOGS. - Experiment with different helper lipids and ratios to optimize fusogenicity for your specific application.
Vesicle Aggregation Instead of Fusion: Vesicles may aggregate due to electrostatic interactions without proceeding to membrane fusion, especially at high vesicle concentrations.	- Optimize the vesicle concentration in your assay. Try a range of concentrations to find the optimal balance between fusion and aggregation. - Monitor vesicle size distribution using Dynamic Light Scattering (DLS) to detect aggregation.
Presence of Stabilizing Agents: Components in your formulation or experimental medium (e.g., high concentrations of cholesterol, PEGylated lipids) can overly stabilize the vesicle membrane, inhibiting fusion.	- Reduce the concentration of membrane-stabilizing agents if possible. - If PEGylation is necessary for in vivo applications, consider using cleavable PEG lipids that are shed in the target environment.
Poor Vesicle Stability at Neutral pH	Inappropriate Lipid Composition: The overall lipid composition may not provide sufficient stability at physiological pH, leading to premature leakage of encapsulated contents.	- Ensure the presence of bilayer-stabilizing lipids in your formulation. While DOGS and DOPE are crucial for fusion, other lipids can enhance stability at neutral pH. - 1,2-dipalmitoyl-sn-3-succinylglycerol (DPSG) has been shown to have better bilayer stabilization activity at neutral pH compared to 1,2-dioleoyl-sn-3-succinylglycerol (DOSG).[1]
Incorrect Storage Conditions: Improper storage temperature or buffer conditions can lead to vesicle degradation and loss of stability.	- Store vesicle formulations at an appropriate temperature (typically 4°C) in a buffer that maintains neutral pH. - Avoid freezing and thawing cycles unless a suitable cryoprotectant is used.
Inconsistent Experimental Results	Variability in Vesicle Preparation: Inconsistent preparation methods can lead to variations in vesicle size, lamellarity, and lipid composition, all of which affect fusogenicity.	- Standardize your vesicle preparation protocol. Use consistent parameters for lipid film hydration, extrusion, or sonication. - Characterize each batch of vesicles for size, polydispersity index (PDI), and zeta potential to ensure consistency.
Degradation of Lipids: Oxidation or hydrolysis of lipids can alter membrane properties and reduce fusogenicity.	- Use high-quality lipids and store them under inert gas (e.g., argon) at low temperatures. - Prepare fresh vesicle formulations for each experiment whenever possible.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism behind the pH-sensitive fusogenicity of DOGS-containing vesicles?

A1: The fusogenicity of DOGS-containing vesicles is triggered by a change in pH. The succinyl headgroup of the DOGS lipid has a carboxyl group that is deprotonated and negatively charged at neutral pH (around 7.4). This charge provides electrostatic repulsion between vesicles and with negatively charged cell membranes, maintaining stability. In an acidic environment (pH below ~6.5), the carboxyl group becomes protonated, neutralizing its charge. This charge neutralization reduces electrostatic repulsion and, in conjunction with a helper lipid like DOPE, induces a conformational change in the lipid packing, promoting the formation of non-bilayer structures that facilitate membrane fusion.

Q2: Why is a helper lipid like DOPE necessary for the fusogenicity of DOGS vesicles?

A2: Dioleoylphosphatidylethanolamine (DOPE) is a lipid with a small headgroup and a cone-like shape, which predisposes it to forming non-bilayer structures, specifically the inverted hexagonal (HII) phase.[2] While DOGS provides the pH-trigger, DOPE facilitates the structural rearrangement of the lipid bilayer required for the fusion process. At acidic pH, the protonation of DOGS creates a more fusogenic lipid mixture with DOPE, leading to the destabilization of the vesicle membrane and subsequent fusion with a target membrane.

Q3: What is the optimal pH for inducing the fusion of DOGS-containing vesicles?

A3: The optimal pH for fusion is typically in the range of 5.0 to 6.5. The exact pH can depend on the specific lipid composition of the vesicles. It is recommended to perform a pH titration experiment to determine the precise pH at which maximum fusion occurs for your particular formulation.

Q4: Can I include cholesterol in my DOGS-containing vesicle formulation?

A4: Yes, cholesterol can be included to improve membrane stability and reduce leakage at neutral pH. However, it is important to note that high concentrations of cholesterol can increase membrane rigidity and may inhibit the fusogenic properties of the vesicles. Therefore, the amount of cholesterol should be carefully optimized to balance stability and fusogenicity.

Q5: How can I measure the fusogenicity of my DOGS-containing vesicles?

A5: Several assays can be used to quantify vesicle fusion. A common method is a fluorescence resonance energy transfer (FRET)-based lipid mixing assay. This involves labeling two populations of vesicles with a FRET pair of fluorescent lipid probes (e.g., NBD-PE and Rhodamine-PE). Fusion between the two vesicle populations results in the dilution of the probes in the merged membrane, leading to a decrease in FRET efficiency, which can be measured by a fluorometer.

Quantitative Data Summary

The following table summarizes key quantitative parameters related to the formulation and performance of pH-sensitive vesicles, including those containing succinylated lipids like DOGS.

Parameter	Value/Range	Significance	Reference(s)
pH for Fusion Onset	~6.5	The pH at which the succinyl group begins to protonate, initiating destabilization.	[3]
Optimal pH for Fusion	5.0 - 6.0	The pH range for maximal fusion efficiency.	[3]
DOGS:Helper Lipid (DOPE) Molar Ratio	1:1 to 1:4	The ratio of DOGS to a helper lipid like DOPE is critical for achieving high fusogenicity.	[2]
Cholesterol Content	0 - 30 mol%	Increasing cholesterol enhances stability but can decrease fusogenicity at higher concentrations.	[2]
Vesicle Size (post-extrusion)	80 - 200 nm	Optimal size for many drug delivery applications, allowing for passive targeting via the enhanced permeability and retention (EPR) effect.

Experimental Protocols

Protocol 1: Preparation of DOGS-Containing Vesicles by Film Hydration and Extrusion

This protocol describes a standard method for preparing unilamellar DOGS-containing vesicles of a defined size.

Materials:

• 1,2-dioleoyl-sn-3-succinylglycerol (DOGS)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol (optional)

• Chloroform or a suitable organic solvent mixture

• Hydration buffer (e.g., HEPES-buffered saline, pH 7.4)

• Mini-extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Rotary evaporator

• Nitrogen or Argon gas

Procedure:

• Lipid Film Preparation: a. In a round-bottom flask, dissolve the desired amounts of DOGS, DOPE, and any other lipids in chloroform. A common starting molar ratio is DOGS:DOPE at 1:2. b. Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the wall of the flask. c. Further dry the lipid film under a stream of nitrogen or argon gas for at least 1 hour, followed by desiccation under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Hydrate the lipid film with the hydration buffer (pH 7.4) by gentle rotation of the flask. The volume of the buffer should be chosen to achieve the desired final lipid concentration. b. The hydration process is typically carried out at a temperature above the phase transition temperature of the lipids.

• Vesicle Sizing (Extrusion): a. The resulting multilamellar vesicle suspension is subjected to several freeze-thaw cycles (e.g., 5-10 cycles) using liquid nitrogen and a warm water bath to improve lamellarity and encapsulation efficiency. b. Assemble the mini-extruder with the desired pore size polycarbonate membranes (e.g., 100 nm). c. Equilibrate the extruder to a temperature above the lipid phase transition temperature. d. Pass the vesicle suspension through the extruder 11-21 times to produce unilamellar vesicles of a uniform size.

• Characterization: a. Determine the vesicle size distribution and polydispersity index (PDI) using Dynamic Light Scattering (DLS). b. Measure the zeta potential to assess the surface charge of the vesicles at different pH values.

Protocol 2: FRET-Based Lipid Mixing Assay for Fusogenicity

This protocol measures the fusion between two populations of vesicles.

Materials:

• DOGS-containing vesicles (unlabeled)

• DOGS-containing vesicles labeled with NBD-PE (FRET donor) and Rhodamine-PE (FRET acceptor)

• pH 7.4 buffer (e.g., HEPES-buffered saline)

• Acidic buffer (e.g., acetate buffer, pH 5.0)

• Triton X-100 (10% solution)

• Fluorometer

Procedure:

• Preparation of Labeled Vesicles: Prepare DOGS-containing vesicles as described in Protocol 1, including 1 mol% of NBD-PE and 1 mol% of Rhodamine-PE in the lipid mixture.

• Assay Setup: a. In a fluorescence cuvette, mix the labeled vesicles and unlabeled vesicles at a desired ratio (e.g., 1:9) in the pH 7.4 buffer. The total lipid concentration should be optimized for the assay. b. Record the baseline fluorescence of the NBD donor at its emission wavelength (e.g., ~530 nm) with excitation at its excitation wavelength (e.g., ~460 nm).

• Initiation of Fusion: a. Induce fusion by adding a small volume of the acidic buffer to the cuvette to lower the pH to the desired value (e.g., pH 5.5). b. Immediately start monitoring the increase in NBD fluorescence over time as fusion occurs, leading to the dilution of the FRET pair and a decrease in quenching.

• Determination of Maximum Fluorescence: a. After the fusion reaction has plateaued, add a small volume of 10% Triton X-100 to completely disrupt the vesicles and achieve maximum dilution of the fluorescent probes. This will give the F_max value.

• Calculation of Fusion Percentage: a. The percentage of fusion can be calculated using the formula: % Fusion = [(F_t - F_0) / (F_max - F_0)] * 100 where F_t is the fluorescence at a given time t, F_0 is the initial fluorescence, and F_max is the maximum fluorescence after adding Triton X-100.

Visualizations

Caption: Experimental workflow for preparing and evaluating the fusogenicity of DOGS-containing vesicles.

Caption: Mechanism of pH-dependent fusion of DOGS-containing vesicles.

References

• 1. Structural and functional comparisons of pH-sensitive liposomes composed of phosphatidylethanolamine and three different diacylsuccinylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pH-Sensitive Liposomes for Enhanced Cellular Uptake and Cytotoxicity of Daunorubicin in Melanoma (B16-BL6) Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stimuli-Responsive Liposomes for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle in a Low pH Environment: 1,2-Dioleoyl-sn-glycero-3-succinate vs. Cholesteryl Hemisuccinate in pH-Sensitive Liposomes

For researchers, scientists, and drug development professionals, the choice of lipid composition is paramount in the design of effective pH-sensitive liposomal drug delivery systems. These specialized liposomes are engineered to remain stable at physiological pH (7.4) and selectively release their therapeutic cargo in the acidic microenvironments characteristic of tumors and endosomes. Two prominent players in this field are 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) and Cholesteryl hemisuccinate (CHEMS). This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the optimal component for your research.

At the heart of pH-sensitive liposomes is the ability of certain lipids to undergo structural changes in response to a drop in pH. Both DOGS, a diacylsuccinylglycerol, and CHEMS, a cholesterol derivative, possess a carboxyl group that becomes protonated in acidic conditions. This protonation neutralizes the negative charge, leading to destabilization of the liposomal membrane and subsequent release of the encapsulated drug. The primary fusogenic lipid often used in conjunction with these pH-sensitive lipids is 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which has a propensity to form a non-bilayer hexagonal phase in acidic environments, further promoting drug release.

Performance Comparison: DOGS vs. CHEMS

To facilitate a direct comparison, the following tables summarize key performance indicators for liposomes formulated with either DOGS or CHEMS, based on available experimental data. It is important to note that direct head-to-head studies under identical conditions are limited, and the data presented is a synthesis from various sources.

Performance Metric	1,2-Dioleoyl-sn-glycero-3-succinate (DOGS)	Cholesteryl Hemisuccinate (CHEMS)	References
Drug Release at Acidic pH (e.g., pH 5.5)	Moderate to high; demonstrates clear pH-dependent release of entrapped contents like calcein.	High; numerous studies report significant and rapid drug release (often >80%) at acidic pH for various encapsulated drugs.[1][2]
Drug Retention at Physiological pH (e.g., pH 7.4)	Good; liposomes are generally stable with minimal leakage at neutral pH.	Good; formulations are designed to be stable in circulation, showing low drug leakage at physiological pH.[1][2]
Encapsulation Efficiency	Generally good; contributes to improved encapsulation efficiency of both hydrophilic and hydrophobic drugs.[3]	High; frequently reported encapsulation efficiencies of over 90% for drugs like doxorubicin and cisplatin.[4][5]
Stability in Biological Fluids (e.g., Plasma/Serum)	Reported to form stable liposomes that can remain acid-sensitive even after prolonged plasma incubation.	Formulations can be engineered for good stability in serum, often enhanced by PEGylation.
Cytotoxicity (of drug-loaded liposomes)	Enhances the cytotoxic effect of encapsulated drugs in a pH-dependent manner.	Significantly increases the cytotoxicity of encapsulated chemotherapeutics on cancer cell lines compared to free drug.[6]

Experimental Deep Dive: Methodologies and Protocols

The following sections provide detailed experimental protocols for key assays used to evaluate the performance of pH-sensitive liposomes.

Liposome Preparation via Thin-Film Hydration

This is a widely used method for preparing both DOGS- and CHEMS-containing liposomes.[7][8][9][10][11]

Materials:

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) or Cholesteryl hemisuccinate (CHEMS)

• Drug to be encapsulated (e.g., Doxorubicin, Calcein)

• Chloroform and Methanol (as organic solvents)

• Phosphate-buffered saline (PBS) or other aqueous buffer

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• Dissolve the desired lipids (e.g., DOPE and DOGS or DOPE and CHEMS in a specific molar ratio) and the drug (if lipid-soluble) in a chloroform/methanol mixture in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the inner wall of the flask.

• Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with an aqueous buffer (containing the hydrophilic drug, if applicable) by rotating the flask at a temperature above the lipid phase transition temperature. This results in the formation of multilamellar vesicles (MLVs).

• To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm) multiple times.

• Remove the unencapsulated drug by methods such as dialysis or size exclusion chromatography.

In Vitro Drug Release Assay

This assay measures the release of the encapsulated drug from the liposomes at different pH values.

Materials:

• Drug-loaded liposomes

• Dialysis tubing (with an appropriate molecular weight cut-off)

• PBS at pH 7.4 and an acidic buffer (e.g., acetate buffer at pH 5.5)

• Shaking incubator or water bath

• Spectrophotometer or fluorometer for drug quantification

Protocol:

• Place a known amount of the drug-loaded liposome suspension into a dialysis bag.

• Immerse the dialysis bag in a larger volume of release medium (either pH 7.4 or pH 5.5 buffer) at 37°C with continuous stirring.

• At predetermined time intervals, withdraw a sample from the release medium and replace it with an equal volume of fresh buffer.

• Quantify the amount of released drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or fluorescence spectroscopy).

• Calculate the cumulative percentage of drug release over time.

Encapsulation Efficiency Determination

This protocol determines the percentage of the drug that has been successfully encapsulated within the liposomes.

Materials:

• Drug-loaded liposome suspension

• Unencapsulated drug removal method (e.g., size exclusion chromatography or dialysis)

• Reagents to lyse the liposomes (e.g., Triton X-100)

• Spectrophotometer or fluorometer

Protocol:

• Separate the unencapsulated drug from the liposome suspension using a suitable method.

• Measure the concentration of the unencapsulated drug in the collected fraction.

• Lyse a known volume of the purified liposome suspension with a detergent like Triton X-100 to release the encapsulated drug.

• Measure the concentration of the drug in the lysed liposome sample.

• Calculate the encapsulation efficiency (EE%) using the following formula: EE% = (Amount of encapsulated drug / Total initial amount of drug) x 100

Cytotoxicity Assay (MTT Assay)

This assay assesses the cytotoxic effect of the drug-loaded liposomes on cancer cells.[6]

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium and supplements

• 96-well plates

• Free drug, drug-loaded liposomes, and empty liposomes

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of free drug, drug-loaded liposomes, and empty liposomes.

• Incubate the cells for a specific period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for a few hours. The viable cells will convert MTT into formazan crystals.

• Dissolve the formazan crystals by adding DMSO.

• Measure the absorbance at a specific wavelength using a microplate reader.

• Calculate the cell viability and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Mechanism of pH-Sensitive Drug Release

The pH-sensitive release mechanism for both DOGS and CHEMS is conceptually similar and is driven by the protonation of their carboxyl groups in an acidic environment.

At physiological pH, the carboxyl groups of DOGS and CHEMS are deprotonated and negatively charged, contributing to the stability of the liposomal bilayer. Upon encountering an acidic environment, such as in a tumor or after endocytosis into a cell, the excess protons lead to the protonation of these carboxyl groups. This neutralization of charge disrupts the electrostatic balance within the liposome membrane. In concert with the fusogenic lipid DOPE, which transitions from a lamellar to a hexagonal phase at low pH, the liposomal structure is destabilized, leading to the release of its encapsulated contents.[12][13][14]

Conclusion

Both 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) and Cholesteryl hemisuccinate (CHEMS) are effective components for formulating pH-sensitive liposomes. CHEMS is more extensively studied and has a wealth of data supporting its robust pH-dependent drug release and high encapsulation efficiencies. DOGS, while less documented in direct comparative studies, also demonstrates promising pH-sensitivity and good stability.

The choice between DOGS and CHEMS may depend on the specific application, the physicochemical properties of the drug to be encapsulated, and the desired release kinetics. Researchers should consider the available data and their specific experimental needs when selecting the optimal pH-sensitive lipid for their formulation. Further head-to-head comparative studies are warranted to delineate the subtle differences in their in vitro and in vivo performance.

References

• 1. Targeted Delivery of Doxorubicin Liposomes for Her-2+ Breast Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcein release behavior from liposomal bilayer; influence of physicochemical/mechanical/structural properties of lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Comparative pharmacokinetics of free doxorubicin and a liposomal formulation in cats following intravenous administration [frontiersin.org]
• 4. PEG-liposomal doxorubicin as a potential agent for canine metastatic osteosarcoma – in vitro and ex ovo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scienceopen.com [scienceopen.com]
• 7. jrmds.in [jrmds.in]
• 8. Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 12. Stimuli-Responsive Liposomes for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Anionic Liposome Preparation: Unraveling the Nomenclature of DOGS and DOPG

For researchers, scientists, and drug development professionals venturing into the formulation of anionic liposomes, the choice of lipids is a critical determinant of the final product's characteristics and performance. This guide provides a comprehensive comparison of two commonly referenced lipids, 1,2-dioleoyl-sn-glycero-3-[phospho-rac-(1-glycerol)] sodium salt (DOGS) and 1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DOPG), for the preparation of anionic liposomes. Through a detailed analysis of their properties, supporting experimental data, and standardized protocols, this guide aims to clarify their identities and facilitate informed decisions in liposomal formulation development.

Unraveling the Nomenclature: Are DOGS and DOPG Different?

A critical point of clarification is the nomenclature surrounding "DOGS" and "DOPG" in the context of anionic liposomes. Based on their chemical structures and nomenclature, 1,2-dioleoyl-sn-glycero-3-[phospho-rac-(1-glycerol)] sodium salt (the full name for DOGS in this context) and 1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DOPG) refer to the same anionic phospholipid. The term "DOGS" is less commonly used in literature for this specific anionic lipid; DOPG is the widely accepted and recognized abbreviation. Therefore, this guide will proceed by using the standard nomenclature, DOPG, to represent this key anionic lipid.

DOPG is a versatile and widely utilized phospholipid in the formulation of liposomes for various applications, including drug delivery and vaccine development.[1][2] Its amphiphilic nature, with a negatively charged headgroup and unsaturated acyl chains, allows for the formation of stable lipid bilayers, making it an ideal candidate for encapsulating a wide range of therapeutic agents.[2]

Physicochemical Properties of DOPG

The performance of DOPG in liposomal formulations is dictated by its distinct physicochemical properties. Understanding these characteristics is fundamental to predicting the behavior of the resulting liposomes.

Property	Description	Reference
Molecular Formula	C42H78NaO10P	[2]
Molecular Weight	797.04 g/mol	[2]
Appearance	White to off-white powder	[2]
Charge	Anionic (due to the phosphate group in the headgroup)	[3]
Acyl Chains	Two oleoyl (18:1) chains, which are unsaturated. This contributes to a lower phase transition temperature and a more fluid membrane.	[3]
Solubility	Soluble in organic solvents like chloroform.	[4]

Performance in Anionic Liposome Preparation: A Data-Driven Comparison

The following tables summarize key quantitative data from studies utilizing DOPG for the preparation of anionic liposomes. These parameters are crucial for evaluating the suitability of a liposomal formulation for a specific application.

Table 1: Physicochemical Characterization of DOPG-Containing Liposomes

Formulation Composition	Method of Preparation	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
DOPG/DOPE (17:83 molar ratio)	Not specified	Not specified	Not specified	Not specified	[5]
DOPG/Cholesterol	Not specified	~200-300	Not specified	Negative	[6]
Paclitaxel-loaded liposomes	Not specified	501.60 ± 15.43	Not specified	Negatively charged	[7]

Table 2: Encapsulation Efficiency of DOPG-Containing Liposomes

Encapsulated Agent	Formulation Composition	Encapsulation Efficiency (%)	Reference
Nuciferine	Egg lecithin/β-sitosterol	Not specified, but release was evaluated	[8]
Doxorubicin	Not specified	60-75% (in lipid nanoparticles)	[6]
Antisense oligonucleotides	DSPC/CH/DODAP/PEG-CerC14	up to 70%	[9]
Small peptides	PC/CAP/DOPE	Not specified	[5]
Meglumine Antimoniate	Not specified	40 ± 4%	[10]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful preparation and characterization of liposomes.

Protocol 1: Preparation of Anionic Liposomes using the Thin-Film Hydration Method

This protocol is a standard and widely used method for preparing liposomes.

Materials:

• DOPG and other lipids (e.g., a neutral helper lipid like DOPC)

• Chloroform or a chloroform:methanol mixture

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

Procedure:

• Lipid Film Formation:

  • Dissolve the desired amounts of DOPG and any other lipids in chloroform or a chloroform:methanol mixture in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer by adding the buffer to the flask. The temperature of the buffer should be above the phase transition temperature of the lipids.

  • Agitate the flask by vortexing or gentle shaking to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended):

  • To obtain smaller, more uniform liposomes (unilamellar vesicles), the MLV suspension can be subjected to sonication using a bath sonicator or probe sonicator.

  • Alternatively, and for more controlled size reduction, the MLV suspension can be extruded through polycarbonate membranes with a defined pore size using a liposome extruder.

Protocol 2: Characterization of Anionic Liposomes

1. Particle Size and Polydispersity Index (PDI) Analysis:

• Technique: Dynamic Light Scattering (DLS)

• Procedure: Dilute a small aliquot of the liposome suspension in the appropriate buffer and measure the particle size distribution and PDI using a DLS instrument. The PDI value indicates the homogeneity of the liposome population, with values below 0.3 generally considered acceptable.

2. Zeta Potential Measurement:

• Technique: Electrophoretic Light Scattering (ELS)

• Procedure: Dilute the liposome suspension in a suitable low-ionic-strength buffer and measure the electrophoretic mobility, which is then converted to the zeta potential. A zeta potential of less than -30 mV is generally indicative of a stable anionic liposome formulation due to electrostatic repulsion between particles.[11]

3. Encapsulation Efficiency Determination:

• Procedure:

  • Separate the unencapsulated (free) drug from the liposomes. This can be achieved by methods such as dialysis, size exclusion chromatography, or centrifugation.

  • Quantify the amount of drug in the liposomal fraction and the total amount of drug used initially.

  • Calculate the encapsulation efficiency (EE%) using the following formula: EE% = (Amount of encapsulated drug / Total amount of initial drug) x 100

Visualizing the Process and Comparison

To further aid in understanding the experimental workflow and the key attributes of DOPG, the following diagrams have been generated using Graphviz (DOT language).

Caption: Experimental workflow for anionic liposome preparation and characterization.

Caption: Key properties of DOPG for anionic liposome formulation.

Conclusion

In the preparation of anionic liposomes, DOPG stands out as a well-characterized and reliable phospholipid. The confusion with the term "DOGS" appears to be a matter of nomenclature, with both terms referring to the same molecule in this specific context. By leveraging the inherent anionic properties and fluidity imparted by its oleoyl chains, researchers can formulate stable and efficient liposomal drug delivery systems. The provided data and protocols offer a solid foundation for scientists and drug development professionals to embark on their anionic liposome formulation journey with confidence. Careful consideration of the formulation parameters and thorough characterization are paramount to achieving the desired therapeutic outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,2-Dioleoyl-sn-glycero-3-phosphoglycerol | C42H79O10P | CID 11846228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Preparation and optimization of anionic liposomes for delivery of small peptides and cDNA to human corneal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Doxorubicin-Loaded Lipid Nanoparticles Coated with Calcium Phosphate as a Potential Tool in Human and Canine Osteosarcoma Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Use of Liposomes and Nanoparticles as Drug Delivery Systems to Improve Cancer Treatment in Dogs and Cats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation, pharmacokinetics and anti‐obesity effects on dogs of nuciferine liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. liposomes.ca [liposomes.ca]
• 10. Clinical Adverse Reactions Induced By a Liposome Formulation in Naturally Infected Dogs with Leishmania (Leishmania) chagasi - WSAVA2009 - VIN [vin.com]
• 11. mdpi.com [mdpi.com]

Validating the Purity of 1,2-Dioleoyl-sn-glycero-3-succinate: A Comparative Guide to HPLC Methods

For Researchers, Scientists, and Drug Development Professionals

The purity of lipid excipients is paramount in the development of effective and safe drug delivery systems. 1,2-Dioleoyl-sn-glycero-3-succinate (DOGS) is an anionic, pH-responsive lipid increasingly utilized in liposomal formulations for triggered release.[] Ensuring its purity is a critical step in quality control, directly impacting the stability, efficacy, and safety of the final therapeutic product. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the validation of DOGS purity, supported by experimental considerations and alternative approaches.

The Role of HPLC in Lipid Purity Analysis

Lipids like DOGS often lack strong chromophores, making conventional UV detection in HPLC challenging.[2][3] Therefore, universal detection methods that do not rely on the analyte's optical properties are preferred. HPLC coupled with detectors such as Charged Aerosol Detectors (CAD) and Evaporative Light Scattering Detectors (ELSD) offers robust solutions for lipid analysis.[2][3][4] Mass Spectrometry (MS) provides an even higher level of specificity and sensitivity for identification and quantification.[5]

Comparison of Key HPLC Detection Methods for DOGS Purity

The selection of an HPLC detector is critical for the accurate quantification of DOGS and its potential impurities. Below is a comparison of the most suitable detection methods.

Feature	HPLC-CAD	HPLC-ELSD	HPLC-MS
Principle	Nebulizes eluent, charges analyte particles, and measures the electrical charge.[6]	Nebulizes eluent, evaporates the solvent, and measures the light scattered by analyte particles.[7]	Ionizes separated analytes and separates them based on their mass-to-charge ratio.[5]
Sensitivity	High (low ng levels)[2]	Moderate to Good	Very High (pg to fg levels)
Dynamic Range	Wide (>4 orders of magnitude)[2]	Narrower, often non-linear response.[4]	Wide
Universality	Universal for non-volatile and semi-volatile analytes.[3]	Universal for non-volatile analytes.[7]	Universal, but ionization efficiency can vary.
Quantification	Consistent inter-analyte response, good for quantifying unknown impurities.[2]	Response can vary with analyte properties, often requires calibration for each compound.	Highly accurate with appropriate internal standards.[8]
Pros	High sensitivity, wide dynamic range, reliable quantification.[2]	Relatively low cost, simple to operate.	Provides molecular weight and structural information, definitive identification of impurities.[5]
Cons	Higher initial cost than ELSD.	Non-linear response can complicate quantification.[4]	High cost, complex instrumentation and maintenance.[2]

Experimental Protocols

A robust HPLC method is crucial for reproducible purity analysis. Below is a detailed protocol for a universal reversed-phase HPLC-CAD method, which can be adapted for DOGS.

Sample Preparation

• Stock Solution: Accurately weigh and dissolve 1,2-Dioleoyl-sn-glycero-3-succinate in a suitable organic solvent (e.g., chloroform or a methanol/chloroform mixture) to a final concentration of 10 mg/mL.[9]

• Working Standard: Dilute the stock solution with the mobile phase to prepare working standards for calibration. A typical concentration range for calibration could be 20-200 µg/mL.[9]

• Sample Solution: Prepare the test sample of DOGS at a concentration within the calibration range using the same solvent.

Recommended HPLC-CAD Method

This method is based on a universal lipid analysis approach that offers high selectivity across a wide range of lipids.[2][10]

• Column: A reversed-phase C18 or C8 column (e.g., 150 x 4.6 mm, 2.7 µm particle size) is suitable for separating lipids.[10]

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).[9]

• Mobile Phase B: Methanol with 0.1% Trifluoroacetic Acid (TFA).[9]

• Gradient Elution:

  • Start with a high percentage of Mobile Phase B (e.g., 85-90%).

  • Increase to 100% B over 10-15 minutes to elute highly non-polar impurities.

  • Hold at 100% B for several minutes.

  • Return to initial conditions and allow for column equilibration.

• Flow Rate: 0.3 - 1.0 mL/min.[9]

• Column Temperature: 50 °C.[9]

• Injection Volume: 2-10 µL.

• CAD Settings:

  • Nebulizer Temperature: 30-35 °C

  • Data Collection Rate: 10 Hz

Visualization of Workflows

To better illustrate the processes involved in purity validation, the following diagrams outline the experimental and logical workflows.

References

• 2. hplc.eu [hplc.eu]
• 3. filab.fr [filab.fr]
• 4. researchgate.net [researchgate.net]
• 5. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The analysis of lipids via HPLC with a charged aerosol detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ELSD-LT III : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Quantitative Analysis of DOGS in Lipid Formulations: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise quantification of individual lipid components within a formulation is critical for ensuring quality, stability, and efficacy. This guide provides a comparative overview of analytical techniques for the quantitative analysis of 1,2-dioleoyl-sn-glycero-3-succinate (DOGS), an anionic lipid frequently used in lipid-based drug delivery systems such as liposomes and lipid nanoparticles (LNPs).

Introduction to DOGS in Lipid Formulations

1,2-dioleoyl-sn-glycero-3-succinate (DOGS) is an anionic phospholipid derivative valued in nanomedicine and lipid research. Its structure, featuring two oleoyl fatty acid chains and a succinic acid headgroup, imparts a net negative charge.[1] This characteristic is crucial for electrostatic interactions with cationic components, stabilizing lipid-based carriers, enhancing encapsulation efficiency, and modulating the surface charge of nanoparticles.[1] DOGS is a key component in formulations for both drug and gene delivery.[1]

Analytical Techniques for Lipid Quantification

The primary methods for the quantitative analysis of lipids in nanoparticle formulations are High-Performance Liquid Chromatography (HPLC) with various detectors and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a widely adopted method for the separation of lipid molecular species.[2][3] For lipid analysis, HPLC is often paired with detectors that do not require the analyte to have a chromophore, as lipids generally lack strong UV absorbance.

• Evaporative Light Scattering Detector (ELSD): ELSD is a "universal" detector that is well-suited for lipid analysis. It detects any compound that is less volatile than the mobile phase, making it compatible with the gradient elution methods often required for complex lipid mixtures.[4][5] The detector's response is dependent on the concentration of the analyte, allowing for quantification. Optimization of ELSD parameters such as drift tube temperature, nebulizer power, and gas flow rate is crucial for achieving optimal sensitivity.

• Charged Aerosol Detector (CAD): Similar to ELSD, CAD is another mass-sensitive universal detector that provides a consistent response for non-volatile analytes, making it suitable for quantifying lipids.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become a cornerstone for lipid analysis due to its high sensitivity and specificity. This technique allows for the confident identification and quantification of lipids, even at low concentrations.[6][7] It can also be used to identify and characterize impurities and degradation products within the formulation.[6][7]

Comparative Analysis of Lipid Formulations

When developing and characterizing lipid nanoparticle formulations, several key parameters are evaluated to compare different compositions. The inclusion of DOGS can influence these parameters. The following table summarizes typical data used for comparison.

Parameter	Formulation A (with DOGS)	Formulation B (without DOGS)	Analytical Method	Significance
Particle Size (nm)	100 ± 5	120 ± 7	Dynamic Light Scattering (DLS)	Affects circulation time, cellular uptake, and biodistribution.
Polydispersity Index (PDI)	0.15 ± 0.02	0.25 ± 0.03	Dynamic Light Scattering (DLS)	Indicates the uniformity of particle size distribution.
Zeta Potential (mV)	-35 ± 3	-10 ± 2	Electrophoretic Light Scattering	Surface charge influences stability and interaction with biological membranes.
Encapsulation Efficiency (%)	95 ± 2	88 ± 4	HPLC, Fluorescence Assay	The percentage of drug or nucleic acid successfully entrapped in the nanoparticle.
DOGS Content (mol%)	10	0	HPLC-ELSD, LC-MS/MS	Quantification of the specific lipid component.
In Vitro Release (% in 24h)	40	60	Dialysis with HPLC analysis	Rate of drug release from the nanoparticle.
Stability (change in size after 1 month at 4°C)	< 5%	> 15%	Dynamic Light Scattering (DLS)	Long-term physical stability of the formulation.

Experimental Protocols

Below are detailed methodologies for the quantitative analysis of lipids in a formulation using HPLC-ELSD.

Sample Preparation

• Disrupt the lipid nanoparticle formulation using a suitable solvent, typically a mixture of methanol and chloroform or by dilution in the mobile phase.

• Ensure complete dissolution of the lipid components.

• Filter the sample through a 0.22 µm syringe filter before injection into the HPLC system.

HPLC-ELSD Method for Lipid Quantification

This protocol is a representative method for the simultaneous quantification of multiple lipid components in a nanoparticle formulation.

Parameter	Description
HPLC System	Agilent 1260 Infinity LC or similar
Column	Agilent ZORBAX Eclipse XDB C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Acetic Acid in Methanol
Mobile Phase B	Isopropanol/Hexane (50/40 v/v)
Gradient	0-1 min: 0% B1-11 min: 0-70% B11-12 min: 70% B12-14 min: 0% B (post-time)
Flow Rate	1 mL/min
Column Temperature	25 °C
Injection Volume	2.5 µL
Detector	Agilent 385-ELSD or similar
ELSD Evaporator Temp.	40 °C
ELSD Nebulizer Temp.	30 °C
Gas Flow	1.6 SLM (Nitrogen)

This protocol is adapted from a general lipid analysis method and may require optimization for specific formulations containing DOGS.[8][9]

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[2]

Validation Parameter	Acceptance Criteria
Linearity	R² ≥ 0.99 for the calibration curve over the desired concentration range.
Precision	Relative Standard Deviation (RSD) < 5% for peak areas in replicate injections.
Accuracy	Recovery between 90% and 110%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.

Visualizations

Experimental Workflow for Lipid Quantification

Caption: Workflow for the quantitative analysis of lipids in LNP formulations.

Logical Relationship of LNP Characterization

References

• 1. scribd.com [scribd.com]
• 2. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. agilent.com [agilent.com]
• 9. HPLC-ELSD Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak Column | SIELC Technologies [sielc.com]

A Comparative Guide to DOGS and Anionic Lipids for Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

The efficient and safe delivery of genetic material into cells is a cornerstone of gene therapy and related research. Non-viral vectors, particularly lipid-based systems, have emerged as a promising alternative to viral vectors due to their lower immunogenicity and ease of production. Among the diverse array of lipid-based carriers, cationic lipids such as DOGS (Dioctadecyl-amine-succinyl-spermine) and anionic lipid formulations represent two distinct and widely explored approaches. This guide provides an objective comparison of the efficacy of DOGS versus other anionic lipids for gene delivery, supported by experimental data and detailed methodologies.

At a Glance: DOGS vs. Anionic Lipids

Feature	DOGS (Cationic Lipid)	Anionic Lipids (e.g., DOPG/DOPE)
Charge	Positive	Negative
DNA Interaction	Direct electrostatic interaction with negatively charged DNA.	Requires a mediating agent (e.g., divalent cations like Ca²⁺ or cationic polymers) to bridge the negative charges of the lipid and DNA.
Transfection Efficiency	Generally high due to favorable interactions with the negatively charged cell membrane.	Can achieve high efficiency, comparable to some cationic lipids, but is highly dependent on the formulation and mediating agent.
Cytotoxicity	Generally higher due to the positive charge, which can disrupt cell membranes.	Generally lower and considered safer due to their resemblance to naturally occurring membrane lipids.
Serum Stability	Can be sensitive to serum proteins, which can interfere with complex formation and stability.	Can exhibit good stability in the presence of serum.

Quantitative Comparison of Gene Delivery Efficacy

Table 1: Transfection Efficiency

Lipid Formulation	Cell Line	Transfection Efficiency (% of cells)	Reporter Gene	Reference
Anionic Lipoplexes (DOPG/DOPE with Ca²⁺)	CHO-K1	~7-fold higher than untreated cells	GFP	[1][2][3]
Cationic Liposomes (Lipofectamine)	CHO-K1	Similar to anionic lipoplexes	GFP	[1][2][3]
DOGS (Transfectam)	Various cell lines	>100-fold difference depending on formulation conditions	Luciferase
Lipofectamine 2000	T47D	76% ± 0.6	Fluorescently-labeled short RNA
Lipofectamine 2000	MCF-10A	36% ± 0.7	Fluorescently-labeled short RNA

Table 2: Cytotoxicity

Lipid Formulation	Cell Line	Cytotoxicity	Assay	Reference
Anionic Lipoplexes (DOPG/DOPE with Ca²⁺)	CHO-K1	Significantly lower than cationic liposomes	Propidium Iodide Staining	[1][2][3]
Cationic Liposomes (Lipofectamine)	CHO-K1	Higher than anionic lipoplexes	Propidium Iodide Staining	[1][2][3]
Dextran-spermine (cationic polymer)	HL60 and K562	No cytotoxic effect at optimal ratios	MTS assay
Spermine (with PEI)	293T	Minimal cytotoxicity	MTT assay

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for gene transfection using DOGS (as a general cationic lipid protocol) and an anionic lipid formulation.

Protocol 1: Gene Transfection using DOGS (General Cationic Lipid Protocol)

This protocol is a general guideline for transfection using cationic lipids like DOGS. Optimal conditions, such as the lipid-to-DNA ratio and incubation times, should be determined for each cell line and plasmid combination.

Materials:

• DOGS (Dioctadecyl-amine-succinyl-spermine) lipid solution

• Plasmid DNA (high purity)

• Serum-free medium (e.g., Opti-MEM)

• Complete growth medium

• Cells to be transfected

Procedure:

• Cell Seeding: One day before transfection, seed cells in a multi-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Complex Formation: a. For each transfection, dilute the desired amount of plasmid DNA in serum-free medium. b. In a separate tube, dilute the required amount of DOGS lipid solution in serum-free medium. The optimal lipid-to-DNA ratio needs to be determined empirically, but a common starting point is a 2:1 to 6:1 charge ratio (+/-). c. Combine the diluted DNA and diluted lipid solutions, mix gently, and incubate at room temperature for 15-30 minutes to allow for the formation of lipid-DNA complexes (lipoplexes).

• Transfection: a. Remove the growth medium from the cells and wash once with serum-free medium. b. Add the lipoplex mixture to the cells. c. Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO₂ incubator.

• Post-Transfection: a. After the incubation period, remove the transfection medium and replace it with a complete growth medium. b. Incubate the cells for 24-72 hours before assaying for gene expression.

Protocol 2: Gene Transfection using Anionic Liposomes (DOPG/DOPE)

This protocol is based on a study that demonstrated efficient and safe gene delivery using anionic lipoplexes[1][2][3].

Materials:

• DOPG (1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol))

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Chloroform

• Plasmid DNA (encoding Green Fluorescent Protein - GFP)

• Calcium Chloride (CaCl₂) solution

• Phosphate-Buffered Saline (PBS)

• CHO-K1 cells

Procedure:

• Liposome Preparation: a. Prepare a lipid mixture of DOPG and DOPE at a molar ratio of 17:83 in chloroform. b. Create a thin lipid film by evaporating the chloroform using a rotary evaporator. c. Hydrate the lipid film with an aqueous buffer to form multilamellar vesicles (MLVs). d. Sonciate the MLV suspension to form small unilamellar vesicles (SUVs).

• Anionic Lipoplex Formation: a. Mix the anionic liposome suspension with the plasmid DNA. b. Add CaCl₂ solution to the mixture to a final concentration of up to 14 mM to facilitate the complexation between the negatively charged liposomes and DNA.

• Transfection: a. Add the prepared anionic lipoplexes to CHO-K1 cells. b. Incubate the cells with the lipoplexes.

• Analysis: a. Evaluate transfection efficiency by measuring GFP expression using flow cytometry. b. Assess cytotoxicity using propidium iodide staining and flow cytometry.

Cellular Uptake and Intracellular Trafficking

The mechanism by which lipid-DNA complexes enter the cell and release their genetic payload is a critical determinant of transfection efficiency. The pathways for cationic and anionic lipoplexes differ significantly.

Cellular Entry of Cationic Lipoplexes (e.g., DOGS)

Cationic lipoplexes primarily enter cells through endocytosis. The initial interaction is an electrostatic attraction between the positively charged lipoplex and the negatively charged proteoglycans on the cell surface. This is followed by internalization through various endocytic pathways, including clathrin-mediated endocytosis and macropinocytosis. Once inside the cell, the lipoplex is enclosed within an endosome. For successful transfection, the genetic material must escape the endosome before it fuses with a lysosome, where the DNA would be degraded. The "proton sponge" effect, where the cationic lipid buffers the endosomal pH leading to osmotic swelling and rupture, is a proposed mechanism for endosomal escape.

References

• 1. Anionic liposomal delivery system for DNA transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anionic liposomal delivery system for DNA transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

comparative study of DOGS and 1,2-dipalmitoyl-sn-glycero-3-succinate (DPSG)

A comprehensive guide for researchers, scientists, and drug development professionals on the physicochemical and functional differences between 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) and 1,2-dipalmitoyl-sn-glycero-3-succinate (DPSG) in the formulation of pH-sensitive lipid-based drug delivery vehicles.

In the realm of advanced drug delivery, the rational design of lipid-based nanoparticles (LNPs) is paramount to achieving therapeutic efficacy. Among the various classes of lipids utilized, pH-sensitive lipids that facilitate endosomal escape and cytoplasmic drug release are of significant interest. This guide provides a detailed comparative study of two prominent diacylsuccinylglycerols: 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) and 1,2-dipalmitoyl-sn-glycero-3-succinate (DPSG). This analysis is based on available experimental data to aid researchers in the selection of the appropriate lipid for their specific drug delivery applications.

Physicochemical Properties

The fundamental difference between DOGS and DPSG lies in the nature of their acyl chains. DOGS possesses two oleoyl chains, which are unsaturated, while DPSG contains two saturated palmitoyl chains. This structural variance significantly influences their physical properties and, consequently, their behavior in lipid bilayers.

Property	1,2-dioleoyl-sn-glycero-3-succinate (DOGS)	1,2-dipalmitoyl-sn-glycero-3-succinate (DPSG)
Synonyms	DOSG, 18:1 DGS	16:0 DGS
Molecular Formula	C₄₃H₇₆O₈	C₃₉H₇₂O₈
Molecular Weight	721.06 g/mol	668.98 g/mol
Acyl Chain Composition	Two oleic acid chains (18:1)	Two palmitic acid chains (16:0)
Nature of Acyl Chains	Unsaturated	Saturated

Data sourced from publicly available chemical databases.

Performance in Lipid Bilayers and Liposomes

A seminal comparative study by Hui et al. (1990) investigated the structural and functional differences between these two lipids when incorporated into phosphatidylethanolamine (PE)-based liposomes. PE is a lipid that prefers to form non-bilayer structures but can be stabilized in a bilayer by other lipids at neutral pH.

Bilayer Stabilization: Differential scanning calorimetry revealed that at neutral pH (7.4), DPSG acts as a bilayer stabilizer when combined with dielaidoyl PE. In contrast, DOGS was found to be a bilayer destabilizer under the same conditions. At an acidic pH of 5.0, both DPSG and DOGS became potent bilayer destabilizers.[1] This suggests that the saturated acyl chains of DPSG allow for more ordered packing within the lipid bilayer at neutral pH, enhancing its stability. The kinked structure of the unsaturated oleoyl chains in DOGS disrupts this packing, leading to a less stable bilayer.

Liposome Stability and Drug Delivery: When formulated with 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), DPSG was found to be a more potent stabilizer of the liposomal structure compared to DOGS.[1] This increased stability at physiological pH is a desirable characteristic for a drug delivery vehicle, as it prevents premature leakage of the encapsulated cargo.

In a functional assessment using immunoliposomes to deliver diphtheria toxin A fragment to cultured cells, liposomes prepared with DPSG were more effective drug carriers than those prepared with DOGS .[1] This superior performance is likely attributable to the greater stability of the DPSG-containing liposomes in the bloodstream, allowing for more efficient delivery to the target cells before the pH-triggered release is initiated within the endosome.

Experimental Protocols

The following are generalized protocols for the preparation and characterization of pH-sensitive liposomes containing DOGS or DPSG, based on common methodologies in the field.

I. Liposome Preparation (Thin-Film Hydration Method)

• Lipid Film Formation:

  • The desired lipids (e.g., DOPE and DOGS or DPSG in a specific molar ratio, often with cholesterol for added stability) are dissolved in a suitable organic solvent, such as chloroform or a chloroform/methanol mixture.

  • The solvent is evaporated under a stream of nitrogen gas in a round-bottom flask, followed by drying under high vacuum for at least 2 hours to remove any residual solvent. This results in a thin lipid film on the inner surface of the flask.

• Hydration:

  • The lipid film is hydrated with an aqueous buffer (e.g., HEPES-buffered saline, pH 7.4) containing the drug to be encapsulated. The hydration is performed at a temperature above the phase transition temperature of the lipids.

  • The flask is vortexed or gently agitated to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles of a defined size, the MLV suspension is subjected to sonication (probe or bath) or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

• Purification:

  • Unencapsulated drug is removed by size exclusion chromatography (e.g., using a Sephadex G-50 column) or by dialysis.

II. Characterization of Liposomes

• Particle Size and Zeta Potential:

  • The mean hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the liposomes are determined by dynamic light scattering (DLS) and electrophoretic light scattering, respectively. Measurements should be performed at both physiological pH (7.4) and acidic pH (e.g., 5.5) to assess pH-dependent changes.

• Encapsulation Efficiency:

  • The encapsulation efficiency (EE%) is determined by separating the liposomes from the unencapsulated drug. The amount of drug associated with the liposomes is quantified using a suitable analytical method (e.g., UV-Vis spectroscopy, fluorescence spectroscopy, or HPLC) after disrupting the liposomes with a detergent (e.g., Triton X-100).

  • EE% = (Amount of encapsulated drug / Total initial amount of drug) x 100

• In Vitro Drug Release:

  • The pH-triggered release of the encapsulated drug is assessed using a dialysis method. The liposome formulation is placed in a dialysis bag and incubated in release media at different pH values (e.g., 7.4 and 5.5). At various time points, aliquots of the release medium are collected and the drug concentration is measured.

III. In Vitro Cellular Uptake and Efficacy

• Cell Culture:

  • Target cancer cell lines are cultured under standard conditions.

• Cellular Uptake:

  • Cells are incubated with fluorescently labeled liposomes (e.g., containing a fluorescent lipid or a fluorescent payload).

  • After incubation, the cells are washed to remove non-internalized liposomes.

  • The cellular uptake can be quantified by measuring the fluorescence intensity using flow cytometry or visualized by confocal microscopy.

• Cytotoxicity Assay:

  • The cytotoxic effect of the drug-loaded liposomes is evaluated using assays such as the MTT or MTS assay.

  • Cells are treated with various concentrations of the free drug, empty liposomes, and drug-loaded liposomes.

  • Cell viability is assessed after a defined incubation period (e.g., 48 or 72 hours).

Visualizations

pH-Sensitive Liposome Formulation and Characterization Workflow

Caption: Workflow for the preparation and evaluation of DOGS/DPSG-based liposomes.

Mechanism of Endosomal Escape for pH-Sensitive Liposomes

Caption: Cellular uptake and pH-triggered drug release from diacylsuccinylglycerol liposomes.

Conclusion

The choice between DOGS and DPSG for the formulation of pH-sensitive liposomes depends on the desired balance between bilayer stability and fusogenicity. The experimental evidence suggests that DPSG provides greater stability to liposomes at physiological pH , which translates to more effective drug delivery in vitro . This makes DPSG a compelling choice for systemic applications where a longer circulation time and minimal premature drug leakage are critical.

Conversely, the inherent instability of DOGS-containing bilayers at neutral pH might be advantageous in specific applications where a more rapid or triggered release is desired, though this could come at the cost of reduced in vivo stability.

Researchers and drug development professionals should consider these fundamental differences when designing their lipid nanoparticle systems. Further studies are warranted to directly compare the in vivo performance of DOGS and DPSG-based formulations to fully elucidate their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]

The Performance of DOGS Liposomes: An In Vitro and In Vivo Correlation and Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo performance of liposomes formulated with 1,2-dioleoyl-sn-glycero-3-succinate (DOGS). As a pH-sensitive lipid, DOGS is instrumental in developing stimuli-responsive liposomes designed for targeted drug release in acidic environments, such as those found in tumor tissues. This document objectively compares the performance of DOGS-containing liposomes with other relevant liposomal formulations, supported by experimental data, to guide researchers in selecting the appropriate drug delivery system for their therapeutic applications.

Performance Comparison of Liposomal Formulations

The performance of DOGS-containing liposomes is critically dependent on their pH-sensitive nature, which dictates their stability and drug release characteristics. Below is a comparative summary of key performance parameters for DOGS-based liposomes and other commonly used liposomal formulations.

Table 1: In Vitro Performance Comparison of pH-Sensitive and Conventional Liposomes

Parameter	DOGS/DOPE Liposomes	CHEMS/DOPE Liposomes	Conventional (DSPC/Chol) Liposomes	Reference(s)
Drug Release at pH 7.4	Low / Stable	Low / Stable	Low / Stable	[1][2]
Drug Release at pH 5.5	High / Triggered	High / Triggered	Low / Stable	[1][2]
Cellular Uptake	Enhanced at acidic pH	Enhanced at acidic pH	Generally lower	[2]
Cytotoxicity (IC50)	Drug-dependent, enhanced at acidic pH	Drug-dependent, enhanced at acidic pH	Drug-dependent	[3]

Table 2: In Vivo Performance Comparison in Animal Models

Parameter	DOGS-based Liposomes (projected)	PEGylated Liposomes (e.g., Doxil®)	Conventional Liposomes	Reference(s)
Circulation Half-life	Moderate	Long	Short	[4]
Tumor Accumulation	Enhanced due to pH-sensitivity	Enhanced due to EPR effect	Lower	[5]
Therapeutic Efficacy	Potentially high due to targeted release	Moderate to high	Lower	[6]
Toxicity	Potentially lower systemic toxicity	Reduced cardiotoxicity (for Doxorubicin)	Higher systemic toxicity	[4][6]

Note: Direct in vivo data for DOGS liposomes in dogs is limited in the reviewed literature. The projected performance is based on the characteristics of pH-sensitive liposomes observed in preclinical models.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

Preparation of Liposomes

Objective: To prepare unilamellar liposomes of a defined size.

Method: Thin-Film Hydration followed by Extrusion

• Lipid Film Formation: The desired lipids (e.g., DOGS, DOPE, cholesterol) are dissolved in a suitable organic solvent, such as a chloroform:methanol mixture. The solvent is then evaporated under reduced pressure using a rotary evaporator to form a thin lipid film on the wall of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) containing the hydrophilic drug to be encapsulated. The hydration process is carried out at a temperature above the phase transition temperature of the lipids, with gentle agitation to form multilamellar vesicles (MLVs).

• Extrusion: The MLV suspension is then subjected to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a lipid extruder. This process is repeated multiple times to produce unilamellar liposomes of a uniform size distribution.

In Vitro Drug Release Assay

Objective: To determine the rate and extent of drug release from liposomes under different pH conditions.

Method: Dialysis

• Sample Preparation: A known concentration of the drug-loaded liposomal formulation is placed inside a dialysis bag with a specific molecular weight cut-off that allows the free drug to pass through but retains the liposomes.

• Dialysis: The dialysis bag is then placed in a larger volume of release medium (e.g., PBS at pH 7.4 or an acidic buffer at pH 5.5) and incubated at a controlled temperature (e.g., 37°C) with constant stirring.

• Sampling and Analysis: At predetermined time intervals, aliquots of the release medium are collected, and the concentration of the released drug is quantified using a suitable analytical method, such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).

Cellular Uptake and Cytotoxicity Assay

Objective: To evaluate the uptake of liposomes by cancer cells and their cytotoxic effect.

Method: MTT Assay

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of the free drug, drug-loaded liposomes, and empty liposomes (as a control).

• Incubation: The treated cells are incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for a few hours, during which viable cells with active mitochondria will reduce the MTT to formazan crystals.

• Solubilization and Measurement: The formazan crystals are dissolved by adding a solubilization solution (e.g., dimethyl sulfoxide - DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is expressed as a percentage of the untreated control cells.

In Vivo Biodistribution Study

Objective: To determine the tissue distribution of liposomes after administration in an animal model.

• Radiolabeling: The liposomes are labeled with a radioactive isotope (e.g., Technetium-99m or Indium-111) or a fluorescent probe.

• Administration: The labeled liposomes are administered to the animal model (e.g., mice or dogs) via the desired route (e.g., intravenous injection).

• Tissue Collection: At various time points post-administration, the animals are euthanized, and major organs and tissues (e.g., blood, liver, spleen, kidneys, heart, lungs, and tumor) are collected and weighed.

• Quantification: The radioactivity or fluorescence in each organ is measured using a gamma counter or a fluorescence imaging system, respectively. The results are typically expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Visualizations

Experimental Workflow for Liposome Performance Evaluation

Caption: Workflow for evaluating and correlating the in vitro and in vivo performance of liposomes.

Cellular Uptake and Drug Release Mechanism of pH-Sensitive Liposomes

Caption: Mechanism of cellular uptake and pH-triggered drug release from a DOGS-based liposome.

Signaling Pathway for Doxorubicin-Induced Apoptosis

Caption: Simplified signaling pathway of doxorubicin-induced apoptosis.

References

• 1. omicsonline.org [omicsonline.org]
• 2. Structural and functional comparisons of pH-sensitive liposomes composed of phosphatidylethanolamine and three different diacylsuccinylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Prolongation of the circulation time of doxorubicin encapsulated in liposomes containing a polyethylene glycol-derivatized phospholipid: pharmacokinetic studies in rodents and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Preclinical and Clinical Progress in Liposomal Doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Use of Liposomes and Nanoparticles as Drug Delivery Systems to Improve Cancer Treatment in Dogs and Cats - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Analytical Methods for Quantifying 1,2-Dioleoyl-sn-glycero-3-succinate

This guide provides a detailed comparison of analytical methods for the quantification of 1,2-Dioleoyl-sn-glycero-3-succinate (DGS), a succinate-modified diacylglycerol lipid. The performance of High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) are objectively compared. An alternative colorimetric method is also presented for high-throughput applications.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the analytical methods discussed in this guide.

Parameter	HPLC-CAD	LC-MS/MS	qNMR	Sulfo-Phospho-Vanillin (SPV) Assay
Principle	Separation by HPLC, detection based on charged aerosol particles.	Separation by LC, detection by mass-to-charge ratio.	Intrinsic proportionality of NMR signal to molar concentration.	Colorimetric reaction with unsaturated fatty acids.
Specificity	Moderate to High	Very High	High	Low (Measures total unsaturated lipids)
Sensitivity	Low nanogram range.[1]	Picomole to femtomole range.	Micromolar to millimolar range.[2]	Microgram range.
Quantification	Relative (with standards)	Relative or Absolute (with stable isotope standards)	Absolute (no standard of the analyte needed)	Relative (with standards)
Linearity Range	>4 orders of magnitude.[3]	3-5 orders of magnitude.	2-3 orders of magnitude.	1-2 orders of magnitude.
Sample Throughput	High	Medium to High	Low to Medium	Very High
Instrumentation Cost	Moderate	High	Very High	Low
Structural Info	No	Yes (fragmentation)	Yes (chemical shifts)	No

Experimental Protocols

A generalized workflow for the analysis of DGS from a biological matrix is presented below. This typically involves lipid extraction, optional purification, and subsequent analysis by the chosen quantitative method.

References

• 1. The analysis of lipids via HPLC with a charged aerosol detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proton NMR Enables the Absolute Quantification of Aqueous Metabolites and Lipid Classes in Unique Mouse Liver Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hplc.eu [hplc.eu]

A Comparative Guide to the Transfection Efficiency of DOGS-Based Lipid Systems

For researchers in cell biology and drug development, the efficient delivery of nucleic acids into cells is a critical step. Cationic lipid-based transfection reagents are a popular non-viral vector choice due to their ease of use and safety profile. This guide provides an objective comparison of the performance of Dioctadecylamidoglycylspermine (DOGS)-based lipid systems against other common transfection alternatives, supported by experimental data and detailed protocols.

Overview of Cationic Lipid-Based Transfection

DOGS, also known as Transfectam®, is a synthetic cationic lipid that forms complexes, or lipoplexes, with negatively charged nucleic acids like plasmid DNA. These lipoplexes are then taken up by cells, releasing the genetic material into the cytoplasm. To enhance efficiency, DOGS is often formulated with a neutral helper lipid, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which aids in the destabilization of the endosomal membrane, facilitating the release of the nucleic acids. The ratio of the cationic lipid to the helper lipid is a crucial factor in the overall transfection efficiency.

Comparative Transfection Efficiency

The following tables summarize the transfection efficiency of various lipid-based systems across different cell lines. While direct head-to-head comparisons including DOGS-based systems are limited in recent literature, data from various studies provide valuable insights into its performance relative to other widely-used reagents like DOTAP and the commercial product Lipofectamine®.

Table 1: Transfection Efficiency of a DOTAP-based Formulation vs. Lipofectamine® 2000

This study compared an optimized in-house cationic liposomal formulation (LP2) composed of DOTAP, DOPE, and cholesterol to the commercially available Lipofectamine® 2000. The data represents the relative luciferase gene expression.

Cell Line	LP2/DNA (DOTAP:DOPE:Chol)	Lipofectamine® 2000/DNA	Reference
HeLa	Similar or slightly lower	Higher	[1]
A549	Similar or slightly lower	Higher	[1]
SPC-A1	Similar or slightly lower	Higher	[1]

Table 2: Transfection Efficiency of Various Reagents in Common Cell Lines

This table compiles data from a study comparing Lipofectamine® 3000 and Turbofect for the transfection of pEGFP-N1 plasmid.

Reagent	Cell Line	Transfection Efficiency (%)	Reference
Lipofectamine® 3000	CHO-K1	55%	[2]
Turbofect	CHO-K1	74%	[2]
Lipofectamine® 3000	HEK293	52%	[2]
Turbofect	HEK293	59%	[2]

Experimental Protocols

Preparation of Cationic Liposomes (General Protocol)

This protocol describes a common method for preparing cationic liposomes, such as those containing DOGS/DOPE or DOTAP/DOPE.

• Lipid Preparation : Dissolve the cationic lipid (e.g., DOGS or DOTAP) and the helper lipid (e.g., DOPE) in chloroform at a desired molar ratio.

• Film Formation : In a glass vial, evaporate the chloroform using a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial.

• Vacuum Drying : To remove any residual solvent, place the vial under a vacuum for at least one hour.

• Hydration : Hydrate the lipid film with an appropriate aqueous buffer (e.g., sterile water or HEPES-buffered saline) to the desired final lipid concentration.

• Vesicle Formation : Form liposomes by vortexing or sonicating the mixture until the solution is clear. The resulting liposome suspension can be stored at 4°C.

Cell Transfection Protocol

This protocol outlines the general steps for transfecting mammalian cells using prepared cationic liposomes.

• Cell Seeding : The day before transfection, seed cells in a multi-well plate to ensure they reach 70-90% confluency at the time of transfection.

• Complex Formation :

  • In one tube, dilute the plasmid DNA in a serum-free medium.

  • In a separate tube, dilute the cationic liposome suspension in a serum-free medium.

  • Combine the diluted DNA and liposome solutions, mix gently, and incubate at room temperature for 15-30 minutes to allow for lipoplex formation.

• Transfection : Add the lipoplex mixture dropwise to the cells in the wells.

• Incubation : Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

• Analysis : After the incubation period, analyze the cells for transgene expression (e.g., via fluorescence microscopy for GFP or a luciferase assay).

Visualizing the Process

To better understand the workflows and mechanisms involved in lipofection, the following diagrams have been generated using Graphviz.

References

• 1. scielo.br [scielo.br]
• 2. scispace.com [scispace.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 1,2-Dioleoyl-sn-glycero-3-succinate

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized laboratory chemicals like 1,2-Dioleoyl-sn-glycero-3-succinate is paramount for ensuring laboratory safety and environmental protection. This document provides a clear, step-by-step guide to the safe disposal of this compound, based on available safety data.

Immediate Safety and Hazard Information

1,2-Dioleoyl-sn-glycero-3-succinate is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is a critical aspect of its disposal.

Hazard and Precautionary Data Summary

Hazard Statement	GHS Classification	Precautionary Statement
H302: Harmful if swallowed	Acute toxicity, Oral (Category 4)	P264: Wash skin thoroughly after handling.
H410: Very toxic to aquatic life with long lasting effects	Acute aquatic toxicity (Category 1), Chronic aquatic toxicity (Category 1)	P270: Do not eat, drink or smoke when using this product.
P273: Avoid release to the environment.
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P330: Rinse mouth.
P391: Collect spillage.
P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is essential. The primary directive for the disposal of 1,2-Dioleoyl-sn-glycero-3-succinate is to consign it to an approved waste disposal plant[1].

Experimental Protocol for Disposal:

• Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn, including chemical-resistant gloves, safety glasses, and a lab coat.

• Containerization:

  • For unused or waste product, ensure it is stored in a clearly labeled, sealed, and compatible container.

  • Do not mix with other waste streams unless compatibility has been confirmed.

• Handling Spills:

  • In the event of a spill, prevent the substance from entering drains or waterways.

  • Use dry clean-up procedures and avoid generating dust[2].

  • Collect spillage using an absorbent material and place it into a designated, sealed container for disposal[1][2].

• Decontamination:

  • Thoroughly decontaminate any surfaces or equipment that have come into contact with the chemical.

  • Dispose of contaminated materials (e.g., paper towels, gloves) in the same designated waste container.

• Waste Collection and Disposal:

  • Arrange for the collection of the chemical waste by a licensed hazardous waste disposal company.

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).

  • Consult with your institution's Environmental Health and Safety (EHS) department for specific internal procedures and to identify the approved local or regional waste management authority[2].

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 1,2-Dioleoyl-sn-glycero-3-succinate.

Caption: Disposal workflow for 1,2-Dioleoyl-sn-glycero-3-succinate.

References

• 1. 18:1 DGS 1,2-Dioleoyl-sn-glycerol-3-succinate|127640-49-7|MSDS [dcchemicals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 1,2-Dioleoyl-sn-glycero-3-succinate

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of 1,2-Dioleoyl-sn-glycero-3-succinate (CAS No. 127640-49-7). The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required when handling 1,2-Dioleoyl-sn-glycero-3-succinate. While this compound is not classified as acutely toxic, proper PPE is essential to prevent irritation and contamination.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from potential splashes or aerosols.
Hand Protection	Nitrile or other compatible chemical-resistant gloves	Prevents direct skin contact with the substance.
Body Protection	Standard laboratory coat	Protects clothing and skin from accidental spills.
Respiratory Protection	Generally not required under normal handling conditions with adequate ventilation. If creating aerosols or dust, a NIOSH-approved particulate respirator (e.g., N95) may be necessary.	Minimizes inhalation exposure if the material becomes airborne.

Operational and Disposal Plans

Handling and Storage:

• Engineering Controls: Handle in a well-ventilated area. A chemical fume hood is recommended for procedures that may generate aerosols.

• Handling Practices: Avoid direct contact with skin and eyes. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

• Storage: Store in a tightly sealed container in a cool, dry place.

Spill Management:

In the event of a spill, follow these steps:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an absorbent material (e.g., vermiculite, sand, or earth) to contain the spill.

• Collect: Carefully scoop the absorbed material into a sealable container for disposal.

• Decontaminate: Clean the spill area with a suitable solvent or detergent, followed by a water rinse.

Disposal Plan:

Dispose of 1,2-Dioleoyl-sn-glycero-3-succinate and any contaminated materials in accordance with all applicable local, state, and federal regulations. It is recommended to dispose of this chemical through a licensed professional waste disposal service. Do not allow the material to enter drains or waterways, as it is very toxic to aquatic life with long-lasting effects.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of 1,2-Dioleoyl-sn-glycero-3-succinate from receipt to disposal.

Safe handling workflow for 1,2-Dioleoyl-sn-glycero-3-succinate.